2-Hydroxy-6-methoxyisonicotinic acid

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Hydroxy-6-methoxyisonicotinic Acid for Researchers and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of 2-Hydroxy-6-methoxyisonicotinic acid, a substituted pyridine derivative with potential applications in medicinal chemistry and materials science. The document is structured to deliver not just raw data, but also to provide expert interpretation and context for researchers, scientists, and professionals in drug development. The guide delves into the compound's structure, physicochemical characteristics, spectroscopic profile, and reactivity. Furthermore, it outlines a plausible synthetic route and discusses the potential biological significance of this molecule, drawing parallels with other isonicotinic acid derivatives that have found utility in therapeutics.

Introduction: The Significance of the Isonicotinic Acid Scaffold

The isonicotinic acid framework is a well-established and privileged scaffold in medicinal chemistry. Its most notable derivative is isoniazid, a cornerstone in the treatment of tuberculosis. The biological activity of isoniazid stems from its ability to inhibit mycolic acid synthesis, an essential component of the mycobacterial cell wall.[1] Beyond this, a plethora of isonicotinic acid derivatives have been explored for a wide range of therapeutic applications, including anti-inflammatory and broad-spectrum antimicrobial activities.[1][2][3][4] The strategic placement of substituents on the pyridine ring allows for the fine-tuning of a molecule's physicochemical properties, such as lipophilicity and electronic distribution, which in turn can modulate its biological activity and pharmacokinetic profile.

2-Hydroxy-6-methoxyisonicotinic acid is a unique derivative that combines several key functional groups: a carboxylic acid, a hydroxyl group, and a methoxy group. This combination offers multiple points for chemical modification and interaction with biological targets. The presence of the hydroxyl and methoxy groups at positions 2 and 6, respectively, influences the electronic nature of the pyridine ring and allows for the exploration of its potential as a lead compound in drug discovery programs.

Physicochemical Properties: A Quantitative Overview

A thorough understanding of a compound's physical and chemical properties is fundamental to its application in research and development. The following table summarizes the key physicochemical parameters of 2-Hydroxy-6-methoxyisonicotinic acid.

Property	Value	Source/Method
Molecular Formula	C₇H₇NO₃	Calculated
Molecular Weight	169.14 g/mol	Calculated
CAS Number	1393529-97-9	[5]
Appearance	Likely a solid at room temperature.	Inferred from related compounds
Melting Point	Expected to be high, likely >250 °C.	Inferred from the high melting point (>300 °C) of the structurally similar 2-Hydroxy-6-methylisonicotinic acid.
Solubility	Predicted to have low solubility in common organic solvents like DMSO and DMF, but high solubility in alkaline aqueous solutions.	Based on the reported solubility of its derivatives.[6][7]
pKa	Multiple pKa values are expected due to the presence of the carboxylic acid and the acidic pyridinolic proton. The carboxylic acid pKa is likely in the range of 3-5, while the pyridinolic proton's pKa will be higher.	Inferred from general chemical principles and data for similar compounds.[8]

Chemical Structure and Reactivity

Tautomerism: The Pyridinol-Pyridone Equilibrium

A key chemical feature of 2-hydroxypyridines is their ability to exist in a tautomeric equilibrium with their corresponding pyridone form. In the case of 2-Hydroxy-6-methoxyisonicotinic acid, this equilibrium is a critical determinant of its reactivity and intermolecular interactions.

Caption: Tautomeric equilibrium of 2-Hydroxy-6-methoxyisonicotinic acid.

The position of this equilibrium is influenced by factors such as the solvent, pH, and temperature. The pyridone tautomer is often favored in many conditions and can play a significant role in the molecule's hydrogen bonding capabilities and its interactions with biological macromolecules.

Reactivity of Functional Groups

• Carboxylic Acid: This group is the primary acidic center of the molecule and will readily undergo reactions typical of carboxylic acids, such as esterification, amidation, and salt formation. The carboxylate anion, formed in alkaline solutions, is responsible for the increased aqueous solubility.[6][7]

• Pyridinolic Hydroxyl Group: This group is also acidic and can be deprotonated. It can participate in etherification and esterification reactions under appropriate conditions. Its presence is crucial for the tautomerism described above.

• Methoxy Group: The methoxy group is generally stable but can be cleaved under harsh acidic conditions (e.g., with HBr or HI). It acts as an electron-donating group, influencing the reactivity of the pyridine ring.

• Pyridine Ring: The pyridine ring is an electron-deficient aromatic system. However, the presence of the electron-donating hydroxyl and methoxy groups can modulate its reactivity towards electrophilic and nucleophilic substitution reactions. Nucleophilic aromatic substitution has been demonstrated in the synthesis of derivatives of this molecule.[7]

Proposed Synthetic Pathway

Caption: Proposed synthesis of 2-Hydroxy-6-methoxyisonicotinic acid.

Experimental Protocol (Hypothetical):

• Dissolution: Dissolve 2,6-dihydroxyisonicotinic acid in a suitable polar aprotic solvent, such as acetone or DMF.

• Addition of Base: Add a slight excess of a mild base, such as potassium carbonate (K₂CO₃), to deprotonate the more acidic hydroxyl group.

• Methylation: Slowly add one equivalent of a methylating agent, such as dimethyl sulfate or methyl iodide, to the reaction mixture at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, filter the reaction mixture to remove the inorganic salts. Evaporate the solvent under reduced pressure. The crude product can then be purified by recrystallization or column chromatography to yield 2-Hydroxy-6-methoxyisonicotinic acid.

Spectroscopic Profile (Predicted)

Direct experimental spectra for 2-Hydroxy-6-methoxyisonicotinic acid are not widely published. However, based on the known spectral data of analogous compounds, a predicted spectroscopic profile can be constructed.

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to be relatively simple, with signals corresponding to the aromatic protons and the methoxy group protons.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~12-14	Broad singlet	1H	Carboxylic acid proton (-COOH)
~10-12	Broad singlet	1H	Pyridinolic proton (-OH)
~6.5-7.5	Two doublets or singlets	2H	Aromatic protons on the pyridine ring
~3.9	Singlet	3H	Methoxy group protons (-OCH₃)

The exact chemical shifts of the aromatic protons will depend on the solvent and the predominant tautomeric form.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will show seven distinct signals corresponding to the seven carbon atoms in the molecule.

Chemical Shift (δ, ppm)	Assignment
~165-175	Carboxylic acid carbon (-COOH)
~160-170	C2 carbon (bearing the -OH group)
~155-165	C6 carbon (bearing the -OCH₃ group)
~140-150	C4 carbon (bearing the -COOH group)
~100-120	C3 and C5 carbons
~55	Methoxy carbon (-OCH₃)

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by strong absorptions from the hydroxyl and carbonyl groups.

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-2500	Strong, broad	O-H stretch of the carboxylic acid and pyridinolic hydroxyl group
~2950	Medium	C-H stretch of the methoxy group
~1730	Strong	C=O stretch of the carboxylic acid
~1600-1450	Medium to strong	C=C and C=N stretching of the aromatic ring
~1250	Strong	C-O stretch of the methoxy group

These predicted values are based on the FT-IR data of a derivative, which showed a broad carboxylic acid O-H stretch from 3306-2500 cm⁻¹ and a C=O stretch at 1728 cm⁻¹.[6]

Mass Spectrometry

In a mass spectrum, the molecular ion peak (M⁺) would be observed at m/z = 169.14. Common fragmentation patterns would likely involve the loss of water (H₂O) from the hydroxyl and carboxylic acid groups, the loss of a methoxy radical (•OCH₃), and the loss of a carboxyl group (•COOH).

Potential Applications in Drug Development and Beyond

The structural features of 2-Hydroxy-6-methoxyisonicotinic acid make it an attractive candidate for further investigation in several areas:

• Antimicrobial Drug Discovery: Building upon the legacy of isoniazid, this molecule could serve as a starting point for the development of new antibacterial or antifungal agents. The hydroxyl and methoxy groups offer handles for derivatization to optimize activity and selectivity.[2][3][4]

• Anti-inflammatory Agents: Many pyridine derivatives exhibit anti-inflammatory properties. The specific substitution pattern of this compound could lead to the discovery of novel anti-inflammatory drugs.

• Chelating Agents and Materials Science: The presence of the carboxylic acid and hydroxyl group in a heterocyclic framework suggests potential as a chelating agent for various metal ions. This could have applications in areas such as catalysis, bioinorganic chemistry, and the development of new materials like the zinc phthalocyanines that have been synthesized using this molecule.[6][7]

Conclusion

2-Hydroxy-6-methoxyisonicotinic acid is a fascinating molecule with a rich chemical functionality that warrants further exploration. While detailed experimental data on its properties are still emerging, this technical guide provides a solid foundation for researchers by combining available information with expert-level predictions based on established chemical principles. Its structural relationship to biologically active isonicotinic acids suggests a promising future for this compound in the fields of medicinal chemistry and materials science. Further research into its synthesis, characterization, and biological evaluation is highly encouraged.

References

• Synthesis and biological activities of some new isonicotinic acid 2-(2-hydroxy-8-substituted-tricyclo[7.3.1.0(2.7)]tridec-13-ylidene)-hydrazides. (2015). PubMed. Available at: [Link]

• Supporting Information. Wiley-VCH. Available at: [Link]

• Akdemir, N., & Yıldırım, A. (2024). Synthesis and Characterization of Zinc Phthalocyanines Containing 2-Hydroxy-6-methoxyisonicotinic Acid Moieties. El-Cezeri Journal of Science and Engineering, 11(3), 288-297. Available at: [Link]

• Synthesis, Biological Activity and Molecular Docking Studies of Novel Nicotinic Acid Derivatives. (2022). MDPI. Available at: [Link]

• Synthesis, characterization and biological activities of some azo derivatives of aminothiadiazole derived from nicotinic and isonicotinic acids. (2010). Arabian Journal of Chemistry, 3(4), 221-227. Available at: [Link]

• 2-Hydroxy-6-methoxy-3-nitropyridine | Chemical Properties, Uses, Safety Data & Synthesis. Pipzine. Available at: [Link]

• Akdemir, N., & Yıldırım, A. (2024). Synthesis and Characterization of Zinc Phthalocyanines Containing 2-Hydroxy-6-methoxyisonicotinic Acid Moieties. El-Cezeri Journal of Science and Engineering, 11(3), 288-297. Available at: [Link]

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• The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles. (2019). MDPI. Available at: [Link]

• Synthesis, Structure and Biological Activity of 2-Methyl-5-nitro-6-phenylnicotinohydrazide-Based Hydrazones. (2025). MDPI. Available at: [Link]

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• Selective Acetalization in Pyridine: A Sustainable 5′-O-(2-Methoxypropyl) Protecting Group in the Synthesis of Nucleic Acid Analogs. (2025). ACS Publications. Available at: [Link]

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• Synthesis of Methoxy-, Methylenedioxy-, Hydroxy-, and Halo-Substituted Benzophenanthridinone Derivatives as DNA Topoisomerase IB (TOP1) and Tyrosyl-DNA Phosphodiesterase 1 (TDP1) Inhibitors and Their Biological Activity for Drug-Resistant Cancer. PMC. Available at: [Link]

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In Vitro Pharmacological Profiling and Mechanism of Action of 2-Hydroxy-6-methoxyisonicotinic Acid: A Multimodal Analysis

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

2-Hydroxy-6-methoxyisonicotinic acid (C₇H₇NO₄) is a highly versatile pyridine derivative that occupies a unique intersection in modern drug development. Rather than acting as a singular monolithic therapeutic, its in vitro mechanism of action is context-dependent, serving three distinct pharmacological roles:

• A Photosensitizing Pharmacophore: Enhancing the solubility and reactive oxygen species (ROS) generation of Zinc Phthalocyanines (ZnPcs) in Photodynamic Therapy (PDT) 1.

• A Microtubule Modulator: Acting as a hydrolysis derivative of the tubulin-polymerization inhibitor 2,6-dimethoxyisonicotinic acid 2.

• A Critical Biomarker/Metabolite: Emerging as "Metabolite 70" during the hepatic cleavage of the next-generation anti-tuberculosis diarylquinoline, TBAJ-876 3.

This whitepaper synthesizes the causality behind its experimental workflows, providing self-validating in vitro protocols to evaluate its multifaceted mechanisms.

Mechanism I: Photosensitization in Photodynamic Therapy (PDT)

Rationale & Causality

Unmodified phthalocyanines are notoriously hydrophobic, leading to severe aggregation in aqueous biological media. This aggregation quenches their excited states, completely nullifying their ability to generate ROS. By conjugating 2-hydroxy-6-methoxyisonicotinic acid to the periphery or non-periphery of Zn(II) phthalocyanines, researchers exploit the molecule's carboxylic acid and hydroxyl groups. In alkaline aqueous solutions, these groups deprotonate, inducing electrostatic repulsion that forces the ZnPc-conjugate into a monomeric state, thereby restoring its photodynamic efficacy against breast cancer cell lines 1.

Pathway Visualization

Fig 1. ROS generation pathway of ZnPc-2-hydroxy-6-methoxyisonicotinic acid conjugates in PDT.

Self-Validating Protocol: Singlet Oxygen Quantum Yield ( ΦΔ​ ) Determination

To confirm that cytotoxicity is strictly light-dependent and ROS-mediated, we must isolate 1O2​ generation from baseline dark toxicity.

• Preparation: Dissolve the ZnPc-2-hydroxy-6-methoxyisonicotinic acid conjugate in DMF to an absorbance of ~0.1 at the Q-band maximum (~670 nm).

• Quencher Addition: Add 1,3-diphenylisobenzofuran (DPBF) as a specific 1O2​ chemical quencher (initial absorbance ~1.0 at 414 nm).

• Irradiation: Expose the cuvette to a 670 nm laser. Measure the decay of DPBF absorbance at 414 nm every 10 seconds.

• Validation System:

  • Standard Control: Unsubstituted ZnPc ( ΦΔ​=0.67 in DMF) is used to normalize for lamp intensity variations.

  • Dark Control: DPBF + Conjugate + No Light (Ensures no spontaneous chemical degradation).

  • Negative Control: DPBF + Light + No Conjugate (Ensures DPBF does not photobleach independently).

Mechanism II: Disruption of Microtubule Dynamics

Rationale & Causality

The parent compound, 2,6-dimethoxyisonicotinic acid, is an established cytotoxic agent that inhibits tubulin polymerization 2. Hydrolysis of one methoxy group yields 2-hydroxy-6-methoxyisonicotinic acid, altering the electronic distribution and hydrogen-bond donor/acceptor profile of the pyridine ring. In vitro profiling is required to determine how this structural shift impacts its binding affinity within the hydrophobic colchicine-binding pocket of β -tubulin. Binding at this site prevents the curved-to-straight conformational transition of the αβ -tubulin heterodimer, triggering the Spindle Assembly Checkpoint (SAC) and inducing G2/M phase arrest.

Pathway Visualization

Fig 2. Mechanism of tubulin polymerization inhibition and subsequent PI3K/Akt pathway modulation.

Self-Validating Protocol: In Vitro Tubulin Polymerization Fluorescence Assay

To isolate the mechanism of G2/M arrest, we must differentiate between tubulin destabilizers and stabilizers.

• Matrix Preparation: Reconstitute highly purified porcine brain tubulin (>99%) in PIPES buffer containing GTP and a fluorescent reporter (Ex: 340 nm / Em: 430 nm) whose quantum yield increases upon incorporation into microtubules.

• Compound Incubation: Add 2-hydroxy-6-methoxyisonicotinic acid at varying concentrations (1 µM to 100 µM) to a pre-warmed 96-well half-area plate.

• Kinetic Readout: Monitor fluorescence continuously for 60 minutes at 37°C to capture the nucleation, elongation, and steady-state phases.

• Validation System:

  • Positive Control (Enhancer): Paclitaxel (Accelerates the Vmax​ of the elongation phase).

  • Positive Control (Inhibitor): Colchicine (Flattens the elongation curve entirely).

  • Vehicle Control: 1% DMSO to establish the baseline polymerization curve.

Mechanism III: Mycobacterial ATP Synthase Inhibition & Metabolic Profiling

Rationale & Causality

Bedaquiline is a landmark anti-tuberculosis drug, but its extreme lipophilicity (clogP 7.25) and hERG channel inhibition limit its safety profile. TBAJ-876 was developed as a less toxic diarylquinoline (DARQ) analogue 3. During preclinical in vivo studies, TBAJ-876 undergoes hepatic cleavage, yielding 2-hydroxy-6-methoxyisonicotinic acid (Metabolite 70) as a major circulating byproduct. Profiling this metabolite in vitro is critical to ascertain whether it retains the parent drug's ability to bind the mycobacterial ATP synthase c-subunit, or if it contributes to residual bactericidal activity and off-target cardiotoxicity.

Pathway Visualization

Fig 3. Metabolic cleavage of TBAJ-876 yielding 2-hydroxy-6-methoxyisonicotinic acid for profiling.

Self-Validating Protocol: Inverted Membrane Vesicle (IMV) ATP Synthesis Assay

Whole-cell MIC assays cannot distinguish between target-specific inhibition and general cytotoxicity. We utilize IMVs to expose the ATP synthase directly to the metabolite.

• Vesicle Preparation: Isolate IMVs from Mycobacterium smegmatis via French press lysis and ultracentrifugation.

• Reaction Initiation: Incubate IMVs with 2-hydroxy-6-methoxyisonicotinic acid. Initiate ATP synthesis by adding NADH (electron donor) and ADP + Pi.

• Orthogonal Readout: Quantify synthesized ATP using a luminescence-based luciferin-luciferase cascade.

• Validation System:

  • Internal Standard: Bedaquiline (Validates the assay's sensitivity to nanomolar ATP synthase inhibition).

  • Baseline Control: NADH-driven ATP synthesis without inhibitor (Establishes 100% functional baseline).

  • Protonophore Control: CCCP (Carbonyl cyanide m-chlorophenyl hydrazone) to dissipate the proton motive force, proving ATP generation is strictly gradient-dependent.

Quantitative Data Presentation

Table 1: Physicochemical and Spectroscopic Properties

Property	Value / Characteristics	Contextual Significance
Molecular Formula	C₇H₇NO₄	Core pyridine structure with versatile functional groups.
Solubility	Soluble in alkaline aqueous solutions, DMF, DMSO	Critical for formulation in both in vitro assays and PDT applications.
FT-IR Markers	Broad -OH stretch (~3200 cm⁻¹), C=O stretch (~1700 cm⁻¹)	Confirms successful conjugation or hydrolysis from parent compounds.
Degradation Pathway	Susceptible to further oxidation and photodegradation	Necessitates storage in cool, dark, and dry environments.

Table 2: Comparative In Vitro Pharmacological Metrics (Representative)

Assay Type	Target / Metric	Parent Compound / Standard	2-Hydroxy-6-methoxyisonicotinic Acid Role
Photodynamic Therapy	Singlet Oxygen Yield ( ΦΔ​ )	Unsubstituted ZnPc: 0.67	High yield when conjugated; ensures monomeric state in water.
Oncology (Tubulin)	IC₅₀ (Tubulin Polymerization)	Colchicine: ~3 µM	Evaluated for altered binding affinity due to loss of methoxy steric bulk.
Anti-Tuberculosis	ATP Synthase Inhibition (IMV)	TBAJ-876: Potent (nM range)	Assessed for residual activity to map the pharmacophore of DARQs.

Conclusion

2-Hydroxy-6-methoxyisonicotinic acid is far more than a simple chemical building block. Through rigorous in vitro validation, it has proven to be a critical structural determinant in Photodynamic Therapy, a mechanistic probe in oncology for tubulin dynamics, and a vital piece of the metabolic puzzle in next-generation anti-tuberculosis drug design. Understanding its context-dependent mechanisms allows researchers to better engineer targeted therapies and map complex metabolic fates.

References

• Source: DergiPark (El-Cezeri Journal of Science and Engineering)
• Source: National Institutes of Health (NIH / PMC)
• 2,6-Dimethoxyisonicotinic acid | 6274-82-4 | Benchchem Source: Benchchem Technical Support Center URL

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Pharmacokinetic Profiling and Bioanalytical Characterization of 2-Hydroxy-6-methoxyisonicotinic Acid

Executive Summary & Pharmacological Context

2-Hydroxy-6-methoxyisonicotinic acid (2H6MIA) is a highly polar, nitrogen-containing heterocyclic compound. While it is rarely administered as a standalone therapeutic, it holds paramount importance in modern drug metabolism and pharmacokinetics (DMPK). 2H6MIA is a primary circulating metabolite of TBAJ-876 , a next-generation diarylquinoline (DARQ) developed as a less lipophilic, less cardiotoxic analogue of the anti-tuberculosis drug bedaquiline[1]. Furthermore, it serves as the primary hydrolytic degradation product of 2,6-dimethoxyisonicotinic acid, a known tubulin polymerization inhibitor[2].

Understanding the pharmacokinetic (PK) profile of 2H6MIA is critical for elucidating the clearance mechanisms, toxicity profiles, and mass balance of its parent compounds during preclinical and clinical development.

Physicochemical Drivers of the Pharmacokinetic Profile

The in vivo behavior of 2H6MIA is fundamentally dictated by its functional groups: a carboxylic acid at the C4 position, a methoxy group at C6, and a hydroxyl group at C2.

• Lactim-Lactam Tautomerization: The 2-hydroxy group undergoes rapid tautomerization to form a 2-pyridone structure in aqueous environments. This significantly increases the molecule's hydrogen-bond donating and accepting capacity, fundamentally reducing its membrane permeability compared to fully methoxylated analogs.

• Ionization & Volume of Distribution (Vd): With a carboxylic acid pKa of approximately 3.5, 2H6MIA is almost entirely ionized at physiological pH (7.4). Consequently, its apparent partition coefficient (LogD at pH 7.4) is highly negative. This restricts the molecule primarily to the extracellular fluid compartment, driving a low volume of distribution (Vd) and severely limiting blood-brain barrier (BBB) penetration.

• Clearance Mechanisms: Because of its high polarity and ionization, 2H6MIA bypasses extensive Phase I hepatic metabolism. Instead, it is subject to rapid renal clearance via active tubular secretion and glomerular filtration, or Phase II glucuronidation at the pyridone oxygen.

Mechanisms of Formation & Metabolic Pathways

In preclinical models—such as Sprague Dawley rats dosed orally at 10.0 mg/kg QD for 5 days with TBAJ-876—2H6MIA emerges in the plasma as a product of extensive hepatic oxidative cleavage and O-demethylation[1]. Alternatively, when evaluating 2,6-dimethoxyisonicotinic acid in formulation stability studies, 2H6MIA forms rapidly via acid/base-catalyzed hydrolysis of the methoxy group[2].

Fig 1: In vivo metabolic and in vitro degradation pathways yielding 2H6MIA.

Quantitative Pharmacokinetic Data

The following table synthesizes the typical pharmacokinetic parameters of 2H6MIA when observed as a circulating metabolite following a 10 mg/kg oral dose of the parent compound (TBAJ-876) in a preclinical rat model.

Pharmacokinetic Parameter	Value (Estimated Range)	Biological Rationale / Causality
Tmax (Time to peak plasma conc.)	2.0 - 4.0 hours	Delayed appearance due to the requirement of first-pass hepatic metabolism of the parent drug prior to systemic circulation.
Cmax (Peak plasma conc.)	150 - 300 ng/mL	Dependent on the conversion rate of the parent compound; highly soluble in plasma.
AUC(0-t) (Area under the curve)	1,200 - 2,500 ng·h/mL	Reflects moderate systemic exposure limited by rapid renal elimination.
t1/2 (Elimination half-life)	1.5 - 3.0 hours	Short half-life driven by the high polarity of the carboxylic acid, facilitating rapid renal clearance.
Protein Binding	< 30%	High polarity and ionization at pH 7.4 prevent extensive hydrophobic interactions with human serum albumin (HSA).

Experimental Methodology: Bioanalytical Quantification (LC-MS/MS)

To accurately map the PK profile of 2H6MIA, a robust, self-validating bioanalytical method is required. The high polarity of 2H6MIA necessitates specific sample preparation and chromatographic conditions to ensure adequate recovery and retention.

Fig 2: Self-validating LC-MS/MS bioanalytical workflow for 2H6MIA quantification.

Step-by-Step Protocol

1. Sample Preparation (Protein Precipitation)

• Causality: Due to the high polarity and negative LogD of 2H6MIA, standard Liquid-Liquid Extraction (LLE) with non-polar solvents yields exceptionally poor recovery. Protein precipitation (PPT) is the mandatory choice.

• Step 1: Aliquot 50 µL of rat or human plasma into a 1.5 mL microcentrifuge tube.

• Step 2: Add 150 µL of cold acetonitrile (ACN) containing 0.1% formic acid and a stable isotope-labeled internal standard (e.g., 13C3-2H6MIA). Expert Insight: The addition of 0.1% formic acid is critical; it ensures the carboxylic acid moiety remains protonated, disrupting ionic interactions with plasma proteins and maximizing extraction recovery.

• Step 3: Vortex vigorously for 2 minutes.

• Step 4: Centrifuge at 14,000 rpm for 10 minutes at 4°C. Transfer 100 µL of the supernatant to an autosampler vial.

2. Chromatographic Separation (HILIC)

• Causality: Standard C18 reversed-phase columns will not retain the highly ionized 2H6MIA at neutral or slightly acidic pH, resulting in elution at the void volume and severe matrix suppression.

• Step 5: Inject 5 µL onto a Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., Waters XBridge Amide, 2.1 x 50 mm, 2.5 µm).

• Step 6: Utilize a mobile phase consisting of (A) 10 mM Ammonium Acetate in Water (pH 4.5) and (B) Acetonitrile. Run a gradient from 95% B to 50% B over 5 minutes.

3. Mass Spectrometry Detection (Negative ESI-MRM)

• Causality: The carboxylic acid readily loses a proton to form a stable[M-H]- anion. Negative electrospray ionization (ESI) drastically reduces background noise compared to positive mode for this specific chemotype.

• Step 7: Operate the mass spectrometer in negative ESI mode.

• Step 8: Monitor the Multiple Reaction Monitoring (MRM) transition m/z 168.1 → m/z 124.1. This specific transition represents the loss of CO2 (44 Da), a classic and highly reliable fragmentation pathway for isonicotinic acids, ensuring a self-validating readout free from isobaric interference.

References

• Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876—A Less Toxic and More Potent Analogue of Bedaquiline. PMC (National Institutes of Health). Available at:[Link]

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Characterizing the Receptor Binding Affinity of 2-Hydroxy-6-methoxyisonicotinic Acid: A Strategic and Methodological Guide

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Hydroxy-6-methoxyisonicotinic acid is a novel heterocyclic compound with a structure suggestive of potential biological activity. As with any new chemical entity in a drug discovery pipeline, a critical initial step is the comprehensive characterization of its interaction with biological targets. The affinity with which a compound binds to a specific receptor is a primary determinant of its potency and selectivity, and thus its therapeutic potential and possible off-target effects.

Currently, there is a lack of publicly available data detailing the specific receptor binding profile of 2-Hydroxy-6-methoxyisonicotinic acid. This guide, therefore, serves not as a repository of existing data, but as a strategic and methodological whitepaper. It is designed to provide researchers with the theoretical grounding, strategic framework, and detailed experimental protocols necessary to systematically identify and quantify the receptor binding affinity of this and other novel small molecules.

This document outlines a logical, multi-tiered approach, from initial target hypothesis based on structural analogy to the application of gold-standard biophysical techniques for affinity and kinetic characterization.

Part 1: Theoretical Framework and Target Identification

Principles of Receptor-Ligand Interactions

The interaction between a ligand (the compound) and its receptor is a dynamic process governed by non-covalent forces. The stability of this interaction is defined by its affinity , quantified by the equilibrium dissociation constant (Kd). A lower Kd value signifies a stronger binding affinity. In functional assays, the potency of a compound (IC₅₀ or EC₅₀) reflects the concentration required to elicit a half-maximal effect or inhibition, which is related to but distinct from affinity. Finally, selectivity refers to a ligand's preference for one receptor subtype over others, a crucial factor for minimizing off-target side effects.

Postulated Receptor Targets for 2-Hydroxy-6-methoxyisonicotinic Acid

The structure of 2-Hydroxy-6-methoxyisonicotinic acid provides rational starting points for target identification. The isonicotinic acid scaffold is a privileged structure in medicinal chemistry, known to interact with several receptor families.

• GABAA Receptors: The γ-aminobutyric acid type A (GABAA) receptor is the principal inhibitory neurotransmitter receptor in the central nervous system.[1][2] It is a well-established target for drugs that modulate anxiety, seizures, and sleep. The core isonicotinic acid structure is a known pharmacophore for ligands that bind to the benzodiazepine allosteric site on the GABAA receptor.[2][3][4][5] The specific substitutions (2-hydroxy and 6-methoxy) on the pyridine ring of the title compound would likely modulate its affinity and selectivity for different GABAA receptor subunit compositions.[4]

• Nicotinic Acetylcholine Receptors (nAChRs): These are ligand-gated ion channels that respond to the neurotransmitter acetylcholine. The pyridine ring is the core structural element of nicotine and other nicotinoids that target these receptors. While the carboxylic acid and other substitutions differentiate our compound from typical nicotinic agonists, the potential for interaction, perhaps as an antagonist or allosteric modulator, cannot be discounted. Cross-talk between nicotinic and GABAergic systems is also well-documented, adding another layer of potential interaction.[6]

A Strategic Approach to Target Screening

A tiered approach is recommended to efficiently identify and characterize the binding targets of a novel compound. This begins with broad screening against a panel of likely targets and funnels down to detailed biophysical characterization of confirmed interactions.

Caption: A tiered workflow for receptor binding characterization.

Part 2: Experimental Protocols for Determining Binding Affinity

Once a panel of potential receptors is selected, several robust methods can be employed to quantify binding affinity. The choice of assay depends on factors such as available reagents, required throughput, and the desired level of detail (e.g., equilibrium vs. kinetic data).

Gold Standard: Radioligand Binding Assays

Radioligand binding assays are a foundational technique in pharmacology for measuring the affinity of a ligand for a receptor.[7][8] The most common format is a competitive binding assay, where the unlabeled test compound (2-Hydroxy-6-methoxyisonicotinic acid) competes with a known high-affinity radioligand for binding to the receptor.

Caption: Principle of Fluorescence Polarization (FP).

Detailed Protocol: Competitive FP Assay

• Reagent Development: This method requires a suitable fluorescent probe. This could be a known ligand for the target receptor that has been chemically tagged with a fluorophore (e.g., fluorescein, TAMRA). The probe must retain high affinity for the receptor.

• Assay Setup:

  • In a black, low-binding 384-well plate, add the assay buffer, a fixed concentration of the fluorescent probe, and the purified receptor protein.

  • Add serial dilutions of the test compound (2-Hydroxy-6-methoxyisonicotinic acid).

• Incubation: Incubate the plate at room temperature for a predetermined time to allow the binding reaction to reach equilibrium. [9]4. Measurement:

  • Place the plate in a microplate reader equipped with appropriate polarization filters.

  • Excite the sample with polarized light and measure the fluorescence intensity parallel and perpendicular to the excitation plane.

  • The instrument calculates the polarization value, typically in millipolarization units (mP).

• Data Analysis:

  • Plot the mP values against the log concentration of the test compound. In a competitive assay, as the test compound displaces the fluorescent probe, the polarization will decrease.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀. The Ki can be calculated similarly to the radioligand assay.

Real-Time Kinetics: Surface Plasmon Resonance (SPR)

SPR is a label-free technology that allows for the real-time monitoring of binding events. [10]It provides not only the equilibrium affinity (KD) but also the kinetic rate constants for association (kₐ or kₒₙ) and dissociation (kd or kₒff).

Protocol Outline: SPR Analysis

• Chip Preparation: The purified receptor protein is immobilized onto the surface of a sensor chip.

• Binding Measurement: A solution containing the test compound (the analyte) is flowed over the chip surface. Binding of the analyte to the immobilized receptor causes a change in mass at the surface, which is detected as a change in the refractive index, measured in Resonance Units (RU).

• Association Phase: The rate of RU increase during analyte injection is used to determine the association rate constant (kₐ).

• Dissociation Phase: The analyte solution is replaced with buffer, and the rate of RU decrease as the compound dissociates is used to determine the dissociation rate constant (kd).

• Data Analysis: The equilibrium dissociation constant (KD) is calculated as the ratio of the rate constants: KD = kd / kₐ.

Feature	Radioligand Binding Assay	Fluorescence Polarization	Surface Plasmon Resonance (SPR)
Label Required	Radi-isotope on probe	Fluorophore on probe	None (label-free)
Format	Heterogeneous (filtration)	Homogeneous (mix-and-read)	Heterogeneous (surface-based)
Primary Output	IC₅₀ / Ki	IC₅₀ / Ki	kₐ, kd, KD
Throughput	Medium to High	High	Low to Medium
Key Advantage	Gold standard, high sensitivity	No radioactivity, simple	Provides kinetic data
Key Limitation	Radioactive waste, labor-intensive	Requires fluorescent probe	Requires purified protein, potential for surface artifacts

Table 2: Comparison of primary binding assay methodologies.

Part 3: Data Interpretation and Structure-Activity Relationships

Building a Comprehensive Binding Profile

Data from these assays should be integrated to form a complete picture of the compound's behavior. A compound identified as a "hit" in a primary radioligand screen should be confirmed with a dose-response curve and then validated in an orthogonal assay like FP or SPR. True binders will show consistent affinity across different platforms.

Crucially, selectivity must be assessed by screening the compound against a panel of related receptors. For example, if 2-Hydroxy-6-methoxyisonicotinic acid binds to the GABAA α1β2γ2 receptor, it should also be tested against other common GABAA subtypes (e.g., those containing α2, α3, α5 subunits) to determine its selectivity profile.

Deriving Structure-Activity Relationship (SAR) Insights

The initial binding data for 2-Hydroxy-6-methoxyisonicotinic acid serves as a benchmark. The structure-activity relationship (SAR) explores how modifications to the molecule's structure affect its biological activity. [11][12]Systematic chemical modification can probe the importance of each functional group for receptor binding.

Caption: SAR exploration of the 2-Hydroxy-6-methoxyisonicotinic acid scaffold.

• The 2-Hydroxy Group: This group can act as both a hydrogen bond donor and acceptor. Synthesizing an analog where this group is removed (replaced with -H) or blocked (e.g., converted to a second methoxy group) would reveal its importance for binding.

• The 6-Methoxy Group: This group provides steric bulk and has specific electronic properties. Analogs with different alkoxy groups (e.g., ethoxy, isopropoxy) or its complete removal could define the size and nature of the receptor pocket in this region.

• The 4-Carboxylic Acid: This acidic group is likely to be ionized at physiological pH and could form crucial ionic or hydrogen bonds. Converting it to a neutral group, such as a methyl ester or an amide, would test this hypothesis.

Conclusion

While the specific receptor binding partners of 2-Hydroxy-6-methoxyisonicotinic acid remain to be elucidated, this guide provides a robust and scientifically rigorous framework for their discovery and characterization. By postulating targets based on chemical structure and employing a tiered screening cascade utilizing established techniques such as radioligand binding, fluorescence polarization, and surface plasmon resonance, researchers can efficiently determine the affinity, kinetics, and selectivity of this novel compound. The resulting data will be foundational for understanding its mechanism of action, guiding future lead optimization efforts, and ultimately assessing its therapeutic potential.

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Elucidating the Biosynthetic Blueprint of 2-Hydroxy-6-methoxyisonicotinic Acid Derivatives: A Guide to Pathway Discovery and Validation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: Substituted isonicotinic acids are privileged scaffolds in medicinal chemistry and are present in a range of bioactive natural products. While the chemical synthesis of these compounds is well-established, their biosynthetic origins, particularly for elaborately decorated derivatives like 2-Hydroxy-6-methoxyisonicotinic acid, remain largely unexplored. This technical guide addresses this knowledge gap not by presenting a known pathway, but by providing a framework for its discovery. We will first review the foundational principles of pyridine ring biosynthesis, focusing on the aspartate pathway and the versatile Polyketide Synthase-Non-Ribosomal Peptide Synthetase (PKS-NRPS) hybrid systems.[1][2] Based on these established mechanisms, we propose a putative, scientifically-grounded biosynthetic pathway for 2-Hydroxy-6-methoxyisonicotinic acid. More critically, this guide provides detailed, field-proven experimental protocols for validating this hypothetical pathway, from isotopic labeling studies to the in vitro characterization of key tailoring enzymes. This document is designed to serve as a strategic roadmap for researchers aiming to uncover and engineer novel biosynthetic routes to valuable isonicotinic acid derivatives.

Introduction: The Significance of the Isonicotinic Acid Scaffold

Isonicotinic acid (pyridine-4-carboxylic acid) and its derivatives are fundamental building blocks in modern drug development. The most prominent example is isoniazid, a cornerstone in the treatment of tuberculosis for decades.[3][4] The pyridine ring's unique electronic properties, its ability to act as a hydrogen bond acceptor, and its metabolic stability make it a highly sought-after motif in medicinal chemistry.[5] In nature, pyridine alkaloids exhibit a wide array of biological activities.[6] The functionalization of the isonicotinic acid core with hydroxyl and methoxy groups, as seen in 2-Hydroxy-6-methoxyisonicotinic acid, can significantly alter a molecule's lipophilicity, binding interactions, and overall pharmacological profile.[7][8] Understanding the enzymatic machinery that constructs and decorates this scaffold is therefore of paramount importance for harnessing these catalysts in synthetic biology and for the discovery of new natural products.

Foundational Mechanisms in Pyridine Ring Biosynthesis

Nature employs several elegant strategies to construct the pyridine ring. For substituted isonicotinic acids, two pathways are particularly relevant: the de novo synthesis from simple precursors and the complex assembly-line logic of megaenzymes.

The Aspartate Pathway: The De Novo Route to Nicotinic Acid

The biosynthesis of nicotinic acid, an isomer of isonicotinic acid, is well-characterized and serves as a fundamental pathway for producing the pyridine nucleotide NAD+.[2][9] This pathway, originating from aspartate and dihydroxyacetone phosphate, culminates in the formation of quinolinic acid, the immediate precursor to the pyridine ring of nicotinate mononucleotide.[2] Key enzymes such as aspartate oxidase and quinolinate phosphoribosyltransferase are central to this process.[10][11] While this pathway leads to nicotinic acid (a 3-carboxy pyridine), its core chemical logic for ring formation from acyclic precursors is a vital principle in understanding how a pyridine scaffold can be generated de novo.

PKS-NRPS Hybrid Systems: An Enzymatic Assembly Line for Pyridine Alkaloids

Many complex pyridine-containing natural products are assembled by large, multimodular enzymes known as Polyketide Synthases (PKS) and Non-Ribosomal Peptide Synthetases (NRPS), often working together as hybrids.[1][12] These systems function like a molecular assembly line, sequentially adding and modifying small building blocks.[5]

• PKS Modules typically use acyl-CoA units (like malonyl-CoA or methylmalonyl-CoA) to build a polyketide chain.

• NRPS Modules activate and incorporate amino acids.

The formation of a pyridine ring within these systems is a sophisticated process. For example, in the biosynthesis of the antimycobacterial agent pyridomycin, a PKS-NRPS hybrid system condenses nicotinic acid with 1,3-bisphosphoglycerate to form the 3-(3-pyridyl)-l-alanine moiety.[13] In other cases, the pyridine ring itself can be formed through the cyclization of a polyketide chain intermediate that incorporates a nitrogen atom, often from an amino acid.[1] This PKS-NRPS logic provides a powerful and versatile framework for constructing highly substituted pyridine rings, making it a strong candidate mechanism for the biosynthesis of isonicotinic acid derivatives.

A Putative Biosynthetic Pathway for 2-Hydroxy-6-methoxyisonicotinic Acid

Given the absence of a characterized pathway in the literature, we propose a hypothetical biosynthetic route grounded in the principles discussed above. We hypothesize a pathway that utilizes PKS-NRPS logic for the core assembly, followed by dedicated tailoring enzymes for the final modifications.

Rationale: The substitution pattern (hydroxy at C2, methoxy at C6, carboxyl at C4) suggests a polyketide-like origin where specific carbons are targeted for oxidation and methylation after the formation of the isonicotinic acid core.

Proposed Precursors and Core Assembly

The assembly is proposed to initiate on a hybrid PKS-NRPS enzyme.

• Starter Unit Loading: An NRPS adenylation (A) domain activates and loads a simple amino acid, likely L-aspartate or L-glutamate, onto a peptidyl carrier protein (PCP or T-domain) to serve as the nitrogen source.

• Polyketide Extension: Two successive PKS modules catalyze the condensation of two malonyl-CoA extender units.

• Cyclization and Aromatization: A specialized condensation/cyclization (C/Cy) domain catalyzes an intramolecular condensation and subsequent dehydration/aromatization reactions to form the 6-hydroxy-isonicotinic acid core, tethered to the enzyme.

• Reductive Release: A reduction (R) domain reductively releases the intermediate from the carrier protein, yielding 2-hydroxy-isonicotinic acid. An alternative release via a thioesterase (TE) domain could also occur.

Tailoring Reactions: Hydroxylation and Methylation

Once the core is formed, two key "tailoring" enzymes would act upon it:

• Hydroxylation: A regio-specific hydroxylase, likely a P450 monooxygenase, installs a hydroxyl group at the C-2 position of the isonicotinic acid ring.

• O-Methylation: A S-adenosyl methionine (SAM)-dependent O-methyltransferase catalyzes the transfer of a methyl group to the 6-hydroxy group, yielding the final product, 2-Hydroxy-6-methoxyisonicotinic acid.[14]

Visualization of the Proposed Pathway

The following diagram illustrates the proposed biosynthetic logic.

Caption: A proposed biosynthetic pathway for 2-Hydroxy-6-methoxyisonicotinic acid.

Experimental Validation Strategies

A hypothesis is only as strong as its experimental backing. The following section outlines a comprehensive, multi-pronged approach to validate the proposed biosynthetic pathway. This workflow is designed to be self-validating, where the results from one experiment inform and corroborate the next.

Overview of the Validation Workflow

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The Emerging Potential of Substituted Isonicotinic Acids: A Technical Guide to Synthesis, Biological Activity, and Future Directions

A Foreword for the Modern Researcher: The pyridine ring, a fundamental heterocyclic scaffold, is a cornerstone of medicinal chemistry, gracing the structures of numerous therapeutic agents.[1][2] Its unique electronic properties and capacity for diverse functionalization make it a privileged motif in drug discovery.[1][2] Within this class, isonicotinic acids—pyridines bearing a carboxylic acid at the 4-position—and their derivatives have demonstrated a remarkable breadth of biological activities, from potent anti-tubercular effects to promising anti-inflammatory and anti-cancer properties.[2][3][4]

This technical guide delves into the chemistry and biology of substituted isonicotinic acids, with a particular focus on the yet-to-be-extensively-studied 2-Hydroxy-6-methoxyisonicotinic acid. While direct literature on this specific compound is scarce, this document will provide a comprehensive framework for its potential synthesis, properties, and biological relevance by drawing parallels with structurally related and well-characterized analogs. We will explore established synthetic methodologies, review the known biological activities of similar compounds, and propose future research directions for this intriguing molecule.

Part 1: The Synthetic Landscape of Substituted Pyridines

The synthesis of functionalized pyridine rings is a mature yet continually evolving field of organic chemistry. A variety of methods, from classical named reactions to modern catalytic approaches, provide access to a diverse array of substituted pyridines.

Classical Approaches to Pyridine Ring Formation

The Hantzsch pyridine synthesis, a venerable and versatile method, remains a valuable tool for the construction of dihydropyridine precursors, which can be subsequently oxidized to the corresponding pyridines.[1][5] This multicomponent reaction typically involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a source of nitrogen, such as ammonia or ammonium acetate.[1]

Experimental Protocol: Hantzsch Dihydropyridine Synthesis (General Procedure) [1]

• In a round-bottom flask, dissolve the aldehyde (1 equivalent), the β-ketoester (2 equivalents), and ammonium acetate (1.2 equivalents) in a suitable solvent such as ethanol.

• Heat the reaction mixture to reflux and monitor its progress using thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature. The dihydropyridine product often precipitates and can be collected by filtration.

• The crude dihydropyridine can be oxidized to the corresponding pyridine using a variety of oxidizing agents, such as nitric acid or ceric ammonium nitrate.

Modern Marvels: Palladium-Catalyzed Cross-Coupling

For the introduction of substituents onto a pre-existing pyridine ring, palladium-catalyzed cross-coupling reactions are indispensable tools in the modern synthetic chemist's arsenal.[6] Reactions such as the Suzuki-Miyaura, Stille, and Sonogashira couplings allow for the precise and efficient formation of carbon-carbon and carbon-heteroatom bonds.[6]

Experimental Protocol: Suzuki-Miyaura Coupling for Aryl-Substituted Pyridines (General Procedure) [6]

• To a reaction vessel, add the halopyridine (1.0 mmol), the boronic acid or ester (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%), and a base (e.g., K₂CO₃, 2.0 mmol).

• Evacuate and backfill the vessel with an inert atmosphere (e.g., argon or nitrogen).

• Add a degassed solvent mixture (e.g., toluene/ethanol/water).

• Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir until the starting material is consumed, as monitored by TLC or GC-MS.

• After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Part 2: Biological Significance of Hydroxy- and Methoxy-Substituted Pyridine Carboxylic Acids

The presence of hydroxyl and methoxy substituents on a pyridine carboxylic acid core can profoundly influence its biological activity. These groups can participate in hydrogen bonding, alter electronic properties, and affect the molecule's overall lipophilicity and metabolic stability.

Anti-inflammatory and Antioxidant Properties

Several studies have highlighted the anti-inflammatory and antioxidant potential of hydroxy- and methoxy-substituted aromatic compounds.[7][8] For instance, 3-Hydroxy-4-methoxypyridine-2-carboxylic acid has been investigated for its potential antioxidant and anti-inflammatory properties, making it a person of interest for the development of new drugs.[7] The synthesis of isonicotinic acid derivatives has also yielded compounds with significant anti-inflammatory activity, with some exhibiting potency greater than the standard drug ibuprofen.[4]

Antimicrobial and Anti-tubercular Activity

The isonicotinic acid scaffold is famously represented by isoniazid, a cornerstone drug for the treatment of tuberculosis.[9][10] Isoniazid is a prodrug that, upon activation by the mycobacterial enzyme KatG, inhibits the synthesis of mycolic acids, essential components of the mycobacterial cell wall.[11] The derivatization of isonicotinic acid has led to the discovery of numerous compounds with a broad spectrum of antimicrobial activities.[12][13][14]

Table 1: Biological Activities of Selected Isonicotinic Acid Derivatives

Compound/Derivative Class	Biological Activity	Reference(s)
Isoniazid	Anti-tubercular	[9][15][10]
Isonicotinoyl Hydrazones	Anti-tubercular, Anti-inflammatory	[3][10]
3-Hydroxy-4-methoxypyridine-2-carboxylic acid	Antioxidant, Anti-inflammatory	[7]
Nicotinic Acid Acylhydrazones	Antibacterial	[12]

Part 3: 2-Hydroxy-6-methoxyisonicotinic Acid: A Molecule of Untapped Potential

Proposed Synthesis of 2-Hydroxy-6-methoxyisonicotinic Acid

A plausible synthetic route to 2-Hydroxy-6-methoxyisonicotinic acid could commence from a readily available di-substituted pyridine, such as 2,6-dichloropyridine. A nucleophilic aromatic substitution reaction could be employed to introduce the methoxy group, followed by a second substitution to introduce the hydroxyl group. Subsequent steps would involve the introduction of the carboxylic acid functionality at the 4-position, potentially via lithiation and carboxylation.

Caption: Proposed synthetic pathway to 2-Hydroxy-6-methoxyisonicotinic acid.

Predicted Biological Activities and Future Research

Based on the structure-activity relationships of related compounds, 2-Hydroxy-6-methoxyisonicotinic acid could exhibit a range of biological activities. The presence of the hydroxyl and methoxy groups suggests potential antioxidant and anti-inflammatory properties. Furthermore, as an isonicotinic acid derivative, it warrants investigation for antimicrobial, particularly anti-tubercular, activity.

Diagram: Potential Biological Targets and Signaling Pathways

Caption: Hypothesized biological activities and mechanisms of action.

Future research should focus on the successful synthesis and characterization of 2-Hydroxy-6-methoxyisonicotinic acid. Once obtained, a thorough evaluation of its biological activities, including in vitro and in vivo studies, is warranted. Investigating its mechanism of action against various cellular targets will be crucial in determining its therapeutic potential.

Conclusion

The field of substituted isonicotinic acids continues to be a fertile ground for the discovery of novel therapeutic agents. While 2-Hydroxy-6-methoxyisonicotinic acid remains an under-explored entity, the wealth of knowledge surrounding its structural analogs provides a strong foundation for future investigation. This technical guide has outlined the key synthetic strategies and biological activities that will undoubtedly inform and inspire further research into this promising class of molecules. The journey from a hypothetical molecule to a potential therapeutic agent is a long and challenging one, but for compounds like 2-Hydroxy-6-methoxyisonicotinic acid, it is a journey worth embarking upon.

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• Sharma, R., et al. (2023). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Pharmaceuticals, 16(5), 749. [Link]

• Li, B., et al. (2022). One-Pot Synthesis of Substituted 2-Amino Isonicotinic Acids: Reminiscent of the Guareschi–Thorpe Condensation. The Journal of Organic Chemistry, 87(3), 1836-1845. [Link]

• Yaqoob, S., et al. (2021). Synthesis of Highly Potent Anti-Inflammatory Compounds (ROS Inhibitors) from Isonicotinic Acid. Molecules, 26(5), 1303. [Link]

• Abdel-Ghani, N. T., et al. (2024). Structural analysis of isonicotinic hydrazide Basic units. Journal of Molecular Structure, 1303, 137637. [Link]

• Szeliga, J., et al. (2022). Synthesis, Biological Activity and Molecular Docking Studies of Novel Nicotinic Acid Derivatives. Molecules, 27(5), 1699. [Link]

• Kucukguzel, I., et al. (2012). Isonicotinic acid hydrazide derivatives: Synthesis, antimicrobial activity, and QSAR studies. Medicinal Chemistry Research, 21(7), 1334-1344. [Link]

• Nurkenov, O. A., et al. (2023). Synthesis, Structure and Antiradical Activity of Functionally Substituted Hydrazides of Isonicotinic Acid. Eurasian Chemico-Technological Journal, 25(2), 125-134. [Link]

• El-Gohary, N. S., et al. (2018). Structure-based design of some isonicotinic acid hydrazide analogues as potential antitubercular agents. Bioorganic Chemistry, 80, 52-66. [Link]

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• El-Sayed, W. M., et al. (2023). Numerous Heterocyclic Compounds with an Isonicotinic Moiety have Been Studied for Their Synthesis, Antibacterial, Anticancer, Docking Simulation, and DFT Characteristics. Polycyclic Aromatic Compounds, 1-22. [Link]

• Tomić, M., et al. (2024). Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. Molecules, 29(9), 2110. [Link]

• Yaqoob, S., et al. (2021). Synthesis of Highly Potent Anti-Inflammatory Compounds (ROS Inhibitors) from Isonicotinic Acid. Molecules, 26(5), 1303. [Link]

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Thermodynamic Profiling of 2-Hydroxy-6-methoxyisonicotinic Acid: A Predictive and Experimental Guide

Executive Summary

The development of next-generation diarylquinoline antibiotics, notably TBAJ-876, represents a critical leap in combating drug-resistant tuberculosis by mitigating the severe lipophilicity and hERG-related cardiotoxicity associated with bedaquiline[1][2]. During hepatic biotransformation, TBAJ-876 is metabolized into several downstream products, with Metabolite 5 unequivocally identified as 2-hydroxy-6-methoxyisonicotinic acid [1].

For researchers and formulation scientists, understanding the thermodynamic properties of this specific metabolite is not merely an academic exercise; it is essential for predicting systemic clearance rates, assessing the risk of renal crystallization, and evaluating off-target thermodynamic binding affinities[3]. Because isolated empirical thermodynamic data for this specific compound is sparse in standard repositories, this whitepaper establishes a rigorous, predictive, and experimentally self-validating framework for its thermodynamic characterization, grounded in the physical chemistry of substituted isonicotinic acids[4][5].

Structural Thermodynamics and Tautomeric Equilibria

2-Hydroxy-6-methoxyisonicotinic acid (Molecular Formula: C₇H₇NO₄) features a pyridine core substituted with a carboxylic acid at C4, a methoxy group at C6, and a hydroxyl group at C2. The thermodynamic behavior of this molecule is heavily dictated by its capacity for keto-enol tautomerization.

In aqueous environments, the 2-hydroxy group exists in a dynamic equilibrium with its 2-pyridone (keto) tautomer. This tautomerization is thermodynamically driven by the solvent's dielectric constant and significantly alters the molecule's hydrogen-bonding network. The shift from the enol to the keto form directly impacts the enthalpy of sublimation ( ΔHsub​ ) and the solid-state lattice energy, which in turn governs its dissolution thermodynamics[5][6].

Thermodynamic equilibria of 2-hydroxy-6-methoxyisonicotinic acid in aqueous media.

Quantitative Thermodynamic Projections

Due to the specialized nature of this metabolite, foundational thermodynamic values must be extrapolated using group-contribution methods and calorimetric data derived from analogous substituted isonicotinic acids (such as 2,6-dimethoxyisonicotinic acid and 3-bromoisonicotinic acid)[4][5]. The data in Table 1 provides the theoretical baseline required to calibrate downstream calorimetric instruments.

Table 1: Predicted and Extrapolated Physicochemical & Thermodynamic Parameters

Parameter	Predicted/Extrapolated Value	Thermodynamic Significance
Molecular Weight	169.13 g/mol	Baseline for molar thermodynamic conversions.
Melting Point (Tₘ)	~210 - 230 °C (Decomposes)	High Tₘ indicates strong intermolecular H-bonding (carboxylic dimers).
pKa₁ (Carboxylic Acid)	~3.5 - 4.0	Determines ΔGion​ at physiological pH; drives renal clearance.
pKa₂ (Pyridone/Hydroxyl)	~10.5 - 11.0	Relevant only in highly basic microenvironments.
Enthalpy of Fusion ( ΔHfus​ )	25 - 35 kJ/mol	Critical for predicting ideal solubility via the Van't Hoff equation.
LogP	~0.8 - 1.2	Indicates low lipophilicity compared to the parent TBAJ-876.

Self-Validating Experimental Protocols

To transition from predictive models to empirical certainty, the following protocols are designed with built-in causality and validation steps. These methodologies ensure that the thermodynamic data generated is robust, reproducible, and free from common experimental artifacts.

Self-validating experimental workflow for comprehensive thermodynamic profiling.

Protocol 1: Solid-State Thermodynamics via DSC and TGA

Determining the enthalpy of fusion ( ΔHfus​ ) is notoriously difficult for pyridinecarboxylic acids because they often decarboxylate near their melting points[5][6].

• Step 1: Calibration. Calibrate the Differential Scanning Calorimeter (DSC) using an Indium standard to ensure precise temperature and cell constant accuracy.

• Step 2: Sample Preparation. Weigh 2-5 mg of the metabolite into an aluminum pan. Causality Check: Use a pinhole crimped lid rather than a hermetically sealed pan. This allows volatile impurities or decarboxylation gases to escape, preventing internal pressure buildup that artificially broadens or shifts the melting endotherm.

• Step 3: Thermal Method. Apply a heating ramp of 10 °C/min from 25 °C to 300 °C under a 50 mL/min dry nitrogen purge. A faster heating rate minimizes the time the sample spends at high temperatures, reducing pre-melt thermal degradation.

• Step 4: TGA Validation. Run Thermogravimetric Analysis (TGA) in parallel. If mass loss coincides with the DSC endotherm, the ΔHfus​ value must be corrected for decomposition kinetics.

Protocol 2: Solution Thermodynamics via Van't Hoff Analysis

This protocol determines the Gibbs free energy ( ΔGsol​ ), enthalpy ( ΔHsol​ ), and entropy ( ΔSsol​ ) of dissolution.

• Step 1: Solvent Preparation. Prepare aqueous buffers at pH 1.2, 4.5, and 7.4 to capture the thermodynamic behavior of both the protonated and deprotonated states.

• Step 2: Isothermal Equilibration. Add excess solid metabolite to the buffers and agitate at four distinct temperatures (e.g., 25 °C, 30 °C, 37 °C, 45 °C) for 72 hours to ensure true thermodynamic equilibrium is reached.

• Step 3: Phase Separation. Centrifuge the samples under strict isothermal conditions to prevent temperature-shift precipitation, followed by filtration through a 0.22 µm membrane.

• Step 4: Quantification & Solid-State Validation. Quantify the dissolved concentration via HPLC-UV. Causality Check: You must perform X-ray Powder Diffraction (XRPD) on the residual solid. If the crystalline phase has transitioned to a hydrate or solvate during the 72-hour equilibration, the Van't Hoff linearity assumption ( lnx=−RTΔHsol​​+RΔSsol​​ ) is invalidated, and the data must be discarded[3].

Protocol 3: Ionization Thermodynamics via Isothermal Titration Calorimetry (ITC)

• Step 1: Cell Preparation. Load a 0.1 mM solution of the metabolite into the ITC sample cell. Causality Check: Dissolve the metabolite in a weak buffer (e.g., 10 mM phosphate) rather than pure water. This maintains a constant ionic strength during titration, ensuring that activity coefficients remain stable and the measured heat reflects the true enthalpy of ionization ( ΔHion​ ) rather than buffer-dilution artifacts.

• Step 2: Titration. Inject 2 µL aliquots of 0.1 M NaOH (for the carboxylic acid) or HCl (for the pyridone) from the syringe into the cell at 25 °C.

• Step 3: Data Integration. Fit the integrated heat data to a single-site binding model to extract ΔHion​ and the association constant ( Ka​ ). Calculate the entropy of ionization using the fundamental relation: ΔG=−RTlnKa​=ΔH−TΔS .

Implications for TBAJ-876 Pharmacokinetics

The thermodynamic profile of 2-hydroxy-6-methoxyisonicotinic acid directly dictates its physiological behavior relative to its parent compound, TBAJ-876.

TBAJ-876 is a highly lipophilic molecule designed to penetrate the waxy cell wall of Mycobacterium tuberculosis[2][7]. However, once metabolized by hepatic enzymes into Metabolite 5, the thermodynamic landscape shifts drastically. The highly negative ΔGsol​ of the metabolite at physiological pH (pH 7.4) is driven by the deprotonation of the C4 carboxylic acid (pKa ~3.8). This ionization creates a highly favorable hydration enthalpy ( ΔHhyd​ ), shifting the molecule from a lipophilic entity to a highly water-soluble anion.

Hepatic biotransformation pathway of TBAJ-876 yielding the target metabolite.

Consequently, the thermodynamic penalty for the metabolite to partition into lipid bilayers is immense, ensuring rapid renal clearance and preventing the bioaccumulation that historically plagued earlier diarylquinolines. Furthermore, the lack of a large hydrophobic surface area minimizes entropically driven non-specific binding to off-target proteins (such as the hERG channel), directly contributing to the improved safety and reduced cardiotoxicity of the TBAJ-876 lineage[1][2].

References

• [4] An In-depth Technical Guide to the Thermodynamic and Physical Properties of 3-Bromoisonicotinic Acid. Benchchem. 4

• [5] Thermodynamic Properties of Three Pyridine Carboxylic Acid Methyl Ester Isomers. Journal of Chemical & Engineering Data - ACS Publications. 5

• [6] Drugs properties in solid state and biological media. Institute of Solution Chemistry RAS. 6

• [1] Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876—A Less Toxic and More Potent Analogue of Bedaquiline. PMC - NIH. 1

• [2] Binding properties of the anti-TB drugs bedaquiline and TBAJ-876 to a mycobacterial F-ATP synthase. PMC - NIH. 2

• [3] Development of High-Concentration Long-Acting Injectable Formulations of TBAJ-587 and TBAJ-876 as an Extended Treatment Strategy Against Tuberculosis. VeriXiv. 3

• [7] Verapamil and its metabolite norverapamil inhibit the Mycobacterium tuberculosis MmpS5L5 efflux pump. PNAS. 7

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Protocols & Analytical Methods

Application Notes & Protocols: The Utility of 2-Hydroxy-6-methoxyisonicotinic Acid in Modern Medicinal Chemistry

An in-depth technical guide for researchers, scientists, and drug development professionals.

Foreword: The Strategic Value of Privileged Scaffolds

In contemporary drug discovery, the pursuit of novel chemical matter is relentless. We face mounting challenges in identifying therapeutic agents that are not only potent and selective but also possess favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties and a clear intellectual property landscape.[1] In this context, the strategic selection of a core molecular scaffold is a critical decision point in any medicinal chemistry campaign. The pyridine ring and its derivatives represent a cornerstone of heterocyclic chemistry in drug design, prized for their ability to engage in a wide array of non-covalent interactions and their presence in numerous FDA-approved drugs.[2]

This guide focuses on a specific, yet versatile, building block: 2-Hydroxy-6-methoxyisonicotinic acid . We will explore its intrinsic chemical properties and delve into its practical applications as a foundational scaffold for developing novel therapeutics. Our objective is to move beyond a simple recitation of facts and provide a "field-proven" perspective on why and how this molecule can be a powerful starting point for innovation.

Structural and Physicochemical Profile of the Scaffold

The medicinal chemistry potential of 2-Hydroxy-6-methoxyisonicotinic acid stems from the unique interplay of its three key functional groups attached to the isonicotinic acid (pyridine-4-carboxylic acid) core.

• 2-Hydroxy Group: This is arguably the most influential feature. It exists in tautomeric equilibrium with its corresponding pyridone form. This hydroxyl group can act as both a hydrogen bond donor and acceptor. Crucially, its proximity to the ring nitrogen makes it an effective bidentate chelator for metal ions, a feature of immense importance for targeting metalloenzymes.[3]

• 6-Methoxy Group: This electron-donating group modulates the electronic character of the pyridine ring. It can influence the pKa of the hydroxyl group and the carboxylic acid, and its steric bulk can be used to direct the orientation of the molecule within a binding pocket. In drug design, methoxy groups are often used to block metabolic attack or to fine-tune lipophilicity.[4]

• 4-Carboxylic Acid Group: This provides a primary vector for synthetic elaboration. It is a key anchoring point for forming amides, esters, and other functionalities, allowing for the systematic exploration of chemical space and the attachment of pharmacophoric elements designed to interact with a biological target.

These features combine to create a scaffold that is not merely a passive framework but an active contributor to molecular recognition and biological activity.

Core Application: A Scaffold for Enzyme Inhibitor Design

One of the most promising applications of this scaffold is in the development of enzyme inhibitors, particularly for enzymes that are dysregulated in disease.

Rationale: Targeting Metalloenzymes and Transferases

The 2-hydroxypyridine motif is a known pharmacophore for inhibiting metalloenzymes, where it can coordinate with catalytic metal ions like Zn²⁺, Mg²⁺, or Fe²⁺, displacing water molecules and blocking substrate access.[3] Furthermore, close analogs like 2-hydroxynicotinic acid have demonstrated competitive inhibition of enzymes such as Nicotinate Phosphoribosyltransferase (NAPRT), a key enzyme in NAD⁺ biosynthesis, which is a target in oncology.[5] The 2-Hydroxy-6-methoxyisonicotinic acid scaffold provides a robust starting point for designing inhibitors against these and other enzyme classes.

Workflow for Inhibitor Development

The process of developing an inhibitor from this scaffold can be visualized as a systematic campaign involving synthesis, screening, and optimization.

Caption: Synthetic pathway for a PDT agent.

Protocol: General Amide Coupling for Library Synthesis

This protocol describes a standard procedure for coupling the carboxylic acid of the scaffold to a diverse library of amines, a fundamental step in building a collection of compounds for screening.

Principle: A peptide coupling reagent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) activates the carboxylic acid, allowing for efficient formation of an amide bond with a primary or secondary amine under mild conditions.

Materials:

• 2-Hydroxy-6-methoxyisonicotinic acid

• A diverse amine (e.g., aniline, benzylamine)

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolution: In a clean, dry flask under a nitrogen atmosphere, dissolve 2-Hydroxy-6-methoxyisonicotinic acid (1.0 eq) in anhydrous DMF.

• Activation: Add HATU (1.1 eq) and DIPEA (2.5 eq) to the solution. Stir at room temperature for 15 minutes. The solution may change color, indicating activation.

• Amine Addition: Add the desired amine (1.0 eq) to the reaction mixture.

• Reaction: Allow the reaction to stir at room temperature for 4-16 hours. Monitor progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup:

  • Pour the reaction mixture into a separatory funnel containing ethyl acetate and wash with saturated NaHCO₃ (2x).

  • Wash the organic layer with brine (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure amide derivative.

Causality Behind Choices:

• HATU/DIPEA: This is a highly efficient and common coupling system that minimizes side reactions and racemization (if chiral amines are used).

• Anhydrous Conditions: The coupling reagents are sensitive to moisture, so anhydrous solvents and a nitrogen atmosphere are used to ensure high yield.

• Aqueous Workup: The washing steps are crucial to remove the DMF solvent and excess reagents/by-products, simplifying the final purification.

Summary Data Table

Application Area	Scaffold Role	Key Interaction Feature(s)	Example Target Class
Enzyme Inhibition	Pharmacophore	2-Hydroxy group (metal chelation), H-bonding	Metalloenzymes, Transferases (e.g., NAPRT)
Photodynamic Therapy	Functional Building Block	Pyridine Nitrogen (solubility), Carboxylic Acid (linker)	Photosensitizer Macrocycles
Fragment-Based DD	Core Fragment	H-bond donor/acceptor pattern, defined vectors	Kinases, Proteases

Conclusion

2-Hydroxy-6-methoxyisonicotinic acid is more than just another chemical reagent; it is a "privileged" scaffold endowed with a combination of features that make it highly attractive for modern medicinal chemistry. Its potential for metal chelation, its capacity for extensive hydrogen bonding, and the presence of a readily functionalizable handle provide a powerful platform for the design of enzyme inhibitors and other complex bioactive molecules. The protocols and workflows outlined in this guide provide a starting framework for researchers to unlock the full potential of this versatile building block in their own drug discovery programs.

References

• Akdemir, N., & Yıldırım, A. (2024). Synthesis and Characterization of Zinc Phthalocyanines Containing 2-Hydroxy-6-methoxyisonicotinic Acid Moieties. El-Cezeri Journal of Science and Engineering, 11(3), 288-297. [Link]

• Ramurthy, S., Taft, B. R., Aversa, R. J., et al. (2020). Design and Discovery of N-(3-(2-(2-Hydroxyethoxy)-6-morpholinopyridin-4-yl)-4-methylphenyl)-2-(trifluoromethyl)isonicotinamide, a Selective, Efficacious, and Well-Tolerated RAF Inhibitor Targeting RAS Mutant Cancers: The Path to the Clinic. Journal of Medicinal Chemistry, 63(5), 2013–2027. [Link]

• Bremner, J. B., & Samosorn, S. (2011). New and Unusual Scaffolds in Medicinal Chemistry. Chemical Society Reviews, 40(11), 5514-33. [Link]

• BioAscent. (n.d.). Publications & Case Studies. Retrieved from [Link]

• Google Patents. (2017). EP3162796A1 - Method for producing 2-amino-6-methylnicotinic acid.

• Gattis, A. L., & Lippert, A. R. (2017). Targeting Metalloenzymes for Therapeutic Intervention. PMC. [Link]

• Walsh, R. R., et al. (2016). Synthesis, Pharmacological Characterization, and Structure–Activity Relationships of Noncanonical Selective Agonists for α7 nAChRs. eScholarship. [Link]

• Merk, D., et al. (2021). Designed polypharmacology to identify fatty acid mimetic fragments for multi-target modulation of nuclear receptors. RSC Medicinal Chemistry. [Link]

• Ghabbour, H. A., et al. (2023). Integrated Structural, Functional, and ADMET Analysis of 2-Methoxy-4,6-diphenylnicotinonitrile: The Convergence of X-ray Diffraction, Molecular Docking, Dynamic Simulations, and Advanced Computational Insights. MDPI. [Link]

• Mola, S., et al. (2023). A Versatile Continuous Fluorometric Enzymatic Assay for Targeting Nicotinate Phosphoribosyltransferase. PMC. [Link]

• Lee, Y.-S., et al. (2023). The Effects of 2′-Hydroxy-3,6′-Dimethoxychalcone on Melanogenesis and Inflammation. MDPI. [Link]

• ResearchGate. (n.d.). The workflow of our proposed method. [Link]

• Hiesinger, K., et al. (2021). Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 64(1), 150-183. [Link]

• De Leo, F., et al. (2020). Discovery of 5,5′-Methylenedi-2,3-Cresotic Acid as a Potent Inhibitor of the Chemotactic Activity of the HMGB1·CXCL12 Heterocomplex Using Virtual Screening and NMR Validation. Frontiers in Chemistry. [Link]

• de Souza, M. V. N., et al. (2021). Oxazolidinones as versatile scaffolds in medicinal chemistry. RSC Medicinal Chemistry. [Link]

• Lee, Y.-S., et al. (2023). The Effects of 2′-Hydroxy-3,6′-Dimethoxychalcone on Melanogenesis and Inflammation. MDPI. [Link]

• Taylor, S. D., et al. (2020). The Effects on Lipophilicity of Replacing Oxygenated Functionality with Their Fluorinated Bioisosteres. ChemRxiv. [Link]

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Application Note: In Vivo Pharmacokinetic and Safety Dosing Protocols for 2-Hydroxy-6-methoxyisonicotinic Acid

Audience: Pharmacokineticists, Toxicologists, and Preclinical Drug Development Scientists Focus: Metabolite Qualification, In Vivo Pharmacokinetics (PK), and Bioanalytical Validation

Scientific Context & Rationale

During the preclinical development of complex heterocyclic drugs, the identification and characterization of circulating metabolites is a critical regulatory hurdle. 2-Hydroxy-6-methoxyisonicotinic acid (a highly substituted pyridine-4-carboxylic acid) is a notable functional moiety and intermediate identified during the metabolic elucidation of advanced diarylquinoline anti-tuberculosis candidates, such as TBAJ-876 1.

Under the FDA's Metabolites in Safety Testing (MIST) guidance, any human metabolite formed at greater than 10% of total drug-related exposure at steady state requires independent nonclinical safety characterization 2. To qualify such fragments, researchers must synthesize the metabolite and dose it directly in vivo to isolate its specific pharmacokinetic (PK) and toxicological properties from the parent drug.

The presence of the methoxy and hydroxy groups on the pyridine core significantly influences the compound's electronic properties, hydrogen bonding capacity, and subsequent pharmacokinetic disposition 3. This application note details the causality-driven methodology for formulating, dosing, and quantifying 2-Hydroxy-6-methoxyisonicotinic acid in a rodent model.

Fig 1. FDA MIST workflow triggering direct in vivo dosing of the target metabolite.

Physicochemical Properties & Formulation Dynamics

Before executing an in vivo study, the formulation must be tailored to the molecule's ionization state. 2-Hydroxy-6-methoxyisonicotinic acid features a carboxylic acid (predicted pKa ~4.5) and a 2-hydroxy-pyridine moiety that exists in equilibrium with its 2-pyridone tautomer.

• Intravenous (IV) Rationale: At physiological pH (7.4), the carboxylic acid is >99% deprotonated. Formulating the IV dose in a neutral buffer ensures the compound exists as a highly soluble sodium salt, preventing micro-precipitation and subsequent embolisms upon injection into the bloodstream.

• Per Os (PO) Rationale: In the acidic environment of the stomach, the compound will be fully protonated and poorly soluble. Using a suspension vehicle like 0.5% Methylcellulose (MC) prevents agglomeration, ensuring a uniform surface area for dissolution as the compound transitions into the higher pH of the duodenum.

Detailed In Vivo Dosing Protocol

This protocol is designed as a self-validating system utilizing Sprague Dawley (SD) rats, the industry standard for preclinical PK and MIST qualification.

Step 3.1: Animal Preparation & Causality

• Selection: Use male SD rats (250–300 g) equipped with surgically implanted Jugular Vein Catheters (JVC).

  • Causality: JVCs allow for stress-free serial blood sampling. Restraint stress from repeated tail-vein bleeds triggers sympathetic nervous system activation, altering cardiac output, hepatic blood flow, and ultimately skewing clearance (CL) data.

• Fasting: Fast the PO cohort for 12 hours prior to dosing, providing water ad libitum.

  • Causality: Food alters gastric pH and can physically bind to the drug. Fasting establishes a standardized baseline, reducing inter-subject variability in Tmax​ and Cmax​ .

Step 3.2: Formulation Preparation

• IV Formulation (1 mg/kg): Weigh 1.0 mg of 2-Hydroxy-6-methoxyisonicotinic acid. Dissolve in 1.0 mL of sterile Phosphate-Buffered Saline (PBS, pH 7.4). Vortex for 2 minutes and sonicate for 5 minutes until visually clear. Filter through a 0.22 µm PTFE syringe filter.

• PO Formulation (10 mg/kg): Weigh 10.0 mg of the compound. Gradually add 1.0 mL of 0.5% Methylcellulose (w/v) in water containing 0.1% Tween 80. Homogenize using a probe sonicator to achieve a uniform, fine suspension.

Step 3.3: Administration & Sampling

• Dosing:

  • IV Cohort: Administer 1 mL/kg via the tail vein as a slow bolus (over 30 seconds).

  • PO Cohort: Administer 1 mL/kg via oral gavage.

• Serial Blood Collection: Collect 200 µL of blood via the JVC at the following time points: Pre-dose, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Plasma Processing: Transfer blood immediately into K2​EDTA coated tubes. Invert gently and centrifuge at 3,000 × g for 10 minutes at 4°C. Transfer the supernatant (plasma) to pre-chilled cryovials and store at -80°C.

  • Self-Validation Check: Always include a "Blank" pre-dose sample for each animal to ensure no endogenous matrix interference occurs at the retention time of the analyte during LC-MS/MS.

Fig 2. Experimental workflow for in vivo pharmacokinetic dosing and bioanalysis.

Bioanalytical Quantification (LC-MS/MS)

To quantify 2-Hydroxy-6-methoxyisonicotinic acid, a highly selective LC-MS/MS method is required.

• Sample Extraction: Aliquot 50 µL of rat plasma. Add 150 µL of ice-cold Acetonitrile containing an appropriate Internal Standard (e.g., a stable isotope-labeled analog or a structurally similar pyridine derivative). Vortex for 5 minutes, then centrifuge at 15,000 × g for 10 minutes at 4°C to precipitate proteins.

• Chromatography: Inject 5 µL of the supernatant onto a C18 reversed-phase column (e.g., Waters Acquity BEH C18, 1.7 µm).

  • Mechanistic Note: Use 0.1% Formic Acid in both the aqueous and organic mobile phases. The acidic modifier suppresses the ionization of the carboxylic acid during chromatography, collapsing the pyridone tautomeric equilibrium and ensuring sharp, symmetrical peaks.

• Mass Spectrometry: Operate the triple quadrupole mass spectrometer in Electrospray Ionization Negative (ESI-) mode, monitoring the [M-H]- precursor ion transitioning to a specific product ion (e.g., loss of CO2​ from the carboxylic acid moiety).

Representative Pharmacokinetic Data Interpretation

The following table summarizes the expected quantitative PK parameters for a small, polar, acidic pyridine derivative dosed in SD rats.

Pharmacokinetic Parameter	Symbol	Unit	IV (1 mg/kg)	PO (10 mg/kg)
Maximum Concentration	Cmax​	ng/mL	-	1250 ± 180
Time to Maximum	Tmax​	h	-	1.5 ± 0.5
Area Under Curve	AUC0−∞​	h·ng/mL	850 ± 95	5100 ± 620
Clearance	CL	L/h/kg	1.17	-
Volume of Distribution	Vss​	L/kg	2.4	-
Terminal Half-life	t1/2​	h	1.8	2.1
Absolute Bioavailability	F	%	-	60.0%

Data Interpretation: A moderate volume of distribution ( Vss​ ) indicates the compound distributes beyond the plasma compartment but does not deeply partition into lipophilic tissues, consistent with its polar nature. The absolute bioavailability of 60% suggests favorable gastrointestinal absorption, fulfilling the criteria needed to achieve high systemic exposures for MIST toxicity qualification.

References

• Palmer, B. D., et al. "Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876—A Less Toxic and More Potent Analogue of Bedaquiline." Molecules, 2020.
• "A Decade in the MIST: Learnings from Investigations of Drug Metabolites in Drug Development Under the 'Metabolites in Safety Testing' Regulatory Guidances." Drug Metabolism and Disposition, 2018.
• Benchchem. "2,6-Dimethoxyisonicotinic acid / 2-Hydroxy-6-methoxyisonicotinic acid Physicochemical Properties.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 2,6-Dimethoxyisonicotinic acid | 6274-82-4 | Benchchem [benchchem.com]

Application Notes & Protocols: Conjugation Techniques Using 2-Hydroxy-6-methoxyisonicotinic Acid

Introduction: The Role of 2-Hydroxy-6-methoxyisonicotinic Acid in Modern Bioconjugation

In the fields of targeted therapeutics and advanced molecular imaging, the ability to covalently link different molecular entities is paramount. This process, known as bioconjugation, allows for the creation of novel constructs that combine the unique properties of each component, such as the targeting specificity of a monoclonal antibody with the diagnostic or therapeutic power of a payload. 2-Hydroxy-6-methoxyisonicotinic acid has emerged as a valuable building block in this domain, primarily functioning as a bifunctional chelator.[1][2]

A bifunctional chelator is a molecule with two distinct functional regions: a chelating moiety that securely binds a metal ion, and a reactive functional group for covalent attachment to a biomolecule.[2] 2-Hydroxy-6-methoxyisonicotinic acid possesses a carboxylic acid group, which serves as the reactive handle for conjugation, and a hydroxypyridinone-like core that can form stable complexes with various metal ions. This dual functionality makes it an essential tool for radiolabeling proteins, particularly antibodies, for applications in radioimmunotherapy and Positron Emission Tomography (PET) imaging.[1]

This guide provides a comprehensive overview of the principles and detailed methodologies for conjugating 2-Hydroxy-6-methoxyisonicotinic acid to amine-containing biomolecules. We will delve into the underlying chemistry, provide step-by-step protocols, and offer insights into the critical quality control parameters necessary for successful and reproducible conjugation.

Core Chemistry: Amide Bond Formation via EDC/NHS Activation

The most prevalent strategy for conjugating 2-Hydroxy-6-methoxyisonicotinic acid to proteins, such as monoclonal antibodies, involves the formation of a stable amide bond between its carboxylic acid group and the primary amines found on the protein surface (e.g., the ε-amino group of lysine residues).[1] This reaction does not proceed spontaneously and requires the use of coupling agents to "activate" the carboxylic acid. The most common and effective method utilizes a combination of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.[3][4]

The mechanism can be broken down into two key steps:

• Activation: EDC reacts with the carboxylic acid of 2-Hydroxy-6-methoxyisonicotinic acid to form a highly reactive O-acylisourea intermediate. This intermediate is unstable in aqueous solutions and prone to hydrolysis, which would regenerate the original carboxylic acid.[3][5]

• Stabilization and Coupling: To improve efficiency and provide greater control over the reaction, NHS is introduced. NHS rapidly reacts with the O-acylisourea intermediate to form a more stable NHS ester.[3][6] This semi-stable intermediate is less susceptible to hydrolysis and reacts efficiently with primary amines on the target biomolecule to form a robust amide bond, releasing NHS as a byproduct.[3][7]

The use of NHS or Sulfo-NHS is highly recommended as it significantly increases the coupling efficiency compared to using EDC alone.[5][6]

Diagram: EDC/NHS Activation and Amine Coupling Workflow

Caption: The two-step activation of a carboxyl group using EDC and NHS for stable amide bond formation with a biomolecule.

Protocol 1: Covalent Conjugation to an Amine-Containing Protein

This protocol details a general, robust method for the covalent attachment of 2-Hydroxy-6-methoxyisonicotinic acid to a protein or antibody.

Causality Behind Experimental Choices

• Buffer Selection: The choice of buffer is critical. Amine-containing buffers (like Tris) and carboxylate-containing buffers (like acetate) must be avoided as they will compete in the reaction.[8] MES or HEPES buffers are suitable for the activation step due to their buffering capacity in the optimal pH range (4.5-7.2) for EDC/NHS chemistry, while a phosphate or borate buffer is ideal for the coupling step at a slightly more alkaline pH (7.2-8.5) to ensure the protein's primary amines are deprotonated and thus more nucleophilic.[4][5]

• Molar Ratios: A molar excess of the activated chelator is used to drive the reaction towards the desired product.[2][8] However, an excessively high ratio can lead to over-conjugation, potentially causing protein aggregation or loss of biological activity.[9][10] Therefore, optimization of this ratio is a key parameter.

• Quenching: The reaction is quenched to stop the conjugation process and deactivate any remaining reactive NHS esters. Hydroxylamine or a simple amine-containing molecule like Tris or glycine is effective for this purpose.[3][4]

• Purification: Removal of unreacted chelator and reaction byproducts is essential. Size Exclusion Chromatography (SEC) is a highly effective method for separating the large antibody-conjugate from smaller molecules based on their hydrodynamic radius.[2]

Materials and Reagents

• Target Protein (e.g., Monoclonal Antibody)

• 2-Hydroxy-6-methoxyisonicotinic acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 50 mM MES (2-(N-morpholino)ethanesulfonic acid), pH 6.0[4]

• Conjugation Buffer: 100 mM Phosphate-Buffered Saline (PBS), pH 7.4

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification: Size Exclusion Chromatography (SEC) column (e.g., Sephadex G-25) or dialysis cassette with an appropriate molecular weight cut-off (MWCO).

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Step-by-Step Methodology

• Protein Preparation:

  • If the protein solution contains interfering substances like Tris or sodium azide, perform a buffer exchange into the Conjugation Buffer (PBS, pH 7.4) .[2]

  • Adjust the protein concentration to 2-10 mg/mL.

• Activation of 2-Hydroxy-6-methoxyisonicotinic acid:

  • This step should be performed immediately before use as the reagents are moisture-sensitive.

  • Dissolve 2-Hydroxy-6-methoxyisonicotinic acid in a minimal amount of anhydrous DMF or DMSO.

  • In a separate tube, prepare a fresh solution of EDC and Sulfo-NHS in Activation Buffer (MES, pH 6.0) .[4]

  • Add a 1.5 to 2-fold molar excess of both EDC and Sulfo-NHS to the dissolved 2-Hydroxy-6-methoxyisonicotinic acid.

  • Incubate the activation mixture for 15-30 minutes at room temperature.[4]

• Conjugation Reaction:

  • Add the activated chelator solution to the protein solution. The molar ratio of chelator to protein is a critical parameter to optimize, with a starting point often between a 5-fold and 20-fold molar excess of the chelator.[2]

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle mixing.[2]

• Quenching the Reaction:

  • Add the Quenching Buffer to the reaction mixture to achieve a final concentration of approximately 50 mM.

  • Incubate for 15-30 minutes at room temperature to deactivate any unreacted NHS esters.

• Purification of the Conjugate:

  • Purify the antibody-chelator conjugate using an SEC column pre-equilibrated with PBS, pH 7.4.[2]

  • Collect fractions corresponding to the high molecular weight protein peak, which will contain the purified conjugate.

  • Alternatively, purify the conjugate by dialysis against PBS, pH 7.4, using an appropriate MWCO cassette to remove small molecule impurities.

Data Presentation: Typical Reaction Parameters

Parameter	Recommended Range	Rationale
Protein Concentration	2 - 10 mg/mL	Balances reaction efficiency with solubility.
Chelator:Protein Molar Ratio	5:1 to 20:1	Drives reaction forward; must be optimized to avoid over-labeling.[2]
EDC:Chelator Molar Ratio	1.5:1 to 2:1	Ensures efficient activation of the carboxyl group.
Sulfo-NHS:Chelator Molar Ratio	1.5:1 to 2:1	Stabilizes the activated intermediate, improving yield.[6]
Activation pH	5.5 - 6.5	Optimal for EDC/NHS chemistry, minimizing hydrolysis.[5]
Conjugation pH	7.2 - 8.0	Facilitates nucleophilic attack from deprotonated primary amines.
Reaction Time	2 hours (RT) or Overnight (4°C)	Allows for sufficient reaction completion.

Quality Control and Characterization of the Conjugate

A successful conjugation is not complete without thorough characterization. This is a self-validating step to ensure the final product meets the required specifications.

• Determination of Chelator-to-Antibody Ratio (CAR):

  • One of the most critical quality attributes is the average number of chelator molecules conjugated to each antibody.[11]

  • UV-Vis Spectroscopy: This can be a straightforward method if the chelator has a distinct UV absorbance peak separate from the protein's absorbance at 280 nm. By measuring the absorbance at both wavelengths, the CAR can be calculated.[11]

  • Mass Spectrometry (MALDI-TOF or ESI-MS): Mass spectrometry provides a direct measurement of the mass increase of the antibody after conjugation, allowing for a precise determination of the distribution of species (e.g., antibodies with 1, 2, 3, etc., chelators attached).[11]

  • Fluorescence Titration: For some chelators, titration with a fluorescent metal ion like terbium(III) can be used to quantify the number of functional chelating sites.[12]

• Assessment of Conjugate Integrity:

  • Size Exclusion Chromatography (SEC-HPLC): This technique is used to assess the purity of the conjugate and detect the presence of aggregates, which can form as a result of the conjugation process.[13]

  • SDS-PAGE: Sodium dodecyl sulfate-polyacrylamide gel electrophoresis can be used to confirm that the antibody has not fragmented during the conjugation and purification steps.[11]

• Functional Assessment:

  • Immunoactivity: It is crucial to verify that the conjugation process has not compromised the antibody's ability to bind to its target antigen. This is typically assessed using an ELISA-based binding assay. A decrease in immunoactivity can be an indicator of over-conjugation or conjugation at a critical residue in the antigen-binding site.[9][10]

Diagram: Overall Experimental Workflow

Caption: High-level overview of the conjugation, purification, and characterization process.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low Conjugation Efficiency (Low CAR)	- Inactive EDC/Sulfo-NHS (hydrolyzed).- Incorrect buffer pH or composition (presence of amines/carboxyls).- Insufficient molar ratio of chelator.	- Use fresh, anhydrous EDC and Sulfo-NHS solutions.[4]- Verify buffer pH and ensure it is free of interfering nucleophiles.- Perform a titration of the chelator:protein molar ratio to find the optimum.
Protein Aggregation	- Over-conjugation leading to changes in protein surface charge and hydrophobicity.- High protein concentration during reaction.- Incorrect buffer conditions (pH, ionic strength).	- Reduce the chelator:protein molar ratio.[9]- Lower the protein concentration.- Screen different conjugation buffers or add stabilizing excipients.
Loss of Biological Activity	- Conjugation at or near the antigen-binding site.- Denaturation of the protein due to harsh reaction conditions.	- Reduce the chelator:protein molar ratio to favor modification of more accessible lysine residues.- Consider alternative, site-specific conjugation strategies if random lysine coupling proves problematic.
Poor Recovery After Purification	- Non-specific binding of the conjugate to the SEC column matrix.- Precipitation of the conjugate during concentration steps.	- Select a different SEC column matrix or modify the mobile phase.- Concentrate the purified conjugate carefully, potentially using a centrifugal device with a low-protein-binding membrane.

Conclusion

2-Hydroxy-6-methoxyisonicotinic acid, when used in conjunction with well-established EDC/NHS coupling chemistry, provides a reliable and effective means of preparing biomolecule conjugates for a range of applications, particularly in the development of radiopharmaceuticals. The success of this technique hinges on a solid understanding of the underlying chemical principles, careful control of reaction parameters such as pH and stoichiometry, and rigorous post-conjugation characterization. By following the detailed protocols and troubleshooting guidance provided in these notes, researchers can confidently produce high-quality, well-defined conjugates, paving the way for advancements in targeted diagnostics and therapies.

References

• State of the Art in Radiolabeling of Antibodies with Common and Uncommon Radiometals for Preclinical and Clinical Immuno-PET. PMC. Available at: [Link]

• Comparison of bifunctional chelates for 64 Cu radiolabeling to antibody. Journal of Radioanalytical and Nuclear Chemistry. Available at: [Link]

• High Efficiency & Stability Protein CrossLinking with EDC & NHS. G-Biosciences. Available at: [Link]

• Comparison of Four Bifunctional Chelates for Radiolabeling Monoclonal Antibodies with Copper Radioisotopes: Biodistribution and Metabolism. ACS Publications. Available at: [Link]

• Comparison of four bifunctional chelates for radiolabeling monoclonal antibodies with copper radioisotopes: biodistribution and metabolism. PubMed. Available at: [Link]

• Characterization of antibody-chelator conjugates: determination of chelator content by terbium fluorescence titration. Journal of Pharmaceutical Sciences. Available at: [Link]

• General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. Polymer Scientific. Available at: [Link]

• A simplified suite of methods to evaluate chelator conjugation of antibodies: effects on hydrodynamic radius and biodistribution. Nuclear Medicine and Biology. Available at: [Link]

• Analytical methods for physicochemical characterization of antibody drug conjugates. mAbs. Available at: [Link]

• Improved Protein Conjugation with Uniform, Macroporous Poly(acrylamide-co-acrylic acid) Hydrogel Microspheres via EDC/NHS Chemistry. ACS Publications. Available at: [Link]

• Tackling Issues Observed during the Development of a Liquid Chromatography Method for Small Molecule Quantification in Antibody-Chelator Conjugate. PMC. Available at: [Link]

• Amine coupling through EDC/NHS: a practical approach. PubMed. Available at: [Link]

• A simplified suite of methods to evaluate chelator conjugation of antibodies: effects on hydrodynamic radius and biodistribution. PubMed. Available at: [Link]

• Bioconjugation Techniques. McGill University. Available at: [Link]

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• 4. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Amine coupling through EDC/NHS: a practical approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mcgill.ca [mcgill.ca]
• 9. elmi.hbku.edu.qa [elmi.hbku.edu.qa]
• 10. A simplified suite of methods to evaluate chelator conjugation of antibodies: effects on hydrodynamic radius and biodistribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

In Vitro Cell Culture Assay Protocol for 2-Hydroxy-6-methoxyisonicotinic Acid: Metabolite Safety Profiling and Photodynamic Therapy Applications

Executive Summary

2-Hydroxy-6-methoxyisonicotinic acid (CAS: 1393529-97-9) is a highly versatile pyridine derivative that occupies two distinct, yet critical, roles in modern drug development. First, it is a major circulating metabolite of the preclinical anti-tuberculosis candidate TBAJ-876, an analogue of bedaquiline[1]. Second, it serves as a functional peripheral moiety in the synthesis of novel, water-soluble zinc phthalocyanines (ZnPcs) designed for Photodynamic Therapy (PDT)[2].

This application note provides a dual-module cell culture protocol. Module A outlines the Drug Metabolism and Pharmacokinetics (DMPK) safety profiling required to validate that this metabolite does not reintroduce the hERG-mediated cardiotoxicity associated with its parent drug class. Module B details the photocytotoxicity assay used to evaluate the efficacy of its ZnPc conjugates in oncology models.

Mechanistic Background & Scientific Rationale

The DMPK Safety Imperative (TBAJ-876 Context)

Bedaquiline is a diarylquinoline ATP synthase inhibitor that revolutionized the treatment of multidrug-resistant tuberculosis (MDR-TB). However, its extreme lipophilicity leads to a long terminal half-life and potent inhibition of the cardiac potassium hERG channel, resulting in a black-box warning for QTc interval prolongation[3]. To mitigate this,[3]. During preclinical in vivo studies, 2-Hydroxy-6-methoxyisonicotinic acid was identified as a primary circulating metabolite[3]. Regulatory frameworks require that major metabolites be independently synthesized and screened for off-target toxicities to ensure they do not compromise the parent drug's safety profile.

The Photodynamic Therapy Efficacy (Zinc Phthalocyanine Context)

In the realm of oncology, are synthesized via aromatic nucleophilic substitution to create potent photosensitizers[2]. The addition of the carboxylic acid and methoxy groups dramatically enhances the aqueous solubility and cellular internalization of the macrocycle[4]. Upon irradiation with 670 nm light, the compound undergoes intersystem crossing to generate cytotoxic singlet oxygen (Type II photochemical reaction), inducing localized apoptosis in tumor cells.

Experimental Workflow

Workflow for 2-Hydroxy-6-methoxyisonicotinic acid metabolite safety and PDT efficacy assays.

Module A: Metabolite Safety Profiling Protocols

To ensure the assay is a self-validating system , all plates must include a vehicle control (0.1% DMSO) to establish baseline viability, and a positive control to calculate the Z'-factor. A Z'-factor > 0.5 is required to pass quality control.

Protocol A1: Hepatotoxicity Screening (HepG2)

Causality Note: HepG2 cells are utilized due to their human hepatic origin, providing a highly relevant model for first-pass metabolism toxicity. We utilize ATP quantitation (CellTiter-Glo) rather than colorimetric MTT assays because ATP depletion is a more rapid, sensitive, and direct measure of early cellular necrosis/apoptosis, and avoids metabolic interference from the test compound.

• Cell Seeding: Trypsinize and resuspend HepG2 cells in DMEM supplemented with 10% FBS. Seed at a density of 1.0 × 10⁴ cells/well in a white, opaque-bottom 96-well plate (to prevent luminescent crosstalk). Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Dissolve 2-Hydroxy-6-methoxyisonicotinic acid in 100% DMSO to create a 10 mM stock. Perform serial dilutions in culture media to achieve final well concentrations ranging from 0.1 µM to 100 µM. Ensure final DMSO concentration never exceeds 0.1%.

• Treatment: Aspirate media and apply 100 µL of the compound dilutions. Include wells with 0.1% DMSO (Vehicle) and 10 µM Chlorpromazine (Positive Control for hepatotoxicity).

• Incubation: Incubate the plates for 72 hours.

• Readout: Equilibrate the plate and CellTiter-Glo reagent to room temperature for 30 minutes. Add 100 µL of reagent per well. Place on an orbital shaker for 2 minutes to induce cell lysis, then incubate for 10 minutes to stabilize the luminescent signal. Read on a microplate luminometer.

Protocol A2: Cardiotoxicity Screening (CHO-hERG Patch Clamp)

Causality Note: Functional patch-clamp is mandatory. Radioligand binding assays only detect displacement at the binding site, whereas bedaquiline analogues often cause functional hERG inhibition via complex allosteric mechanisms or channel trapping.

• Cell Preparation: Harvest CHO cells stably expressing the hERG channel. Resuspend in extracellular recording solution (in mM: 137 NaCl, 4 KCl, 1.8 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose, pH 7.4).

• System Loading: Load the cell suspension and intracellular solution (in mM: 130 KCl, 1 MgCl₂, 5 EGTA, 5 MgATP, 10 HEPES, pH 7.2) into an automated patch-clamp system (e.g., QPatch or PatchXpress).

• Voltage Protocol: Establish whole-cell configuration. Apply a holding potential of -80 mV. Depolarize to +20 mV for 2 seconds (to open and inactivate channels), followed by a repolarization step to -50 mV for 2 seconds to elicit the outward tail current.

• Compound Perfusion: Perfuse 2-Hydroxy-6-methoxyisonicotinic acid (1 µM to 30 µM) over the cells for 5 minutes. Use 0.1 µM E-4031 as a positive control.

• Data Analysis: Measure the peak amplitude of the tail current pre- and post-perfusion. Calculate % inhibition.

Module B: Photodynamic Therapy (PDT) Efficacy Protocol

This protocol evaluates the therapeutic window of ZnPc-2-Hydroxy-6-methoxyisonicotinic acid conjugates.

Causality Note: A critical step in this workflow is the washing phase prior to irradiation. Washing removes non-internalized photosensitizer. If left in the media, extracellular ROS generation could artificially inflate apparent cytotoxicity, failing to reflect true intracellular photodynamic efficacy required for clinical tumor eradication.

• Cell Seeding: Seed MCF-7 breast cancer cells at 5.0 × 10³ cells/well in two identical clear-bottom 96-well plates (designated "Dark" and "Light"). Incubate for 24 hours.

• Incubation: Treat cells with the ZnPc-conjugate at concentrations ranging from 0.01 µM to 10 µM. Incubate for 24 hours to allow for complete cellular internalization of the macrocycle.

• Washing (Critical): Aspirate the drug-containing media. Wash the wells three times with warm PBS to remove all unbound compound. Replace with 100 µL of fresh, phenol-red-free media (phenol red absorbs light and quenches ROS).

• Irradiation:

  • Light Plate: Place under a 670 nm LED array. Irradiate with a total light dose of 20 J/cm² (e.g., 50 mW/cm² for 400 seconds).

  • Dark Plate: Keep strictly wrapped in aluminum foil at room temperature for the exact duration of the irradiation step.

• Post-Irradiation Incubation: Return both plates to the 37°C incubator for 24 hours to allow apoptosis to progress.

• Readout: Add 10 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. Solubilize the formazan crystals with 100 µL of DMSO. Read absorbance at 570 nm.

Data Presentation & Expected Pharmacological Profile

The following table summarizes the expected quantitative thresholds for 2-Hydroxy-6-methoxyisonicotinic acid based on its role as a safe TBAJ-876 metabolite and a potent PDT moiety. The Phototoxic Index (PI) is calculated as PI=IC50(Dark)​/IC50(Light)​ . A PI > 100 indicates an excellent therapeutic window for PDT.

Assay Category	Cell Line	Test Compound	Expected IC₅₀ (Dark)	Expected IC₅₀ (Light)	Phototoxic Index (PI)
Hepatotoxicity	HepG2	2-Hydroxy-6-methoxyisonicotinic acid	> 100 µM	N/A	N/A
Cardiotoxicity	CHO-hERG	2-Hydroxy-6-methoxyisonicotinic acid	> 30 µM	N/A	N/A
PDT Efficacy	MCF-7	ZnPc-Conjugate	> 50 µM	< 0.5 µM	> 100

Interpretation: The free metabolite should exhibit negligible toxicity in the dark across hepatic and cardiac models, confirming the safety of TBAJ-876's metabolic pathway. Conversely, the ZnPc-conjugate should demonstrate massive cytotoxicity exclusively upon targeted light activation.

References

• Choi PJ, Conole D, Sutherland HS, et al. "Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876—A Less Toxic and More Potent Analogue of Bedaquiline." Molecules, 2020. URL:[Link]

• Akdemir N, Yıldırım A. "Synthesis and Characterization of Zinc Phthalocyanines Containing 2-Hydroxy-6-methoxyisonicotinic Acid Moieties." El-Cezeri Journal of Science and Engineering, 2024. URL:[Link]

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• 2. El-Cezeri » Makale » Synthesis and Characterization of Zinc Phthalocyanines Containing 2-Hydroxy-6-methoxyisonicotinic Acid Moieties [dergipark.org.tr]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. dergipark.org.tr [dergipark.org.tr]

Formulation Strategies for 2-Hydroxy-6-methoxyisonicotinic Acid Delivery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini AI

Introduction

2-Hydroxy-6-methoxyisonicotinic acid is a substituted pyridine carboxylic acid with potential therapeutic applications. As with many novel chemical entities, its delivery and bioavailability can be hampered by suboptimal physicochemical properties, particularly poor aqueous solubility. This document provides a comprehensive guide to developing effective formulation strategies for 2-Hydroxy-6-methoxyisonicotinic acid, transforming it from a promising molecule into a viable therapeutic candidate. We will delve into the rationale behind selecting specific formulation approaches and provide detailed, actionable protocols for their implementation. This guide is designed to empower researchers to overcome the challenges associated with the delivery of this and similar poorly soluble acidic compounds.

Physicochemical Characterization: A Foundation for Formulation Design

A thorough understanding of the physicochemical properties of an active pharmaceutical ingredient (API) is paramount for rational formulation development[1]. While experimental data for 2-Hydroxy-6-methoxyisonicotinic acid is limited, we can infer its likely characteristics based on its chemical structure and data from analogous compounds.

Structure:

Table 1: Estimated Physicochemical Properties of 2-Hydroxy-6-methoxyisonicotinic Acid

Property	Estimated Value/Range	Rationale & Implications for Formulation
Molecular Weight	169.14 g/mol	A relatively small molecule, which is generally favorable for passive diffusion across biological membranes if solubility is not a limiting factor.
pKa	~4-5 (carboxylic acid), ~9-10 (pyridinol)	The presence of both an acidic carboxylic acid group and a weakly basic/acidic pyridinol moiety suggests pH-dependent solubility. The compound will be more soluble at higher pH values where the carboxylic acid is deprotonated. This is consistent with observations of related compounds having high solubility in alkaline aqueous solutions. Formulation strategies may need to address this pH-dependent solubility to ensure consistent absorption throughout the gastrointestinal tract.
logP (octanol-water partition coefficient)	~1.5 - 2.5	The methoxy group increases lipophilicity compared to unsubstituted isonicotinic acid, while the hydroxyl and carboxylic acid groups contribute to hydrophilicity. The estimated logP suggests that the compound may have good membrane permeability (a characteristic of BCS Class II drugs) but poor aqueous solubility.
Aqueous Solubility	Poor to low	The aromatic nature and the methoxy group likely contribute to low aqueous solubility at physiological pH (around 1-7.4). This is a primary challenge to overcome for oral bioavailability.
Crystalline Form	Likely a crystalline solid	Many organic acids exist as stable crystalline solids. The specific polymorphic form can significantly impact solubility and dissolution rate. Polymorphism screening is recommended during preformulation studies.

Expert Insight: Based on this estimated profile, 2-Hydroxy-6-methoxyisonicotinic acid is likely a Biopharmaceutics Classification System (BCS) Class II compound, characterized by low solubility and high permeability[2]. Therefore, the primary goal of formulation development will be to enhance its dissolution rate and/or solubility.

Strategic Formulation Pathways for Enhanced Delivery

The following section outlines several promising formulation strategies for 2-Hydroxy-6-methoxyisonicotinic acid, ranging from particle size reduction to advanced drug delivery systems. The choice of strategy will depend on the desired dosage form, route of administration, and therapeutic application.

Strategy 1: Particle Size Reduction for Enhanced Dissolution

Principle: According to the Noyes-Whitney equation, the dissolution rate of a drug is directly proportional to its surface area. By reducing the particle size, we can significantly increase the surface area, leading to a faster dissolution rate[3].

a) Micronization

Micronization reduces particle size to the micron range (typically <10 µm) and is a well-established technique for improving the dissolution of poorly soluble drugs[3][4][5].

Workflow for Micronization:

Caption: Workflow for API Micronization.

Protocol: Jet Milling of 2-Hydroxy-6-methoxyisonicotinic Acid

• Material Preparation: Ensure the 2-Hydroxy-6-methoxyisonicotinic acid is in a dry, crystalline form.

• Milling Parameters:

  • Equipment: Air jet mill (e.g., Hosokawa Alpine).

  • Milling Gas: Nitrogen (to prevent potential oxidation).

  • Grinding Pressure: Optimize between 2 and 8 bar. Start with a lower pressure and gradually increase to achieve the desired particle size distribution.

  • Feed Rate: Control the feed rate to ensure efficient and uniform milling. A slower feed rate generally results in a finer particle size.

• Collection: Collect the micronized powder in a cyclone separator.

• Characterization:

  • Particle Size Analysis: Use laser diffraction to determine the particle size distribution (e.g., d10, d50, d90). The target is typically a d90 of less than 10 µm.

  • Solid-State Characterization: Use X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC) to assess any changes in crystallinity.

  • Dissolution Testing: Perform in-vitro dissolution studies in relevant media (e.g., pH 1.2, 4.5, and 6.8) to demonstrate enhanced dissolution rate compared to the un-milled API.

Expert Insight: While effective, micronization may not be sufficient for compounds with very low solubility. It can also sometimes lead to issues with powder flow and aggregation.

b) Nanosuspension

Nanosuspensions are colloidal dispersions of sub-micron drug particles stabilized by surfactants and/or polymers[6][7][8][9][10]. This approach further increases the surface area compared to micronization, leading to a more significant enhancement in dissolution velocity and saturation solubility.

Workflow for Nanosuspension Preparation:

Caption: Nanosuspension Preparation Workflow.

Protocol: Wet Bead Milling for Nanosuspension of 2-Hydroxy-6-methoxyisonicotinic Acid

• Formulation:

  • API Concentration: 1-10% (w/v).

  • Dispersion Medium: Purified water.

  • Stabilizer: Select a suitable stabilizer to prevent particle aggregation. Good starting points include:

    • Polymeric stabilizers: Hydroxypropyl methylcellulose (HPMC), polyvinylpyrrolidone (PVP).

    • Surfactants: Poloxamers (e.g., Pluronic® F68), sodium lauryl sulfate (SLS).

    • A combination of a polymer and a surfactant often provides optimal stability.

• Milling Process:

  • Equipment: Agitator bead mill.

  • Milling Media: Yttrium-stabilized zirconium oxide beads (0.1-0.5 mm diameter).

  • Milling Speed: 1000-3000 rpm.

  • Milling Time: 1-4 hours. Monitor particle size reduction over time to determine the optimal milling duration.

  • Temperature Control: Use a cooling jacket to maintain the temperature below 25°C to prevent thermal degradation of the API.

• Characterization:

  • Particle Size and Zeta Potential: Measure using dynamic light scattering (DLS). Aim for a mean particle size of 200-500 nm and a zeta potential of at least ±20 mV for good physical stability.

  • Crystallinity: Confirm the crystalline state of the drug nanoparticles using XRPD and DSC.

  • Dissolution Rate: Perform in-vitro dissolution studies to demonstrate a significant increase in dissolution rate.

Strategy 2: Solid Dispersions for Amorphous Systems

Principle: Solid dispersions involve dispersing the drug in an amorphous, hydrophilic carrier at the molecular level[11][12][13][14][15]. The amorphous state has higher free energy and therefore higher apparent solubility and dissolution rate compared to the crystalline state.

a) Solvent Evaporation Method

This method involves dissolving both the drug and the carrier in a common solvent, followed by evaporation of the solvent to form a solid dispersion.

Protocol: Preparation of a Solid Dispersion of 2-Hydroxy-6-methoxyisonicotinic Acid by Solvent Evaporation

• Component Selection:

  • Carrier: Choose a hydrophilic polymer such as polyvinylpyrrolidone (PVP K30), hydroxypropyl methylcellulose (HPMC), or a Soluplus®.

  • Drug-to-Carrier Ratio: Evaluate ratios from 1:1 to 1:10 (w/w).

  • Solvent: Select a common solvent that can dissolve both the drug and the carrier (e.g., methanol, ethanol, or a mixture of dichloromethane and methanol).

• Preparation:

  • Dissolve 2-Hydroxy-6-methoxyisonicotinic acid and the chosen carrier in the solvent at the desired ratio.

  • Evaporate the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-60°C).

  • Dry the resulting solid film in a vacuum oven overnight to remove any residual solvent.

• Post-Processing:

  • Grind the dried solid dispersion into a fine powder using a mortar and pestle.

  • Sieve the powder to obtain a uniform particle size.

• Characterization:

  • Amorphicity: Confirm the absence of crystallinity using XRPD and DSC.

  • Drug-Carrier Interaction: Investigate potential interactions using Fourier-transform infrared spectroscopy (FTIR).

  • Dissolution Performance: Conduct in-vitro dissolution studies to compare the dissolution profile with the pure drug.

b) Hot-Melt Extrusion (HME)

HME is a solvent-free process where the drug and a thermoplastic polymer are mixed and heated, and the molten mixture is then forced through a die. This process is highly efficient and scalable.

Workflow for Hot-Melt Extrusion:

Caption: Hot-Melt Extrusion Workflow.

Expert Insight: A key consideration for HME is the thermal stability of the API. A thermogravimetric analysis (TGA) of 2-Hydroxy-6-methoxyisonicotinic acid should be performed to determine its degradation temperature before attempting HME.

Strategy 3: Lipid-Based Formulations

Principle: Lipid-based drug delivery systems (LBDDS) can enhance the oral bioavailability of poorly water-soluble drugs by presenting the drug in a solubilized form, which can be readily absorbed.

Liposomes

Liposomes are microscopic vesicles composed of one or more lipid bilayers surrounding an aqueous core[16][17][18][19][20]. They can encapsulate both hydrophilic and lipophilic drugs. For a lipophilic drug like 2-Hydroxy-6-methoxyisonicotinic acid, it would primarily be entrapped within the lipid bilayer.

Protocol: Preparation of Liposomes by Thin-Film Hydration

• Lipid Composition:

  • Phospholipid: Phosphatidylcholine (e.g., soy or egg phosphatidylcholine).

  • Cholesterol: To improve membrane rigidity and stability. A typical molar ratio of phospholipid to cholesterol is 2:1.

• Thin-Film Formation:

  • Dissolve 2-Hydroxy-6-methoxyisonicotinic acid, the phospholipid, and cholesterol in an organic solvent (e.g., chloroform or a chloroform:methanol mixture) in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator to form a thin lipid film on the inner wall of the flask.

• Hydration:

  • Hydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) by gentle rotation. This will form multilamellar vesicles (MLVs).

• Size Reduction (Optional):

  • To obtain smaller, more uniform liposomes (small unilamellar vesicles, SUVs), the MLV suspension can be sonicated (using a probe sonicator) or extruded through polycarbonate membranes with a defined pore size (e.g., 100 nm).

• Purification:

  • Remove the unencapsulated drug by dialysis or size exclusion chromatography.

• Characterization:

  • Vesicle Size and Polydispersity Index (PDI): Determine using DLS.

  • Encapsulation Efficiency (%EE): Quantify the amount of encapsulated drug.

    • %EE = (Total Drug - Free Drug) / Total Drug * 100

  • In-Vitro Drug Release: Perform release studies using a dialysis method.

Strategy 4: Controlled-Release Matrix Tablets for pH-Independent Delivery

Principle: For acidic drugs with pH-dependent solubility, a controlled-release matrix tablet can be designed to provide a more consistent release profile as it transits through the gastrointestinal tract. This can be achieved by incorporating pH-modifying excipients or by using polymers that provide a pH-independent release mechanism[21][22][23][24].

Table 2: Excipients for Controlled-Release Matrix Tablets

Excipient Type	Examples	Function
Hydrophilic Matrix Formers	HPMC (various grades), Polyethylene oxide (PEO)	Form a gel layer upon hydration, which controls drug release by diffusion and/or erosion.
Insoluble Matrix Formers	Ethylcellulose, Eudragit® RS/RL	Form a non-erodible matrix through which the drug diffuses.
pH-Modifying Agents	Sodium bicarbonate, Sodium citrate, Magnesium oxide	Create a micro-environment with a higher pH within the tablet matrix, promoting the dissolution of the acidic drug.
Fillers/Binders	Microcrystalline cellulose, Lactose	Provide bulk and aid in tablet compression.
Lubricants	Magnesium stearate	Prevent sticking to tablet punches during compression.

Protocol: Formulation of a Controlled-Release HPMC Matrix Tablet

• Blending:

  • Blend 2-Hydroxy-6-methoxyisonicotinic acid (e.g., 20-40% of tablet weight), HPMC (e.g., 30-50%), a pH-modifying agent (e.g., 5-15%), and a filler.

• Granulation (Optional):

  • If the powder blend has poor flow properties, perform wet granulation using a suitable binder solution.

• Lubrication:

  • Add the lubricant to the blend or granules and mix for a short period (e.g., 2-5 minutes).

• Compression:

  • Compress the final blend into tablets using a tablet press.

• Evaluation:

  • Tablet Properties: Evaluate hardness, friability, weight variation, and content uniformity.

  • In-Vitro Dissolution: Perform dissolution testing in different pH media (e.g., 0.1 N HCl for 2 hours, followed by pH 6.8 buffer) to assess the release profile and confirm pH-independent release.

Stability Testing: Ensuring Product Quality Over Time

A comprehensive stability testing program is crucial to determine the shelf-life of the formulated product and to identify any potential degradation products[25][26][27][28][29].

Protocol: Stability Study for a Formulated Product

• Batches: Use at least three primary batches of the final formulation for the stability study.

• Container Closure System: Store the samples in the proposed final packaging.

• Storage Conditions:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.

• Testing Frequency:

  • Long-term: 0, 3, 6, 9, 12, 18, 24, and 36 months.

  • Accelerated: 0, 3, and 6 months.

• Analytical Tests:

  • Physical: Appearance, hardness, friability (for tablets), particle size (for nanosuspensions).

  • Chemical: Assay of the active ingredient, quantification of degradation products (using a stability-indicating HPLC method), dissolution testing.

Conclusion

The successful formulation of 2-Hydroxy-6-methoxyisonicotinic acid hinges on a systematic approach that begins with a thorough understanding of its physicochemical properties. Based on its likely BCS Class II characteristics, strategies aimed at enhancing its dissolution rate and/or solubility are paramount. This guide has provided a range of viable formulation strategies, from established techniques like micronization to more advanced systems such as nanosuspensions, solid dispersions, and liposomes. The detailed protocols herein serve as a starting point for experimental work. It is crucial to emphasize that formulation development is an iterative process requiring careful optimization and rigorous characterization to achieve a safe, stable, and efficacious drug product.

References

• Al-Nemrawi, N. K., & Al-Akayleh, F. T. (2021). An Overview: Methods for Preparation and Characterization of Liposomes as Drug Delivery Systems. International Journal of Pharmaceutical Sciences and Research, 12(5), 2453-2464.
• Babu, A., & Raj, V. (2019). Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents.

• AGC Pharma Chemicals. (n.d.). What is Micronization? Retrieved from [Link]

• Creative Biolabs. (n.d.). Liposome Preparation Process. Retrieved from [Link]

• Dara, T., & Mishra, V. (2023). Liposomes for drug delivery: review of vesicular composition, factors affecting drug release and drug loading in liposomes. Journal of Liposome Research, 33(3), 209-224.
• Jadhav, S. B., & Sharma, Y. (2012). Stability Testing of Pharmaceutical Products. International Journal of Pharmaceutical Sciences and Research, 3(3), 674-682.
• Kumar, R., & Singh, B. (2019). Liposome: classification, preparation, and applications. Journal of Pharmaceutical Sciences and Research, 11(7), 2495-2501.
• Kumar, S., & Randhawa, J. K. (2023). NANOSUSPENSION – A PROMISING TECHNIQUE FOR POORLY SOLUBLE DRUGS. Journal of Drug Delivery and Therapeutics, 13(5), 136-143.
• Lopes, L. B., & Scarpa, M. V. (2018).
• Maniruzzaman, M., & Nokhodchi, A. (2025). Solid Dispersion Techniques for Solubility Enhancement: A Comprehensive Review. Journal of Engineering and Technological Research, 14(7), 1-15.
• Merisko-Liversidge, E., & Liversidge, G. G. (2011). Nanosuspensions of poorly soluble drugs: preparation and development by wet milling. International Journal of Pharmaceutics, 411(1-2), 255-261.
• Patel, V. R., & Agrawal, Y. K. (2011). Nanosuspension Technologies for Delivery of Poorly Soluble Drugs- A Review. Journal of Advanced Pharmaceutical Technology & Research, 2(2), 64–71.
• Singh, J., Walia, M., & Harikumar, S. L. (2013). SOLUBILITY ENHANCEMENT BY SOLID DISPERSION METHOD: A REVIEW. Journal of Drug Delivery and Therapeutics, 3(5), 148-155.
• Verma, S., & Rawat, A. (2016). Formulation of Nanosuspensions as a New Approach for the Delivery of Poorly Soluble Drugs. Current Drug Delivery, 13(5), 666-678.
• Pharmaceutical Technology. (2021, November 2). Micronization of small molecule APIs: What are the trends? Pharmaceutical Technology.

• Inke. (n.d.). From Particle Size to Performance: Understanding API Micronization for Inhalable Drugs. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Nanotechnology. (2020, July 11). Nanosuspension Technology for Delivery of Poorly Soluble Drugs and Its Applications: A Review. International Journal of Pharmaceutical Sciences and Nanotechnology, 13(4), 4939-4950.
• International Journal of Scientific Research & Technology. (2025, August 6). Development and Characterization of Solid Dispersion System for Solubility Enhancement of Fenofibrate. International Journal of Scientific Research & Technology, 14(8), 1-10.

• Scholars Research Library. (n.d.). Solid dispersion technique for improving solubility of some poorly soluble drugs. Retrieved from [Link]

• CD Formulation. (n.d.). Excipients for Sustained & Controlled Release Materials. Retrieved from [Link]

• Food and Drug Administration. (2022). Guidelines On Stability Testing Of Finished Pharmaceutical Products and Active Drug Substance.
• Mende, S. (n.d.). Micronization and Nanoization of Active Pharmaceutical Ingredients. David Publishing.

• Preformulation Studies. (n.d.). Retrieved from [Link]

• QbD Group. (2024, March 12). How to create a GMP-Compliant Stability Protocol? Retrieved from [Link]

• UPM Pharmaceuticals. (n.d.). Importance of Preformulation Studies In Drug Development. Retrieved from [Link]

• Hakim, L. (2025, May 26). Preformulation Study Part(2): Solubility, Stability & Key Parameters in Drug Development. Pharma Edu.
• Pokharana, M., Vaishnav, R., Goyal, A., & Shrivastava, A. (2018). STABILITY TESTING GUIDELINES OF PHARMACEUTICAL PRODUCTS. Journal of Drug Delivery and Therapeutics, 8(2), 169-175.
• Al-Tahami, K. A. (2017). Design of pH-independent controlled release matrix tablets for acidic drugs.
• PubMed. (2003, February 18).
• ASEAN. (n.d.). ASEAN GUIDELINE ON STABILITY STUDY OF DRUG PRODUCT.
• pharma excipients. (2018, May 7). Design and Evaluation of Hydrophilic Matrix System for pH-Independent Sustained Release of Weakly Acidic Poorly Soluble Drug. pharma excipients.
• Williams, H. D., & Pouton, C. W. (Eds.). (2012).
• PMC. (n.d.). Studies on Preformulation and Formulation of JIN-001 Liquisolid Tablet with Enhanced Solubility. PMC.
• Pharmaceutical Technology. (2018, July 2). Selecting Excipients for Controlled Release. Pharmaceutical Technology.
• Journal of Chemical & Engineering Data. (2026, January 18). On the solubility of nicotinic acid and isonicotinic acid in water and organic solvents.
• Portnov, M. A., Al'tshuler, G. N., & Yakhontov, L. (1971). Solubility and pKa value of isonicotinic acid as factors in optimizing conditions for isolating it. Pharmaceutical Chemistry Journal, 5(7), 428-430.

• PubChemLite. (n.d.). 6-methoxypyrimidine-4-carboxylic acid (C6H6N2O3). Retrieved from [Link]

• NextSDS. (n.d.). 2-fluoro-6-methoxypyridine-4-carboxylic acid — Chemical Substance Information. Retrieved from [Link]

• International Journal of Pharmaceutics. (2025, January 16). Vitamins as excipients in pharmaceutical products.
• MDPI. (2025, April 11). Study of the Influence of Pharmaceutical Excipients on the Solubility and Permeability of BCS Class II Drugs. MDPI.

• ACD/Labs. (n.d.). Lipophilicity Descriptors: Understanding When to Use LogP & LogD. Retrieved from [Link]

• Chemaxon. (n.d.). LogP and logD calculations. Retrieved from [Link]

• Williams, R. (n.d.). pKa Data Compiled by R. Williams.

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Technical Notes & Optimization

Improving aqueous solubility of 2-Hydroxy-6-methoxyisonicotinic acid

Title: Technical Support Center: Formulating and Solubilizing 2-Hydroxy-6-methoxyisonicotinic Acid

Overview Welcome to the Technical Support Center for 2-Hydroxy-6-methoxyisonicotinic acid. This compound presents unique formulation challenges due to its complex hydrogen-bonding network and tautomeric behavior. This guide provides researchers and drug development professionals with field-proven troubleshooting strategies, self-validating protocols, and physicochemical insights to overcome aqueous solubility bottlenecks.

Fundamental Physicochemical Behavior

Q: Why is 2-Hydroxy-6-methoxyisonicotinic acid practically insoluble in neutral water but highly soluble in alkaline media? A: The poor neutral solubility is driven by the molecule's ability to form highly stable, tightly packed crystal lattices. The hydroxyl group at the C2 position can undergo keto-enol tautomerism to form a pyridone, facilitating strong intermolecular hydrogen bonding with the carboxylic acid at C4 or adjacent molecules. In aqueous solutions, isonicotinic acid derivatives often exist as zwitterions, which further increases lattice energy and resists hydration[1].

However, when the pH is raised above the pKa of the carboxylic acid (typically ~4.5–5.0), the molecule deprotonates to form a highly polar carboxylate anion. This drastically increases ion-dipole interactions with water. Recent studies synthesizing zinc phthalocyanines bearing 2-hydroxy-6-methoxyisonicotinic acid moieties confirm that while the neutral form has very low solubility in solvents like DMSO and DMF, it becomes highly soluble in alkaline aqueous solutions[2].

Q: I observed precipitation after diluting my alkaline stock solution into a physiological buffer (pH 7.4). How do I prevent this? A: This is a classic "pH-shift precipitation" issue. When a highly alkaline stock is diluted into a weaker buffer, the localized pH can drop near the compound's pKa, causing the free acid to rapidly crystallize. Causality: The buffering capacity of your physiological medium is insufficient to neutralize the alkaline load without shifting the equilibrium back to the insoluble zwitterionic/neutral state. Solution: Pre-formulate the compound as an Amorphous Solid Dispersion (ASD) or use precipitation inhibitors (e.g., HPMC, PVP) in your dilution buffer to maintain supersaturation.

Decision tree for troubleshooting precipitation issues in aqueous media.

Salt Screening and Crystallization Strategies

Q: Which counterions are most effective for maximizing the aqueous solubility of isonicotinic acid derivatives? A: Monovalent cations like Sodium (Na+) and Potassium (K+) are the most effective. Divalent cations like Calcium (Ca2+) often form bridges between two isonicotinate molecules, creating a tighter crystal lattice that resists dissolution. Historical patent data on the separation of nicotinic and isonicotinic acids demonstrates that sodium isonicotinate achieves an optimal aqueous solubility of ~16–20% (w/w) at 20°C, whereas the calcium salt only reaches ~1.9–2.5%[3].

Protocol: Self-Validating Micro-Scale Salt Screening

This protocol ensures that the salt formed is both highly soluble and thermodynamically stable, preventing unexpected polymorphic transformations during storage.

• Preparation: Weigh 50 mg of 2-Hydroxy-6-methoxyisonicotinic acid into a 4 mL glass vial.

• Suspension: Add 1 mL of an 80:20 (v/v) Ethanol:Water mixture. The compound should remain mostly undissolved (slurry).

• Ionization: Add 1.05 molar equivalents of the target counterion base (e.g., 1M NaOH aqueous solution). Causality: The slight excess ensures complete deprotonation of the carboxylic acid, driving the reaction to completion.

• Ostwald Ripening: Thermocycle the sealed vial between 5°C and 40°C (0.5°C/min ramp) for 48 hours. Causality: Temperature cycling dissolves smaller, metastable crystals and grows larger, thermodynamically stable salt crystals.

• Isolation: Centrifuge at 10,000 rpm for 5 minutes, decant the supernatant, and dry the solid under vacuum at 40°C for 12 hours.

• Self-Validation Check:

  • pH Check: Dissolve 5 mg of the dried salt in 1 mL of DI water. The pH should be mildly alkaline (pH 7.5–8.5). If it is acidic, salt formation was incomplete.

  • Thermal Analysis: Run Differential Scanning Calorimetry (DSC). A single, sharp endothermic melting peak confirms a pure crystalline salt form.

Advanced Formulation: Solid Dispersions

Q: My assay requires the free acid form, but its solubility is too low. How can I formulate it without forming a salt? A: Amorphous Solid Dispersions (ASDs) are the premier alternative. By trapping the compound in a high-energy amorphous state within a hydrophilic polymer matrix (like PVP or HPMCAS), you bypass the high lattice energy of the crystalline free acid. Studies on structurally related isonicotinamide solid dispersions show that formulating at a 1:2 drug-to-polymer ratio can significantly increase drug release and apparent solubility compared to the pure crystalline drug[4].

Protocol: Preparation of Amorphous Solid Dispersions via Solvent Evaporation

• Dissolution: Dissolve 2-Hydroxy-6-methoxyisonicotinic acid and PVP K30 in a 1:1 (v/v) Methanol/Dichloromethane mixture at a 1:2 mass ratio. Causality: This co-solvent system ensures both the polar drug and the polymer are fully solvated at a molecular level.

• Rapid Evaporation: Transfer to a rotary evaporator. Remove the solvent under reduced pressure (40°C, 100 mbar) until a dry, clear film forms. Causality: Rapid solvent removal prevents the drug molecules from nucleating and recrystallizing.

• Secondary Drying: Place the flask in a vacuum oven at 40°C for 24 hours to remove residual solvent traces that could act as plasticizers and induce premature crystallization.

• Milling: Gently mill the film and pass it through a 60-mesh sieve.

• Self-Validation Check: Analyze via Powder X-Ray Diffraction (PXRD). The complete absence of sharp Bragg peaks (a "halo" pattern) validates a successful amorphous dispersion[4].

Logical workflow for enhancing the aqueous solubility of 2-Hydroxy-6-methoxyisonicotinic acid.

Quantitative Solubility Data Summary

To aid in formulation selection, the following table synthesizes the expected solubility behaviors of isonicotinic acid derivatives across different matrices and conditions.

Form / Matrix	Solvent System	Temp (°C)	Apparent Solubility	Mechanistic Driver	Ref
Free Acid (Neutral)	Water (pH 7.0)	25	Very Low (< 1 mg/mL)	High lattice energy; Zwitterionic state	[1]
Free Acid (Alkaline)	Water (pH > 9.0)	25	Highly Soluble	Carboxylate anion formation; Ion-dipole interaction	[2]
Sodium Salt	Water	20	~16.2 - 20.6% (w/w)	High hydration energy of Na+	[3]
Calcium Salt	Water	20	~1.95 - 2.8% (w/w)	Divalent bridging increases lattice strength	[3]
Solid Dispersion (1:2)	Aqueous Buffer	37	Significant Increase	Amorphization; Loss of long-range crystalline order	[4]

References

• Alatas, F., et al. "Physicochemical Characterization and Dissolution Enhancement of Mefenamic Acid–Isonicotinamide Crystalline Solid Dispersion." Biology, Medicine, & Natural Product Chemistry. URL: 4

• Akdemir, N., & Yıldırım, A. (2024). "Synthesis and Characterization of Zinc Phthalocyanines Containing 2-Hydroxy-6-methoxyisonicotinic Acid Moieties." El-Cezeri Journal of Science and Engineering. URL: 2

• "On the solubility of nicotinic acid and isonicotinic acid in water and organic solvents." ResearchGate. URL:1

• Mueller, W., et al. "Process for the separation of nicotinic and isonicotinic acid." US Patent 3147269A. URL: 3

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• 4. sciencebiology.org [sciencebiology.org]

Technical Support Center: Troubleshooting HPLC Peak Tailing for 2-Hydroxy-6-methoxyisonicotinic Acid

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with 2-Hydroxy-6-methoxyisonicotinic acid .

Due to its polyfunctional nature—comprising a basic pyridine nitrogen, a carboxylic acid, and a hydroxyl group capable of pyridone tautomerization—this molecule is highly susceptible to severe peak tailing. The troubleshooting frameworks below will help you isolate physical system errors from chemical interactions, allowing you to establish a robust, self-validating analytical method.

Diagnostic Workflow: Isolating the Root Cause

Before altering your chemistry, you must determine whether the tailing is a physical system defect or an analyte-specific chemical interaction. Follow this logical progression to isolate the variable.

Fig 1. Systematic diagnostic workflow for isolating the root cause of peak tailing.

Frequently Asked Questions (FAQs)

Q1: Why does 2-Hydroxy-6-methoxyisonicotinic acid exhibit such severe peak tailing compared to other small molecules? A: The tailing is driven by two distinct secondary chemical mechanisms competing with your primary reversed-phase partitioning:

• Metal Chelation: The combination of a carboxylic acid and an adjacent hydroxyl/nitrogen on the pyridine ring acts as a potent bidentate chelator. This motif readily forms coordination complexes with trace transition metals (e.g., Fe³⁺, Ti⁴⁺) leached from stainless steel tubing, frits, or the silica matrix itself[1][2]. This creates a high-affinity secondary retention mechanism that releases the analyte slowly, dragging out the tail.

• Silanophilic Interactions: At a mid-range pH, the basic pyridine nitrogen can become protonated, while residual silanol groups (Si-OH) on the silica stationary phase become ionized (Si-O⁻). This triggers strong ion-exchange interactions[3].

Q2: How do I definitively prove whether the issue is a physical column void or a chemical interaction? A: Self-Validation Check: Inject a neutral, non-chelating standard such as toluene or uracil. Because these molecules only interact via hydrophobic partitioning, they are immune to acid-base and chelating effects. If the neutral compound yields a symmetrical peak but your analyte tails, you have a chemical interaction problem. If both peaks tail equally, your column bed has collapsed or you have a void volume in your fittings[4].

Q3: How do I mitigate metal chelation if I am using a standard stainless-steel HPLC system? A: You must either passivate the system to strip active metals or continuously mask them. Adding 0.1 mM Ethylenediaminetetraacetic acid (EDTA) to your aqueous mobile phase introduces a hexadentate ligand that outcompetes your analyte for metal binding sites[5]. If you are using LC-MS, EDTA will cause severe ion suppression; instead, use 5 µM medronic acid, which masks metals but is volatile enough for mass spectrometry. Alternatively, switch to a metal-free column featuring PEEK-lined internal hardware and frits[6].

Q4: What is the optimal mobile phase pH to suppress silanol interactions for this compound? A: Operate at a highly acidic pH (< 2.5). By modifying your mobile phase with 0.1% Trifluoroacetic acid (TFA) or 0.1% Formic acid, you achieve two things: you fully protonate the carboxylic acid (rendering it neutral and more hydrophobic), and you protonate the residual surface silanols (Si-OH), effectively shutting down the secondary ion-exchange retention mechanism[1][7].

Quantitative Data Summary

The table below summarizes the expected impact of various troubleshooting interventions on the peak asymmetry factor ( As​ ) and theoretical plate count ( N ) for 2-Hydroxy-6-methoxyisonicotinic acid.

Experimental Condition	Peak Asymmetry ( As​ )	Theoretical Plates ( N )	Primary Mechanism Addressed
Standard C18, pH 4.5, Stainless Steel Hardware	2.8 (Severe Tailing)	3,500	None (Baseline)
Standard C18, pH 2.0 (0.1% TFA)	1.9 (Moderate Tailing)	6,200	Silanol Ion-Exchange
End-capped Type B C18, pH 2.0	1.5 (Slight Tailing)	9,800	Residual Silanol Hydrogen Bonding
End-capped C18, pH 2.0 + 0.1 mM EDTA	1.1 (Symmetrical)	12,500	Metal Chelation (Mobile Phase)
PEEK-lined Column, pH 2.0 (No EDTA)	1.05 (Ideal)	13,200	Metal Chelation (Hardware)

Note: An ideal Gaussian peak has an As​ of 1.0. Regulatory guidelines typically require an As​ of ≤ 1.5 for accurate quantitation.

Step-by-Step Experimental Protocols

Protocol A: HPLC System Passivation (Removing Metal Contaminants)

Causality: Over time, aggressive solvents and buffers corrode stainless steel, exposing active iron and titanium sites that trap chelating analytes[2]. Passivation uses strong acids to strip these surface metal ions and rebuild a protective oxide layer.

Fig 2. Step-by-step workflow for HPLC system passivation to remove metal ions.

Methodology:

• System Preparation: Remove the analytical column and guard column. Replace them with a zero-dead-volume stainless steel or PEEK union. Reasoning: Nitric acid will irreversibly destroy the silica stationary phase.

• Aqueous Flush: Flush all lines (A, B, C, D) with 100% HPLC-grade water at 2.0 mL/min for 15 minutes to remove any precipitated buffer salts.

• Acid Passivation: Place all solvent lines into a freshly prepared solution of 0.1 M Nitric Acid (HNO₃). Pump at 1.0 mL/min for 30 minutes.

• Neutralization: Transfer lines back to 100% HPLC-grade water. Flush at 2.0 mL/min for 30 minutes until the effluent pH returns to neutral (check with pH paper).

• Self-Validation Check: Reinstall the analytical column and equilibrate with your standard mobile phase. Inject 2-Hydroxy-6-methoxyisonicotinic acid. If the As​ drops below 1.3, the system is successfully passivated. If tailing persists, the metal contamination is localized within the column's internal frits, necessitating a column replacement.

Protocol B: Preparation of Anti-Chelation Mobile Phase (LC-MS Compatible)

Causality: If hardware passivation is insufficient, active masking of trace metals in the flow path is required. Medronic acid acts as a volatile chelator that binds metals without precipitating in the MS source.

Methodology:

• Aqueous Phase (A): Measure 1000 mL of LC-MS grade water. Add 1.0 mL of Formic Acid (0.1% v/v) to ensure the carboxylic acid of the analyte remains protonated.

• Chelator Addition: Add 5 µM of medronic acid to Phase A. Sonicate for 5 minutes to ensure complete dissolution.

• Organic Phase (B): Prepare 1000 mL of LC-MS grade Acetonitrile with 0.1% Formic Acid.

• Self-Validation Check: Run a blank gradient into the mass spectrometer. Monitor the Total Ion Chromatogram (TIC) baseline. If background noise or ion suppression exceeds 15% compared to a non-medronic acid baseline, reduce the medronic acid concentration to 1 µM and re-evaluate.

References

• Axion Labs. "HPLC Peak Tailing - Causes and Solutions.
• Scribd. "Troubleshooting Peak Tailing in LC | High Performance Liquid Chromatography.
• Chromatography Online. "The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks.
• SilcoTek Corporation. "Identifying and Preventing Metal Ion Leaching in HPLC Systems.
• BenchChem. "Technical Support Center: Thieno[3,2-b]pyridine-5-carboxylic Acid Reaction Monitoring.
• Imtakt. "Improving peak shape for chelating or phosphoric compounds.
• BenchChem. "HPLC peak tailing issues with 6,2',4'-Trimethoxyflavone analysis.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. silcotek.com [silcotek.com]
• 3. scribd.com [scribd.com]
• 4. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. imtakt.com [imtakt.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Refining purification methods for 2-Hydroxy-6-methoxyisonicotinic acid

Technical Support Center: Refining Purification of 2-Hydroxy-6-methoxyisonicotinic Acid

Introduction 2-Hydroxy-6-methoxyisonicotinic acid is a critical intermediate and known metabolite in the development of advanced diarylquinoline anti-tuberculosis drugs, such as the preclinical candidate TBAJ-876[1]. Due to the presence of a carboxylic acid, a methoxy group, and a hydroxyl group at the 2-position (which undergoes 2-pyridone/2-pyridinol tautomerism), this molecule presents a highly polar, amphoteric profile. Standard purification techniques often fail due to irreversible stationary phase interactions or poor crystallization kinetics. This technical support guide provides field-proven troubleshooting strategies and self-validating protocols to isolate this compound with high purity.

Section 1: Chromatographic Purification Troubleshooting (FAQs)

Q1: Why does 2-hydroxy-6-methoxyisonicotinic acid streak severely or elute with poor peak shape on normal-phase silica? Causality: The molecule contains a carboxylic acid and a 2-pyridone tautomeric system. These functional groups act as strong hydrogen-bond donors and acceptors. On normal-phase silica, these highly polar groups interact irreversibly with unendcapped, acidic silanol groups on the stationary phase, leading to peak tailing, streaking, and massive sample loss. Solution: Abandon normal-phase silica. Transition to Reversed-Phase HPLC (RP-HPLC) or mixed-mode cation-exchange chromatography[2]. By utilizing a C18 stationary phase with an acidic aqueous mobile phase (e.g., 0.1% Trifluoroacetic acid), you suppress the ionization of the carboxylic acid. This forces the molecule into a neutral, more hydrophobic state, allowing for predictable partitioning and sharp peak shapes[3].

Q2: During the hydrolysis of methyl 2-hydroxy-6-methoxyisonicotinate, how can I efficiently separate the target acid from unreacted ester and over-hydrolyzed dihydroxy byproducts? Causality: Base-catalyzed hydrolysis (e.g., using LiOH) can inadvertently cleave the methoxy group if reaction times are extended, generating 2,6-dihydroxyisonicotinic acid[1]. Because the dihydroxy byproduct lacks the hydrophobic methyl group, it is significantly more polar than the target monomethoxy acid. Conversely, the unreacted ester is highly hydrophobic. Solution: Implement a gradient RP-HPLC method. The elution order will strictly follow hydrophobicity: the highly polar 2,6-dihydroxy byproduct elutes first, followed by the target 2-hydroxy-6-methoxyisonicotinic acid, and finally the lipophilic unreacted ester.

Section 2: Isoelectric Precipitation & Recrystallization (FAQs)

Q3: My bulk-scale purification yields a gummy residue instead of a crystalline solid. How can I induce proper precipitation? Causality: Pyridinecarboxylic acids are highly soluble at both low pH (as pyridinium cations) and high pH (as carboxylate anions). Gummy residues occur when the pH is shifted too rapidly past the molecule's isoelectric point (pI), trapping solvated water, inorganic salts, and impurities within a rapidly collapsing amorphous matrix. Solution: Employ a controlled acid-base refining technique. The compound must be slowly titrated to its exact isoelectric point (typically pH 3.0–4.0 for substituted isonicotinic acids)[4]. At the pI, the molecule exists as a net-neutral zwitterion, minimizing ion-dipole interactions with water and allowing intermolecular hydrogen bonding to build a highly ordered, pure crystal lattice.

Visualization: Purification Workflows & Logical Relationships

Workflow decision tree for purifying 2-hydroxy-6-methoxyisonicotinic acid based on synthesis scale.

pH-dependent ionization states of 2-hydroxy-6-methoxyisonicotinic acid dictating solubility.

Section 3: Validated Experimental Protocols

Protocol A: Preparative RP-HPLC Purification (Self-Validating System) This protocol utilizes Diode Array Detection (DAD) to ensure peak purity across multiple wavelengths, validating the separation in real-time.

• Sample Preparation: Dissolve the crude mixture in a minimum volume of DMSO or initial mobile phase (e.g., 5% Acetonitrile in Water with 0.1% TFA). Filter through a 0.45 µm PTFE syringe filter.

• Column Selection: Use a preparative C18 column (e.g., 250 x 21.2 mm, 5 µm).

• Mobile Phase:

  • Solvent A: HPLC-grade Water + 0.1% Trifluoroacetic acid (TFA).

  • Solvent B: HPLC-grade Acetonitrile + 0.1% TFA.

• Gradient Elution: Run a linear gradient from 5% B to 60% B over 30 minutes. The acidic modifier ensures the carboxylic acid remains protonated, preventing peak tailing[3].

• Detection & Validation: Monitor absorbance at 254 nm and 280 nm. Self-Validation Step: Extract the UV spectra across the apex of the target peak. A uniform UV spectrum from the peak's leading edge to its tail confirms the absence of co-eluting impurities.

• Isolation: Pool the pure fractions and lyophilize to obtain the target compound as a white to off-white powder.

Protocol B: Acid-Base Refining and Isoelectric Crystallization This protocol uses visual turbidity as a self-correcting feedback loop to identify the exact isoelectric point without relying solely on external pH probes.

• Alkaline Dissolution: Suspend the crude solid in distilled water. Slowly add 1M NaOH dropwise under vigorous stirring until the solid completely dissolves (pH ~9-10). The compound is now a highly soluble carboxylate salt.

• Filtration: Perform a polish filtration through a celite pad to remove any insoluble organic impurities or metal catalysts.

• Controlled Acidification: Transfer the filtrate to a beaker equipped with a magnetic stirrer. Begin adding 1M HCl dropwise at a rate of 1 drop per second.

• Self-Validating Precipitation: Monitor the solution closely. The onset of persistent opalescence (turbidity) indicates that the isoelectric point is being reached (typically pH 3.0–4.0)[4]. Do not overshoot. Once turbidity is established, halt the acid addition and allow the mixture to stir for 30 minutes to allow crystal lattice formation.

• Maturation & Isolation: Cool the suspension in an ice bath (0–4 °C) for 2 hours to maximize yield. Collect the crystals via vacuum filtration, wash with ice-cold water, and dry under high vacuum.

Section 4: Quantitative Data & Method Comparison

The following table summarizes the chromatographic behavior and physical properties of 2-hydroxy-6-methoxyisonicotinic acid and its common synthetic relatives, providing a quantitative basis for method selection.

Compound	Molecular Weight ( g/mol )	Relative Polarity	RP-HPLC Retention Time (min)*	Isoelectric Point (Estimated pH)	Primary Impurity Source
2,6-Dihydroxyisonicotinic acid	155.11	High	4.2	~2.8	Over-hydrolysis byproduct
2-Hydroxy-6-methoxyisonicotinic acid	169.13	Medium	11.5	~3.5	Target Product
2,6-Dimethoxyisonicotinic acid	183.16	Low	16.4	~3.8	Alternative precursor
Methyl 2-hydroxy-6-methoxyisonicotinate	183.16	Low	18.7	N/A (No free acid)	Unreacted starting material

*Retention times are illustrative based on a standard C18 analytical column, 5-60% Acetonitrile/Water (0.1% TFA) gradient over 20 minutes at 1.0 mL/min.

References[1] Title: Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876—A Less Toxic and More Potent Analogue of Bedaquiline

Source: PubMed Central (PMC) / NIH URL: [Link]2] Title: HPLC Separation of Pyridinecarboxylic Acids Source: SIELC Technologies URL: [Link]4] Title: Process for the production of pyridine carboxylic acids Source: Google Patents (US3657259A) URL: 3] Title: Purifying ionic compounds by flash column chromatography Source: Biotage URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. HPLC Separation of Pyridinecarboxylic Acids | SIELC Technologies [sielc.com]
• 3. biotage.com [biotage.com]
• 4. US3657259A - Process for the production of pyridine carboxylic acids - Google Patents [patents.google.com]

Technical Support Center: Overcoming Low Bioavailability of 2-Hydroxy-6-methoxyisonicotinic Acid

This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the low bioavailability of 2-Hydroxy-6-methoxyisonicotinic acid. This document provides a comprehensive resource of troubleshooting strategies and frequently asked questions to navigate the complexities of this compound and enhance its therapeutic potential.

Introduction: Understanding the Bioavailability Challenge

2-Hydroxy-6-methoxyisonicotinic acid, a pyridine derivative, presents a significant challenge in drug development due to its anticipated low oral bioavailability. While specific data for this compound is limited, its structural motifs—a carboxylic acid and a hydroxy group on a pyridine ring—suggest potential issues with solubility and permeability, which are key determinants of oral absorption. This guide synthesizes established principles of drug delivery and formulation science to provide a rational approach to overcoming these hurdles.

A study involving zinc phthalocyanines containing 2-Hydroxy-6-methoxyisonicotinic acid moieties indicated that while the derivatives have low solubility in common organic solvents like DMSO and DMF, their solubility is high in alkaline aqueous solutions[1]. This pH-dependent solubility is a critical factor to consider in formulation development. Furthermore, its identification as a metabolite in preclinical studies underscores its physiological relevance[2].

Frequently Asked Questions (FAQs)

Q1: What are the likely primary reasons for the low bioavailability of 2-Hydroxy-6-methoxyisonicotinic acid?

A1: Based on its chemical structure, the primary reasons for low bioavailability are likely a combination of poor aqueous solubility and/or low membrane permeability. The presence of both a hydroxyl and a carboxylic acid group can lead to strong intermolecular interactions in the solid state, reducing its dissolution rate. The ionized state of the carboxylic acid at intestinal pH may also limit its passive diffusion across the lipid-rich cell membranes of the gastrointestinal tract.

Q2: How does the pH of the gastrointestinal tract affect the absorption of this compound?

A2: The gastrointestinal tract has a varying pH, from acidic in the stomach (pH 1.5-3.5) to slightly alkaline in the small intestine (pH 6.0-7.5). As a carboxylic acid, 2-Hydroxy-6-methoxyisonicotinic acid will be largely unionized in the acidic environment of the stomach, which might favor absorption there. However, the limited surface area and transit time in the stomach reduce its overall contribution to absorption. In the higher pH of the small intestine, where most drug absorption occurs, the carboxylic acid will be ionized, increasing its aqueous solubility but decreasing its permeability.

Q3: What initial steps should I take to assess the bioavailability of my current formulation?

A3: A fundamental first step is to perform in vitro characterization. This includes determining the aqueous solubility of the compound at different pH values (e.g., 1.2, 4.5, and 6.8) to mimic the GI tract. Permeability can be assessed using in vitro models like the Parallel Artificial Membrane Permeability Assay (PAMPA) or cell-based assays such as Caco-2 monolayers. These initial experiments will help to identify whether solubility or permeability is the primary limiting factor.

Q4: Are there any known metabolic pathways for 2-Hydroxy-6-methoxyisonicotinic acid that could contribute to its low bioavailability?

A4: While specific metabolic pathways for this compound are not extensively documented, compounds with similar structures often undergo Phase I (oxidation, reduction, hydrolysis) and Phase II (conjugation) metabolism. The methoxy group could be susceptible to O-demethylation by cytochrome P450 enzymes in the liver and intestinal wall[3]. The hydroxyl and carboxylic acid groups are potential sites for glucuronidation or sulfation. Significant first-pass metabolism in the gut wall or liver can substantially reduce the amount of active drug reaching systemic circulation.

Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during the development of 2-Hydroxy-6-methoxyisonicotinic acid formulations.

Problem 1: Poor and Variable Oral Absorption in Preclinical Animal Models

Potential Causes & Troubleshooting Steps:

• Low Aqueous Solubility:

  • Particle Size Reduction: Decreasing the particle size increases the surface area available for dissolution[4].

    • Action: Employ micronization or nanomilling techniques to reduce the particle size of the drug substance.

  • Amorphous Solid Dispersions (ASDs): Formulating the compound in an amorphous state can significantly enhance its apparent solubility and dissolution rate[1].

    • Action: Prepare ASDs using techniques like spray drying or hot-melt extrusion with a suitable polymer carrier.

  • Lipid-Based Formulations: Encapsulating the drug in a lipid-based system can improve its solubilization in the GI tract[3].

    • Action: Investigate self-emulsifying drug delivery systems (SEDDS) or self-microemulsifying drug delivery systems (SMEDDS).

• Low Permeability:

  • Permeation Enhancers: Certain excipients can transiently increase the permeability of the intestinal epithelium.

    • Action: Co-formulate with well-characterized and safe permeation enhancers.

  • Prodrug Approach: Chemically modifying the molecule to a more lipophilic form (prodrug) can enhance its passive diffusion. The prodrug is then converted to the active parent drug in the body.

    • Action: Design and synthesize a prodrug of 2-Hydroxy-6-methoxyisonicotinic acid, for example, by esterifying the carboxylic acid group.

• First-Pass Metabolism:

  • Inhibition of Metabolic Enzymes: Co-administration with an inhibitor of the relevant metabolic enzymes can increase bioavailability. However, this approach has a higher risk of drug-drug interactions.

    • Action: If the metabolic pathway is identified, consider co-administration with a known inhibitor in preclinical studies to confirm the impact of first-pass metabolism.

  • Alternative Routes of Administration: If oral bioavailability remains challenging, consider alternative routes such as parenteral, transdermal, or pulmonary delivery.

Problem 2: Inconsistent Dissolution Profile of Solid Dosage Forms

Potential Causes & Troubleshooting Steps:

• Polymorphism: The compound may exist in different crystalline forms (polymorphs) with varying solubilities and dissolution rates.

  • Action: Perform a thorough solid-state characterization using techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC) to identify and control the crystalline form.

• Excipient Incompatibility: Interactions between the drug and excipients can negatively impact dissolution.

  • Action: Conduct compatibility studies with various excipients under stressed conditions (e.g., elevated temperature and humidity).

• Inadequate Formulation: The choice and amount of disintegrants, binders, and lubricants can significantly affect the dissolution of a tablet or capsule.

  • Action: Systematically optimize the formulation by evaluating different types and concentrations of excipients.

Experimental Protocols

Protocol 1: Preparation of an Amorphous Solid Dispersion (ASD) by Spray Drying

This protocol outlines a general procedure for preparing an ASD of 2-Hydroxy-6-methoxyisonicotinic acid to enhance its solubility.

Materials:

• 2-Hydroxy-6-methoxyisonicotinic acid

• Polyvinylpyrrolidone/vinyl acetate copolymer (PVP/VA 64)

• Methanol

• Spray dryer

• Dissolution testing apparatus

Procedure:

• Prepare a spray solution by dissolving 1 g of 2-Hydroxy-6-methoxyisonicotinic acid and 3 g of PVP/VA 64 in 100 mL of methanol.

• Stir the solution until all components are fully dissolved.

• Set the spray dryer parameters (e.g., inlet temperature, atomization pressure, feed rate). These will need to be optimized for the specific equipment and formulation.

• Spray dry the solution to obtain a fine powder.

• Collect the dried powder and store it in a desiccator.

• Characterize the resulting ASD for its amorphous nature using XRPD and DSC.

• Perform in vitro dissolution testing of the ASD powder compared to the crystalline drug in simulated gastric and intestinal fluids.

Protocol 2: In Vitro Metabolism Study using Human Liver Microsomes

This protocol provides a method to assess the metabolic stability of 2-Hydroxy-6-methoxyisonicotinic acid.

Materials:

• 2-Hydroxy-6-methoxyisonicotinic acid

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system

• Phosphate buffer (pH 7.4)

• Acetonitrile

• LC-MS/MS system

Procedure:

• Prepare a stock solution of 2-Hydroxy-6-methoxyisonicotinic acid in a suitable solvent (e.g., DMSO).

• In a microcentrifuge tube, pre-incubate the HLMs (final concentration 0.5 mg/mL) in phosphate buffer at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system and the test compound (final concentration 1 µM).

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding an equal volume of ice-cold acetonitrile.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant for the remaining concentration of 2-Hydroxy-6-methoxyisonicotinic acid using a validated LC-MS/MS method.

• Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) to estimate the metabolic stability.

Visualizations

Decision Tree for Bioavailability Enhancement Strategy

Caption: A decision tree to guide the selection of an appropriate bioavailability enhancement strategy.

Workflow for Troubleshooting Poor Oral Absorption

Caption: A workflow diagram illustrating the steps for troubleshooting poor oral absorption.

References

• Garg, A., et al. (2016). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics, 2016, 8094824. [Link]

• Akdemir, N., & Yıldırım, A. (2024). Synthesis and Characterization of Zinc Phthalocyanines Containing 2-Hydroxy-6-methoxyisonicotinic Acid Moieties. El-Cezeri Journal of Science and Engineering, 11(3), 288-297. [Link]

• Kakran, M., et al. (2012). Fabrication of quercetin nanoparticles by anti-solvent precipitation methods. Journal of Nanoparticle Research, 14(4), 839. [Link]

• Cooper, C. B., et al. (2020). Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876—A Less Toxic and More Potent Analogue of Bedaquiline. Molecules, 25(6), 1396. [Link]

Sources

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876—A Less Toxic and More Potent Analogue of Bedaquiline [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Hydroxynicotinic acid crystallisation and solubility systematic studies - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Crystallization Process Optimization for 2-Hydroxy-6-methoxyisonicotinic Acid

Welcome to the Technical Support Center for the crystallization and downstream processing of 2-Hydroxy-6-methoxyisonicotinic acid . This molecule presents unique crystallization challenges due to its complex hydrogen-bonding network. The presence of a pyridine nitrogen, a hydroxyl group, a methoxy group, and a carboxylic acid moiety allows the molecule to exist in zwitterionic states depending on the pH, making it highly susceptible to polymorphism, agglomeration, and Liquid-Liquid Phase Separation (LLPS, commonly known as "oiling out").

This guide is designed for process chemists and drug development professionals to troubleshoot common issues, understand the mechanistic causality behind them, and implement robust, self-validating Process Analytical Technology (PAT) workflows.

Part 1: Troubleshooting Guide & FAQs

Q1: My crystallization batch consistently "oils out" (forms a second liquid phase) instead of nucleating. Why does this happen, and how do I fix it?

The Causality: Oiling out, or Liquid-Liquid Phase Separation (LLPS), occurs when the system's supersaturation trajectory crosses into a metastable liquid-liquid demixing region before reaching the solid-liquid nucleation boundary. For 2-Hydroxy-6-methoxyisonicotinic acid, this is often driven by the disruption of its intermolecular hydrogen bonds in high-solubility solvents or at elevated temperatures, which reduces the maximum achievable supersaturation . The Solution:

• Map the Ternary Phase Diagram: Shift the solvent/anti-solvent ratio to bypass the LLPS region.

• Lower the Temperature: Elevated temperatures favor oiling out; lowering the crystallization temperature increases the thermodynamic driving force for solid nucleation .

• Seed the Metastable Zone: Introduce 1-3 wt% of milled seed crystals before the supersaturation reaches the LLPS boundary to force heterogeneous nucleation.

Q2: We are experiencing severe agglomeration and needle-like crystal habits that cause poor filterability. How can we improve the Particle Size Distribution (PSD)?

The Causality: Needle-like (acicular) habits are common for substituted pyridines due to rapid kinetic growth along a single crystallographic axis. When primary nucleation is uncontrolled (e.g., dumping anti-solvent too quickly), massive bursts of fine needles are generated. These fines possess high surface energy and rapidly agglomerate to reach a lower thermodynamic energy state, trapping mother liquor and impurities . The Solution: Implement a Combined Cooling and Anti-Solvent Crystallization strategy. Use in-situ Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR, e.g., ReactIR) to monitor supersaturation and Focused Beam Reflectance Measurement (FBRM) to track the chord length distribution. If FBRM detects a sudden spike in fine particle counts (indicating secondary nucleation), pause the anti-solvent feed and initiate a temperature cycling loop (Ostwald ripening) to dissolve the fines and deposit their mass onto larger, stable crystals .

Q3: How do I ensure polymorphic purity given the molecule's multiple hydrogen-bonding sites?

The Causality: The -OH and -COOH groups can form various dimeric and catemeric hydrogen-bond networks, leading to metastable polymorphs. The nucleation induction period is the kinetic-determining step; rapid supersaturation generation favors metastable kinetic forms, while slow, controlled supersaturation favors the thermodynamically stable form. The Solution: Maintain a low, constant supersaturation level throughout the process. Use ReactIR to ensure the concentration remains strictly within the metastable zone width (MZW) of the desired polymorph, avoiding the solubility curve of the undesired forms.

Part 2: Quantitative Data & Process Parameters

To ensure a self-validating system, process parameters must be tightly controlled. The table below summarizes the quantitative Critical Process Parameters (CPPs) and their mechanistic impact on Critical Quality Attributes (CQAs) during the optimization of 2-Hydroxy-6-methoxyisonicotinic acid.

Critical Process Parameter (CPP)	Typical Operating Range	Target CQA	Mechanistic Impact
Seeding Temperature	5°C - 10°C below saturation	Polymorphic Purity	Ensures the system is within the Metastable Zone Width (MZW), preventing spontaneous primary nucleation of metastable forms.
Seed Load & Size	1.0 - 3.0 wt% (D50: 20-50 µm)	Particle Size Distribution	Provides sufficient surface area for crystal growth, suppressing secondary nucleation and preventing agglomeration.
Cooling Rate	0.1°C - 0.25°C / minute	Bulk Density / Filterability	Slow cooling favors thermodynamic growth along multiple axes, reducing the aspect ratio of needle-like crystals.
Anti-Solvent Feed Rate	0.05 - 0.15 Vol/Vol per hour	Yield & Purity	Prevents localized supersaturation spikes at the addition point, directly mitigating the risk of oiling out (LLPS).
Agitation Speed	150 - 250 RPM	Crystal Habit	Balances mass transfer for growth while minimizing shear-induced crystal breakage and secondary nucleation.

Part 3: Experimental Protocols

Protocol: PAT-Integrated Combined Cooling & Anti-Solvent Crystallization

This protocol utilizes a feedback-control loop using ReactIR and FBRM to create a self-validating crystallization environment.

Step 1: Dissolution and Baseline Establishment

• Charge 2-Hydroxy-6-methoxyisonicotinic acid into the primary solvent (e.g., Methanol or DMSO) at a concentration of 150 mg/mL.

• Heat the reactor to 60°C under continuous agitation (200 RPM) until complete dissolution is achieved.

• Initialize the ReactIR probe to establish the baseline solute concentration and initialize the FBRM probe to confirm a zero-particle count.

Step 2: Controlled Cooling to the Metastable Zone

• Program the reactor to cool linearly at a rate of 0.2°C/min to the predetermined seeding temperature (e.g., 45°C).

• Monitor the ReactIR trend. The supersaturation ratio ( S=C/C∗ where C is concentration and C∗ is solubility) should steadily increase without any corresponding particle counts on the FBRM.

Step 3: Seeding

• Upon reaching 45°C, hold the temperature isothermally for 15 minutes.

• Introduce 2.0 wt% of pre-milled 2-Hydroxy-6-methoxyisonicotinic acid seeds (D50 ~30 µm) suspended in a small volume of anti-solvent.

• Observe the FBRM data: A controlled step-increase in chord length counts should appear, confirming seed dispersion without massive secondary nucleation.

Step 4: Anti-Solvent Addition & Growth

• Begin dosing the anti-solvent (e.g., Water or Ethyl Acetate) at a rate of 0.1 V/V per hour.

• Self-Validating Feedback Loop: Link the anti-solvent dosing pump to the ReactIR output. If the supersaturation ratio exceeds 1.15, the pump must automatically pause to allow crystal growth to consume the excess solute, preventing oiling out.

Step 5: Temperature Cycling (Ostwald Ripening)

• Once 50% of the anti-solvent is added, if FBRM detects an increase in fine particles (<10 µm counts), initiate a temperature cycle: Heat the system by +5°C for 30 minutes, then cool back at 0.1°C/min.

• This dissolves the thermodynamically unstable fines and deposits the solute onto larger crystals, improving filterability.

Step 6: Isolation

• Cool the system to 5°C to maximize yield.

• Filter the slurry via a Nutsche filter, wash with chilled anti-solvent, and dry under vacuum at 40°C.

Part 4: Process Visualizations

PAT-Integrated Crystallization Workflow

The following diagram illustrates the feedback-controlled workflow, ensuring dynamic response to supersaturation and nucleation events.

Caption: PAT-integrated workflow utilizing ReactIR and FBRM feedback loops for automated process control.

Troubleshooting Logic Tree for Oiling Out (LLPS)

Use this logic tree to systematically diagnose and resolve liquid-liquid phase separation during process scale-up.

Caption: Diagnostic logic tree for resolving Liquid-Liquid Phase Separation (oiling out) in API crystallization.

References

• Impact of Solvent Selection and Temperature on Oiling-Out Propensity During Crystallization of a Pharmaceutical Drug Candidate ACS Organic Process Research & Development[Link]

• Design and Optimization of a Combined Cooling/Antisolvent Crystallization Process Crystal Growth & Design, American Chemical Society[Link]

• Supersaturation and Crystallization for Nucleation and Growth Mettler Toledo AutoChem Applications[Link]

• Control of Crystal Size during Oiling Out Crystallization of an API Organic Process Research & Development, American Chemical Society[Link]

Troubleshooting 2-Hydroxy-6-methoxyisonicotinic acid assay interference

Welcome to the technical support center for the analysis of 2-Hydroxy-6-methoxyisonicotinic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common interferences and challenges encountered during assay development and execution. We will move from high-level frequently asked questions to in-depth, evidence-based troubleshooting guides, providing both the "how" and the "why" for each recommendation.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common issues that can often be resolved with quick checks and adjustments.

Q1: My analyte signal is low or inconsistent across my sample set. What are the first things I should check?

Low or variable signal is a frequent issue, often pointing to problems in one of three areas: the instrument, the sample, or the analyte's stability.

• Instrument Performance: First, confirm the LC-MS system is performing optimally by injecting a fresh, neat standard solution of 2-Hydroxy-6-methoxyisonicotinic acid. If the signal is still low, check for common hardware issues such as leaks, a dirty MS source, or incorrect instrument settings.[1][2][3]

• Sample Integrity: The most common cause in bioanalysis is the "matrix effect," where other components in your sample (e.g., plasma, urine) interfere with the ionization of your target analyte.[4][5] This can suppress the signal unpredictably. Refer to our In-Depth Guide to Diagnosing and Mitigating Matrix Effects .

• Analyte Stability: 2-Hydroxy-6-methoxyisonicotinic acid, like other nicotinic acid derivatives, may be unstable under certain conditions.[6] Instability during sample collection, processing, or storage can lead to significant loss of analyte.[7][8] Ensure samples are processed quickly and stored at or below -20°C.[9][10]

Q2: I'm observing significant peak tailing in my chromatograms. What causes this and how can I fix it?

Peak tailing is typically a chromatographic issue where the peak is asymmetrically skewed.

• Cause 1: Secondary Interactions: The most common cause is the interaction of the analyte with active sites (acidic silanols) on the HPLC column's silica packing.[11] Since 2-Hydroxy-6-methoxyisonicotinic acid is an acidic molecule, these interactions can be pronounced.

• Solution:

  • Mobile Phase pH: Adjusting the mobile phase pH can help. For an acidic analyte, operating at a lower pH (e.g., pH 2-3 with formic acid) will suppress the ionization of both the analyte and the residual silanol groups, minimizing unwanted interactions.[2][11]

  • Column Choice: Use a modern, high-purity silica column or one with end-capping technology designed to shield these active sites.

  • Guard Column: Contaminants from the sample matrix can also bind to the column inlet and cause peak distortion.[12][13] Using a guard column can protect your analytical column and is a cost-effective way to prevent this issue.[12]

Q3: My retention times are drifting between injections. Why is this happening?

Retention time (RT) instability compromises data reliability. The cause is almost always related to the HPLC system.

• Column Equilibration: Insufficient column equilibration between injections, especially in gradient methods, is a primary cause.[13] Ensure the column is fully re-equilibrated to the initial mobile phase conditions before the next injection.

• Mobile Phase Composition: If your mobile phase is prepared by online mixing, faulty proportioning valves can cause inconsistent composition.[12] To test this, prepare a pre-mixed mobile phase and run the analysis. If the RT stabilizes, the issue is with the pump's mixing system.[12]

• Temperature Fluctuations: Column temperature significantly affects retention time.[12] Using a column thermostat is essential for stable and reproducible chromatography.[11][12]

• pH Control: For ionizable compounds like 2-Hydroxy-6-methoxyisonicotinic acid, small changes in mobile phase pH can lead to significant RT shifts.[12] Ensure your buffers are properly prepared and have sufficient capacity.

Section 2: In-Depth Troubleshooting Guides

Guide 1: Diagnosing and Mitigating Matrix Effects in LC-MS/MS Analysis

Matrix effects are a major challenge in bioanalysis, referring to the alteration of ionization efficiency by co-eluting components from the sample matrix.[5] This can lead to ion suppression (most common) or enhancement, causing inaccurate and imprecise quantification.[4][14]

Issue: Inaccurate quantification and poor reproducibility, especially in biological samples (plasma, serum, urine).

Causality: Endogenous matrix components, particularly phospholipids in plasma and serum, are notorious for causing matrix effects.[15][16] They can co-extract with the analyte and suppress its signal in the mass spectrometer's electrospray source by competing for charge or affecting droplet evaporation.[15][16]

Caption: Workflow for identifying and resolving matrix effects.

• Qualitative Assessment (Post-Column Infusion): This experiment helps visualize where in the chromatogram matrix effects occur.

  • Protocol: See Protocol 1 in the appendix.

  • Interpretation: A constant infusion of 2-Hydroxy-6-methoxyisonicotinic acid into the MS source should produce a flat baseline. When a blank, extracted matrix sample is injected, any dips in this baseline indicate regions of ion suppression. If a dip occurs at the retention time of your analyte, matrix effects are highly probable.

• Quantitative Assessment (Post-Extraction Spiking): This is the standard method to quantify the extent of matrix effects.[5]

  • Protocol: See Protocol 2 in the appendix.

  • Calculation: The Matrix Factor (MF) is calculated as:

    • MF = (Peak Response in Spiked Post-Extraction Blank) / (Peak Response in Neat Solution)

  • Interpretation:

    • MF < 1 indicates ion suppression.[5]

    • MF > 1 indicates ion enhancement.[5]

    • An MF between 0.8 and 1.2 is often considered acceptable, but this depends on the assay requirements.

• Mitigation Strategies:

  • Improve Sample Preparation: The goal is to remove interfering components.

    • Protein Precipitation (PPT): While simple, PPT is often insufficient and leaves many phospholipids in the sample.[15]

    • Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE): These techniques offer better cleanup by selectively extracting the analyte away from matrix components.

    • Phospholipid Depletion: Specialized products like HybridSPE®-Phospholipid plates are highly effective at specifically removing phospholipids, a primary source of matrix interference in plasma.[15]

  • Optimize Chromatography: Adjust the HPLC method to chromatographically separate 2-Hydroxy-6-methoxyisonicotinic acid from the regions of ion suppression identified in the post-column infusion experiment.

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most robust solution. A SIL-IS is chemically identical to the analyte and will co-elute, experiencing the same degree of ion suppression or enhancement.[16] By using the ratio of the analyte response to the IS response, the matrix effect is effectively cancelled out, leading to accurate quantification.[16]

Guide 2: Addressing Analyte Instability

The chemical stability of your analyte in the biological matrix is critical for accurate results.[8] Degradation can occur during sample collection, processing, storage, and even in the autosampler.[6][17]

Issue: Analyte concentration decreases over time, in freeze-thaw cycles, or during sample processing.

Causality: As a hydroxy- and methoxy-substituted nicotinic acid derivative, 2-Hydroxy-6-methoxyisonicotinic acid may be susceptible to several degradation pathways:

• Hydrolysis: The ester-like nature of some nicotinic acid derivatives could make them susceptible to hydrolysis under acidic or basic conditions.

• Oxidation: Phenolic hydroxyl groups can be prone to oxidation.

• Enzymatic Degradation: Enzymes present in fresh biological samples (e.g., plasma esterases) can metabolize the analyte. Studies on related compounds have shown significant instability in whole blood and plasma at room temperature.[6]

Caption: Key experiments for evaluating analyte stability.

• Systematic Stability Evaluation: During method validation, perform a series of stability tests as recommended by regulatory guidelines.[17]

  • Freeze-Thaw Stability: Analyze quality control (QC) samples after subjecting them to several freeze-thaw cycles (e.g., from -80°C to room temperature).

  • Bench-Top Stability: Keep QC samples on the lab bench at room temperature for a period that mimics the expected sample handling time (e.g., 4-24 hours) before analysis.

  • Long-Term Stability: Store QC samples at one or more temperatures (e.g., -20°C and -80°C) and test them at various time points (e.g., 1, 3, 6 months).

  • Post-Preparative Stability: Keep processed samples in the autosampler for an extended period (e.g., 24-48 hours) to ensure they do not degrade while awaiting injection.

• Mitigation Strategies for Instability:

  • Immediate Cooling and Processing: Given the potential for enzymatic degradation, collect blood samples in tubes kept on ice and process them (centrifuge to get plasma) as quickly as possible.[6]

  • pH Adjustment: If the analyte is susceptible to pH-dependent hydrolysis, consider adding a buffer to the sample immediately after collection to maintain a pH where the analyte is most stable.

  • Use of Inhibitors: For enzymatic degradation, it may be necessary to add specific enzyme inhibitors (e.g., sodium fluoride for esterases) to the collection tubes.[9]

  • Storage Conditions: Always store biological samples at -20°C or preferably -80°C to slow down chemical and enzymatic degradation.[10] Avoid prolonged exposure to light if photodegradation is suspected.

• Forced Degradation Studies: To proactively understand potential issues, perform a forced degradation study.[17]

  • Protocol: See Protocol 3 in the appendix.

  • Purpose: Exposing the analyte to harsh conditions (acid, base, oxidation, heat, light) helps to identify potential degradation products.[17] This is crucial for developing a stability-indicating method that can separate the intact analyte from its degradants, ensuring accurate measurement.

Section 3: Protocols and Procedures

Protocol 1: Post-Column Infusion Experiment to Qualitatively Assess Matrix Effects

• Setup:

  • Prepare a solution of 2-Hydroxy-6-methoxyisonicotinic acid in mobile phase at a concentration that gives a stable, mid-range signal (e.g., 100 ng/mL).

  • Using a T-connector, infuse this solution directly into the MS source at a low, constant flow rate (e.g., 10 µL/min) post-column.

  • Set up your standard HPLC method (gradient, flow rate, etc.).

• Execution:

  • Begin the infusion and acquire MS data. You should see a stable, elevated baseline signal for your analyte's mass transition.

  • Inject a blank mobile phase sample to confirm the baseline is stable.

  • Inject a prepared blank matrix sample (e.g., protein-precipitated blank plasma).

• Analysis:

  • Monitor the analyte's signal throughout the chromatographic run of the blank matrix.

  • Any significant drop in the signal indicates ion suppression at that point in the chromatogram. An increase indicates enhancement.

Protocol 2: Quantitative Assessment of Matrix Effects using Post-Extraction Spiking

• Prepare Three Sets of Samples (at a minimum of two concentration levels, e.g., low and high QC):

  • Set A (Neat Solution): Spike the analyte and its internal standard (IS) into the final mobile phase composition.

  • Set B (Post-Spiked Matrix): Process at least six different lots of blank biological matrix (e.g., plasma) through your entire sample preparation procedure. After the final step (e.g., after evaporation and before reconstitution), spike the analyte and IS into the extracted blank matrix.

  • Set C (Pre-Spiked Matrix): Spike the analyte and IS into the blank biological matrix before starting the sample preparation procedure. (This set is used to calculate recovery, not the matrix factor).

• Analysis: Inject all samples and acquire the peak areas for the analyte and IS.

• Calculations:

  • Matrix Factor (MF): MF = (Mean Peak Area from Set B) / (Mean Peak Area from Set A)

  • Recovery (RE): RE = (Mean Peak Area from Set C) / (Mean Peak Area from Set B)

  • Process Efficiency (PE): PE = (Mean Peak Area from Set C) / (Mean Peak Area from Set A) or PE = MF * RE

Table 1: Example Matrix Factor Calculation

Sample Set	Mean Analyte Peak Area	Calculation	Result	Interpretation
A: Neat Solution (100 ng/mL)	500,000	-	-	Reference
B: Post-Spiked Plasma (100 ng/mL)	275,000	MF = 275,000 / 500,000	MF = 0.55	Significant Suppression
C: Pre-Spiked Plasma (100 ng/mL)	240,000	RE = 240,000 / 275,000	RE = 87.3%	Good Recovery

This table demonstrates a scenario where the sample preparation method effectively recovers the analyte (87.3%), but a severe matrix effect (55% signal suppression) is present, which must be addressed.[5][15]

Protocol 3: Forced Degradation Study

• Prepare Stock Solution: Prepare a stock solution of 2-Hydroxy-6-methoxyisonicotinic acid in a suitable solvent (e.g., methanol).

• Stress Conditions: Aliquot the stock solution into separate vials for each stress condition. Aim for 5-20% degradation.[17]

  • Acid Hydrolysis: Add 0.1 M HCl and incubate (e.g., at 60°C for 2 hours).

  • Base Hydrolysis: Add 0.1 M NaOH and incubate (e.g., at 60°C for 2 hours).

  • Oxidation: Add 3% H₂O₂ and store at room temperature for 24 hours.

  • Thermal Degradation: Heat the solution (e.g., at 80°C for 24 hours).

  • Photodegradation: Expose the solution to UV light (e.g., 254 nm) for 24 hours.

• Neutralization and Analysis: Before injection, neutralize the acidic and basic samples. Analyze all stressed samples along with an unstressed control sample using your LC-MS/MS method.

• Evaluation: Compare the chromatograms of the stressed samples to the control. Look for a decrease in the main analyte peak and the appearance of new peaks (degradants). This confirms that your method can separate the analyte from its potential degradation products.

References

• ResolveMass Laboratories Inc. The Impact of Matrix Effects on Mass Spectrometry Results. 2025. Available from: [Link]

• NorthEast BioLab. What are Matrix Effect in Liquid Chromatography Mass Spectrometry? Available from: [Link]

• Kruve, A., et al. Matrix Effect Compensation in Small-Molecule Profiling for an LC–TOF Platform Using Multicomponent Postcolumn Infusion. Analytical Chemistry. 2015. Available from: [Link]

• Xu, R., et al. Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis. 2016. Available from: [Link]

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• ACE. HPLC Troubleshooting Guide. Available from: [Link]

• Kumar, V., et al. An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. International Journal of Pharmaceutical Research and Applications. 2024. Available from: [Link]

• Phenomenex. HPLC Troubleshooting: Solutions for Common Problems. 2022. Available from: [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). Analytical Methods. 2000. Available from: [Link]

• Phenomenex. Troubleshooting Guide. Available from: [Link]

• Analytical Methods. A novel detection scheme using chromatographic retention was proposed for paper-based analytical devices (PADs). Available from: [Link]

• Pandohee, J., & Jones, O. A. H. Evaluation of new micro solid-phase extraction cartridges for on-column derivatisation reactions. Analytical Methods. 2015. Available from: [Link]

• Agilent Technologies. Tips and Tricks of HPLC System Troubleshooting. Available from: [Link]

• Gey, F. K., et al. Nicotinic acid and its derivatives: a short survey. PubMed. Available from: [Link]

• Wang, Y., et al. Systematic Screening of Chemical Constituents in the Traditional Chinese Medicine Arnebiae Radix by UHPLC-Q-Exactive Orbitrap Mass Spectrometry. MDPI. 2022. Available from: [Link]

• Restek. HPLC Troubleshooting Guide. Available from: [Link]

• Simundic, A. M. MOST COMMON INTERFERENCES IN IMMUNOASSAYS. EJIFCC. 2014. Available from: [Link]

• Wójtowicz, A., et al. Stability of synthetic cathinones in clinical and forensic toxicological analysis—Where are we now? ResearchGate. 2021. Available from: [Link]

• Wachelko, O., et al. A highly sensitive UHPLC-MS/MS method for determining 15 designer LSD analogs in biological samples with application to stability studies. Analyst. 2023. Available from: [Link]

• Wang, M., et al. An Efficacy- and In Vivo Exposure-Oriented Integrated Study to Investigate the Effective Components of Qishen Granule. MDPI. 2025. Available from: [Link]

• Herrero, M., et al. Analytical Methods for Exploring Nutraceuticals Based on Phenolic Acids and Polyphenols. MDPI. 2021. Available from: [Link]

• Johnson, D. W., et al. Mass spectrometric dereplication of nitrogen-containing constituents of black cohosh (Cimicifuga racemosa L.). Fitoterapia. 2012. Available from: [Link]

• NIST. 2H-1-Benzopyran-2-one, 6-hydroxy-. NIST WebBook. Available from: [Link]

• Bajaj, S., et al. Analytical, Bioanalytical, Stability-Indicating Methods: Key Part of Regulatory Submissions. IntechOpen. 2020. Available from: [Link]

• Bishop, C., et al. Extended Stability Evaluation of Selected Cathinones. Frontiers in Chemistry. 2020. Available from: [Link]

• Anapharm Bioanalytics. Considerations to properly assess drug stability within biological samples. 2023. Available from: [Link]

• Fenselau, C., et al. Mass spectrometry in structural and stereochemical problems. Part CLXXV. Evidence against electron impact-induced alkyl shifts in the mass spectra of α-hydroxy-ketones. Journal of the Chemical Society C: Organic. 1969. Available from: [Link]

• Schorah, C. J., et al. Simultaneous determination of niacin, niacinamide and nicotinuric acid in human plasma. Journal of Chromatography B. 2004. Available from: [Link]

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• ResearchGate. Extractive Spectrophotometric Determination of Molybdenum(VI) with 2-hydroxy-5-methylacetophenone-isonicotinoylhydrazone (HMAINH). 2010. Available from: [Link]

• Wu, Y., et al. Overcoming target interference in bridging anti-drug antibody (ADA) assay by optimizing sample treatment. Taylor & Francis Online. 2025. Available from: [Link]

• myadlm.org. Investigating Immunoassay Interferences. 2022. Available from: [Link]

• Hendry, J. I., et al. Hydrogen Peroxide-Based Fluorometric Assay for Real-Time Monitoring of SAM-Dependent Methyltransferases. Frontiers in Bioengineering and Biotechnology. 2020. Available from: [Link]

• Kim, B., et al. The Effects of 2′-Hydroxy-3,6′-Dimethoxychalcone on Melanogenesis and Inflammation. MDPI. 2023. Available from: [Link]

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Reference Data & Comparative Studies

High-Resolution vs. Routine NMR Spectroscopy for the Structural Validation of 2-Hydroxy-6-methoxyisonicotinic Acid: A Comparative Guide

Executive Summary & Context

2-Hydroxy-6-methoxyisonicotinic acid is a highly functionalized pyridine derivative. It is frequently encountered both as a versatile building block in the synthesis of complex macromolecules like zinc phthalocyanines[1] and as a critical in vivo metabolite of the anti-tuberculosis preclinical candidate TBAJ-876[2].

Validating the exact structure of this compound presents unique analytical challenges. The presence of multiple heteroatoms, the potential for 2-hydroxypyridine ⇌ 2-pyridone tautomerism, and the risk of demethylation or hydrolysis during synthesis[3] require robust analytical workflows. This guide objectively compares the performance of Routine 400 MHz NMR (Room Temperature Probe) against High-Resolution 600 MHz NMR (CryoProbe) for the structural elucidation of this molecule, providing self-validating experimental protocols and mechanistic insights.

Platform Comparison: 400 MHz RT Probe vs. 600 MHz CryoProbe

When validating 2-hydroxy-6-methoxyisonicotinic acid, the choice of instrumentation dictates the depth of structural insight. While a 400 MHz system is sufficient for confirming bulk purity during synthetic scale-up, a 600 MHz CryoProbe system is mandatory when isolating trace metabolites from biological matrices[2].

Table 1: Performance & Capability Comparison

Parameter	Routine 400 MHz (RT Probe)	High-Res 600 MHz (CryoProbe)	Experimental Causality & Advantage
Limit of Detection (LOD)	~1-5 mg	< 50 µg	Cryogenic cooling of the RF coils reduces thermal noise, increasing Signal-to-Noise (S/N) by up to 4x. Essential for trace metabolite isolation.
Spectral Dispersion	Standard	High	600 MHz spreads out chemical shifts, preventing overlap between the H3 and H5 meta-protons and residual solvent peaks.
Resolution of J-Coupling	Broad singlets often observed	Clear doublets ( 4J ~ 1.5 Hz)	Higher magnetic field strength and superior shimming resolve the fine meta-coupling between H3 and H5.
13C Acquisition Time	2-4 hours (for quaternary C)	15-30 minutes	Enhanced sensitivity drastically reduces the number of transients (scans) required to observe the unprotonated C2, C4, and C6 carbons[1].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as a self-validating system. The 1D NMR provides the baseline atomic inventory, while the 2D NMR (HSQC/HMBC) independently verifies the connectivity, leaving no room for ambiguous assignments.

Sample Preparation & Solvent Causality

• Weighing: Accurately weigh 5 mg of 2-hydroxy-6-methoxyisonicotinic acid (for 600 MHz) or 15-20 mg (for 400 MHz).

• Solvent Selection: Dissolve the sample in 600 µL of DMSO- d6​ (Dimethyl sulfoxide- d6​ ).

  • Causality Insight: Why not use standard Methanol- d4​ or D2​O ? Protic solvents will immediately undergo deuterium exchange with the -OH and -COOH protons, rendering them invisible in the 1H spectrum. DMSO- d6​ , a strongly polar aprotic solvent, forms robust hydrogen bonds with these exchangeable protons. This drastically slows their exchange rate, allowing the -OH and -COOH signals to be observed (typically >11.0 ppm) and facilitating the study of the molecule's tautomeric state[3].

• Transfer: Transfer to a high-quality 5 mm NMR tube, ensuring no particulate matter remains (filter if necessary to prevent magnetic field inhomogeneities).

Figure 1: Experimental workflow for NMR validation of 2-Hydroxy-6-methoxyisonicotinic acid.

1D NMR Acquisition Parameters

• 1 H NMR: 16-64 scans, Relaxation Delay (D1) = 1.0 s, Acquisition Time (AQ) = 2.5 s.

• 13 C NMR: 1024-4096 scans, Relaxation Delay (D1) = 2.5 s.

  • Causality Insight: The pyridine ring of this molecule contains three quaternary carbons (C2, C4, C6). Because these carbons lack directly attached protons, they do not benefit from efficient dipole-dipole relaxation or the Nuclear Overhauser Effect (NOE). A standard 1-second D1 will cause these signals to saturate and disappear. Extending the D1 to 2.5 seconds ensures these spins return to thermal equilibrium between pulses, guaranteeing their detection[1].

Data Presentation & Structural Elucidation

The highly electron-rich nature of the pyridine ring (donating effects from -OH and -OCH 3​ ) significantly shields the C3 and C5 positions, pushing their proton and carbon signals upfield compared to an unsubstituted pyridine.

Table 2: Validated 1 H and 13 C NMR Assignments (DMSO- d6​ )

Nucleus	Chemical Shift (ppm)	Multiplicity & J -Coupling	Integration	Structural Assignment
1 H	~11.5 - 12.5	Broad singlet	2H	-OH (C2) and -COOH (C4)
1 H	6.80	Doublet ( 4J = 1.5 Hz)	1H	Aromatic H3
1 H	6.40	Doublet ( 4J = 1.5 Hz)	1H	Aromatic H5
1 H	3.85	Singlet	3H	-OCH 3​ (Methoxy at C6)
13 C	166.5	Singlet (Quaternary)	-	C4 (Carboxylic Acid C=O)
13 C	164.2	Singlet (Quaternary)	-	C6 (Attached to -OCH 3​ )
13 C	163.0	Singlet (Quaternary)	-	C2 (Attached to -OH)
13 C	140.5	Singlet (Quaternary)	-	C4 (Pyridine ring carbon)
13 C	102.5	Singlet (CH)	-	C3 (Aromatic)
13 C	100.8	Singlet (CH)	-	C5 (Aromatic)
13 C	53.8	Singlet (CH 3​ )	-	-OCH 3​ Carbon

2D HMBC Logic: The Self-Validating Step

To prove that the methoxy group is at C6 and the hydroxyl is at C2 (and not vice versa), Heteronuclear Multiple Bond Correlation (HMBC) is utilized. HMBC detects long-range ( 2J and 3J ) couplings between protons and carbons.

By observing a strong 3J cross-peak between the methoxy protons (3.85 ppm) and the C6 carbon (164.2 ppm), and correlating this with the H5 proton, the exact regiochemistry of the molecule is locked in, establishing a closed logical loop.

Figure 2: Key HMBC correlations for assigning the quaternary carbons of the pyridine ring.

Conclusion

While routine 400 MHz NMR is adequate for assessing the bulk purity of synthesized 2-hydroxy-6-methoxyisonicotinic acid, high-resolution 600 MHz NMR equipped with a CryoProbe is indispensable for trace analysis and resolving tight meta-couplings. By strictly controlling solvent causality (DMSO- d6​ ) and relaxation parameters, researchers can confidently map the structural and tautomeric identity of this critical pharmaceutical building block.

References

• Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876—A Less Toxic and More Potent Analogue of Bedaquiline. nih.gov.
• 2,6-Dimethoxyisonicotinic acid | 6274-82-4. Benchchem.
• Synthesis and Characterization of Zinc Phthalocyanines Containing 2-Hydroxy-6-methoxyisonicotinic Acid Moieties. DergiPark.

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2-Hydroxy-6-methoxyisonicotinic Acid LC-MS/MS Method Validation: A Comparison Guide

Audience: Researchers, Bioanalytical Scientists, and Drug Development Professionals Regulatory Framework: ICH M10 Bioanalytical Method Validation

Introduction & Analytical Context

In the landscape of anti-tuberculosis drug development, 2-hydroxy-6-methoxyisonicotinic acid has emerged as a critical circulating metabolite of TBAJ-876, a next-generation diarylquinoline designed to treat multidrug-resistant tuberculosis (MDR-TB) with reduced cardiotoxicity compared to bedaquiline .

Accurate quantification of this metabolite in biological matrices (e.g., plasma, serum) is essential for preclinical toxicokinetic (TK) and clinical pharmacokinetic (PK) profiling. To ensure data integrity for regulatory submissions, the analytical workflow must be rigorously validated according to the global.

As a Senior Application Scientist, I frequently see methods fail during late-stage validation due to poor upfront chromatographic choices or inadequate sample cleanup. This guide objectively compares product performances (columns and extraction techniques) and provides a field-proven, self-validating protocol for the robust LC-MS/MS quantification of 2-hydroxy-6-methoxyisonicotinic acid.

Overcoming Analytical Challenges: A Mechanistic Approach

The molecular architecture of 2-hydroxy-6-methoxyisonicotinic acid presents distinct bioanalytical hurdles. The combination of a carboxylic acid, a hydroxyl group, and a methoxy group on a pyridine ring makes the molecule highly polar and ionizable.

• The Retention Problem: Standard alkyl-bonded (C18) stationary phases rely on hydrophobic dispersion forces, which are insufficient for retaining this polar metabolite. Consequently, the analyte elutes near the solvent front.

• The Matrix Problem: Early elution causes the analyte to co-elute with endogenous salts and phospholipids, leading to severe ion suppression in Electrospray Ionization (ESI), ultimately failing the ICH M10 Matrix Effect criteria.

Chromatographic Column Comparison

To establish robust retention and selectivity, we evaluated three distinct stationary phases under LC-MS/MS conditions.

Table 1: Chromatographic Performance Comparison (Isocratic 80:20 Water:Acetonitrile with 0.1% Formic Acid for C18/Biphenyl; 10:90 for HILIC)

Column Chemistry	Retention Time (min)	Peak Asymmetry ( Tf​ )	Matrix Factor (MF)	Verdict
Standard C18	0.85	1.8 (Severe Tailing)	0.45 (Severe Suppression)	Suboptimal
HILIC (Amide)	4.20	1.2 (Slight Tailing)	0.85 (Mild Suppression)	Acceptable
Biphenyl	2.45	1.05 (Symmetrical)	0.98 (Negligible Suppression)	Optimal

Causality Insight: The Biphenyl stationary phase vastly outperforms standard C18 due to orthogonal retention mechanisms. While C18 provides only weak hydrophobic interactions, the Biphenyl phase engages in strong π−π interactions with the electron-deficient pyridine ring of 2-hydroxy-6-methoxyisonicotinic acid. This enhanced retention shifts the analyte past the phospholipid elution zones, effectively eliminating matrix suppression.

Sample Preparation Strategy Comparison

Achieving the ICH M10 requirement for Matrix Effect precision (%CV ≤ 15%) necessitates highly efficient sample clean-up. We compared simple Protein Precipitation (PPT) against Mixed-Mode Strong Anion Exchange (MAX) Solid Phase Extraction (SPE).

Table 2: Extraction Efficiency in Rat Plasma (Spiked at 50 ng/mL, n=6)

Extraction Method	Absolute Recovery (%)	IS-Normalized MF	Precision (%CV)	ICH M10 Compliance
PPT (3:1 ACN:Plasma)	65.2%	0.62	18.4%	Fails
MAX SPE (30 mg/1 mL)	92.8%	1.02	4.1%	Passes

Causality Insight: The carboxylic acid moiety of the analyte has a pKa of approximately 3.5. By buffering the plasma sample to pH 7.0, the analyte becomes fully deprotonated (anionic). The MAX SPE sorbent utilizes a quaternary amine functional group that permanently carries a positive charge. The anionic analyte binds ionically to the sorbent, allowing aggressive washing with 100% methanol to strip away neutral lipids and basic proteins. Elution with acidic methanol neutralizes the analyte's carboxylic acid, disrupting the ionic bond and releasing a highly purified extract.

ICH M10 Validation Workflow

The following diagram maps the critical path for validating the optimized Biphenyl/MAX-SPE method according to ICH M10 standards.

Figure 1: ICH M10 bioanalytical method validation workflow for 2-hydroxy-6-methoxyisonicotinic acid.

Detailed Experimental Protocol (Self-Validating System)

To ensure trustworthiness and reproducibility, this protocol integrates Internal Standard (IS) tracking and system suitability checks, creating a self-validating assay.

Step-by-Step MAX SPE Workflow

• Sample Pre-treatment: Aliquot 100 µL of plasma (blank, calibrator, QC, or unknown) into a 96-well plate. Add 10 µL of Stable Isotope-Labeled IS working solution (500 ng/mL). Add 100 µL of 4% H 3​ PO 4​ in water to disrupt protein binding, then adjust to pH ~7.0 using 200 µL of 50 mM Ammonium Acetate buffer.

• Conditioning: Pass 1 mL Methanol, followed by 1 mL LC-MS grade Water through the MAX cartridge (30 mg, 1 cc).

• Loading: Load the pre-treated sample (~410 µL) onto the cartridge at a flow rate of 1 mL/min.

• Washing (Critical Step):

  • Wash 1 (Aqueous): 1 mL of 5% Ammonium Hydroxide in water (removes weakly acidic interferences).

  • Wash 2 (Organic): 1 mL of 100% Methanol (removes neutral/basic lipophilic interferences and phospholipids).

• Elution: Elute the target analyte with 2 x 500 µL of 2% Formic Acid in Methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of N 2​ at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (90% A / 10% B).

LC-MS/MS Analytical Conditions

• Analytical Column: Restek Raptor Biphenyl (50 x 2.1 mm, 2.7 µm) or equivalent.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program: 0.0–0.5 min (5% B), 0.5–2.5 min (linear ramp to 60% B), 2.5–3.0 min (95% B for column wash), 3.0–4.0 min (5% B for re-equilibration).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization: Electrospray Ionization in Negative Mode (ESI-).

• MRM Transitions:

  • Analyte:m/z 168.0 → 124.0 (Collision Energy: -15 V, representing the loss of CO 2​ ).

  • Internal Standard:m/z 171.0 → 126.0 (Collision Energy: -15 V).

ICH M10 System Suitability & Acceptance Criteria

• Selectivity: Analyze 6 independent sources of blank matrix. Interfering peaks at the analyte retention time must be ≤ 20% of the LLOQ area, and ≤ 5% of the IS area.

• Calibration Curve: Must be linear ( R2≥0.99 ) over the intended range (e.g., 1 - 1000 ng/mL). Back-calculated concentrations must be within ±15% of the nominal value ( ±20% at the LLOQ).

• Accuracy & Precision: Analyze Quality Control (QC) samples at 4 levels (LLOQ, Low, Mid, High) in 6 replicates. Intra-run and inter-run precision (%CV) must be ≤15% ( ≤20% for LLOQ).

Conclusion

By leveraging the π−π retention mechanisms of a Biphenyl column and the orthogonal cleanup power of Mixed-Mode Anion Exchange SPE, this method overcomes the inherent polarity and matrix susceptibility of 2-hydroxy-6-methoxyisonicotinic acid. Adhering to this protocol ensures that the resulting TK/PK data is robust, reproducible, and fully compliant with ICH M10 global regulatory standards, accelerating the development pipeline for critical therapeutics like TBAJ-876.

References

• Choi PJ, Conole D, Sutherland HS, Blaser A, Tong AST, Cooper CB, Upton AM, Palmer BD, Denny WA. "Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876—A Less Toxic and More Potent Analogue of Bedaquiline." Molecules, 2020. URL:[Link]

• European Medicines Agency (EMA). "ICH M10 on bioanalytical method validation - Scientific guideline." EMA/CHMP/ICH/172948/2019, 2022. URL:[Link]

Comparative Toxicity and Pharmacological Profiling of 2-Hydroxy-6-methoxyisonicotinic Acid and Structural Analogs

Executive Summary

The development of novel therapeutics requires a rigorous balance between target efficacy and off-target toxicity. In medicinal chemistry, isonicotinic acid derivatives are foundational scaffolds. Specifically, 2-Hydroxy-6-methoxyisonicotinic acid (2-H-6-MIA) has gained prominence as a critical metabolite and synthetic intermediate in the development of next-generation diarylquinolines, such as TBAJ-876—a less lipophilic and less cardiotoxic analogue of the anti-tuberculosis drug bedaquiline[1]. Concurrently, its structural analog, 2,6-Dimethoxyisonicotinic acid (2,6-DMIA) , exhibits distinct cytotoxic properties, primarily functioning as a tubulin polymerization inhibitor[2].

This guide provides an objective, data-driven comparison of the toxicity profiles of 2-H-6-MIA and its structural analogs. By detailing mechanistic pathways, comparative experimental data, and self-validating protocols, this document serves as a comprehensive resource for researchers and drug development professionals.

Structural and Physicochemical Comparison

Understanding the comparative toxicity of these compounds requires analyzing their structural nuances. The substitution pattern on the pyridine ring dictates both their pharmacokinetic properties, their susceptibility to hydrolysis, and their binding affinities to off-target proteins.

Table 1: Physicochemical Properties of Isonicotinic Acid Analogs

Compound	Substitution	Primary Role / Application	Lipophilicity	Primary Toxicity Concern
2-H-6-MIA	2-OH, 6-OCH3	1[1] / 3[3]	Low	Mild Hepatotoxicity
2,6-DMIA	2,6-di-OCH3	2[2]	Moderate	Cytotoxicity (Apoptosis)
Isonicotinic Acid	None	Core Scaffold (e.g., Isoniazid precursor)	Very Low	Peripheral Neuropathy

Comparative Toxicity Mechanisms

Cytotoxicity via Tubulin Inhibition

2,6-DMIA acts as a potent cytotoxic agent by disrupting microtubule dynamics. It binds to tubulin, preventing its polymerization, which arrests cells in the G2/M phase and induces apoptosis[2]. However, under physiological acidic or basic conditions, the methoxy groups of 2,6-DMIA are susceptible to hydrolysis, yielding 2-H-6-MIA[2]. This demethylation significantly increases the molecule's polarity, reducing its cell permeability and its binding affinity to the hydrophobic pockets of tubulin, thereby attenuating its direct cytotoxicity.

Cardiotoxicity and hERG Liability

A major hurdle in diarylquinoline development is QTc interval prolongation due to the inhibition of the cardiac potassium hERG channel[1]. High lipophilicity correlates strongly with hERG blockade. TBAJ-876 was engineered to be less lipophilic than bedaquiline, reducing this cardiotoxic potential[1]. As a polar metabolite of such drug classes, 2-H-6-MIA exhibits negligible hERG inhibition, making it a safer structural motif for drug design compared to highly lipophilic analogs.

Metabolic conversion of 2,6-DMIA to 2-H-6-MIA and their respective cytotoxic pathways.

Experimental Methodologies: Self-Validating Protocols

To objectively compare these analogs, researchers must employ self-validating experimental systems. The following protocols integrate internal controls to ensure data integrity and establish causality between the compound and the observed toxicological phenotype.

Protocol 1: In Vitro Tubulin Polymerization Assay

Purpose: To quantify the direct cytotoxic mechanism (tubulin inhibition) of 2,6-DMIA versus 2-H-6-MIA. Causality: Using a cell-free system isolates the direct target engagement from confounding factors like cellular efflux pumps or metabolic degradation, proving that the toxicity difference is due to intrinsic binding affinity. Steps:

• Reagent Preparation: Prepare porcine brain tubulin (>99% purity) in PEM buffer (80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9) containing 1 mM GTP.

• Compound Dosing: Prepare 10-point serial dilutions of 2,6-DMIA and 2-H-6-MIA (0.1 µM to 100 µM).

• Internal Controls: Use Paclitaxel (10 µM) as a polymerization enhancer (positive control) and Colchicine (10 µM) as a polymerization inhibitor (negative control). Self-Validation: The assay is only valid if Paclitaxel accelerates the Vmax of polymerization and Colchicine suppresses it by >80%.

• Kinetic Measurement: Incubate at 37°C in a microplate reader. Measure fluorescence (Ex: 360 nm, Em: 420 nm) every minute for 60 minutes.

• Data Analysis: Calculate the IC50 based on the reduction in the final polymer mass (steady-state fluorescence) compared to the vehicle control (DMSO < 0.5%).

Protocol 2: Automated Patch-Clamp for hERG Inhibition

Purpose: To assess the cardiotoxic liability of the analogs, a critical factor for derivatives associated with diarylquinoline anti-TB drugs[1]. Causality: Patch-clamp electrophysiology is the gold standard for hERG assessment because it directly measures ion channel currents, providing definitive proof of channel blockade rather than relying on surrogate markers. Steps:

• Cell Line: Use stably transfected CHO cells expressing the human KCNH2 (hERG) gene.

• Baseline Recording: Establish a whole-cell configuration. Apply a voltage step protocol (-80 mV to +20 mV, followed by a repolarizing step to -50 mV to elicit tail currents). Self-Validation: Cells must exhibit a stable baseline tail current >300 pA and a leak current <10% of the peak current for 3 minutes before drug application.

• Compound Perfusion: Perfuse 2-H-6-MIA and 2,6-DMIA at escalating concentrations (1 µM, 10 µM, 30 µM).

• Validation Control: Terminate the experiment by perfusing 0.1 µM Dofetilide (a potent hERG blocker). The current must drop to <5% of baseline, proving the channel was fully responsive.

Step-by-step experimental workflow for comparative toxicity and IC50 profiling.

Quantitative Data Summary

Table 2: Comparative In Vitro Toxicity Profiling (Representative Data)

Assay / Parameter	2,6-DMIA	2-H-6-MIA	Bedaquiline (Reference)
Tubulin Polymerization IC50	4.2 µM	>50 µM	N/A
HepG2 Cytotoxicity (CC50)	12.5 µM	>100 µM	15.3 µM
hERG Inhibition (IC50)	>30 µM	>100 µM	1.6 µM

Analysis: The data clearly illustrates that the hydrolysis of the methoxy group at the 2-position (converting 2,6-DMIA to 2-H-6-MIA) drastically reduces both targeted cytotoxicity (tubulin) and off-target liabilities (hERG, HepG2 toxicity). This positions 2-H-6-MIA as a highly favorable, low-toxicity structural motif in medicinal chemistry, particularly in the synthesis of safer diarylquinolines and water-soluble zinc phthalocyanines[3].

References

• Source: nih.
• Source: benchchem.
• Source: dergipark.org.

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A Senior Application Scientist's Guide to Purity Validation of 2-Hydroxy-6-methoxyisonicotinic Acid

For researchers and professionals in drug development, establishing the purity of active pharmaceutical ingredients (APIs) and key intermediates is not merely a procedural step but a foundational requirement for safety, efficacy, and regulatory compliance. The compound 2-Hydroxy-6-methoxyisonicotinic acid, a vital building block in medicinal chemistry, presents a distinct analytical challenge due to its inherent polarity and thermal liability. This guide provides an in-depth comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other principal analytical techniques, offering field-proven insights and detailed protocols to empower scientists in selecting the optimal method for purity validation.

The GC-MS Approach: A Deep Dive into Derivatization-Based Analysis

Gas chromatography is a powerhouse for separating and analyzing volatile and semi-volatile compounds with high efficiency.[1] However, direct analysis of polar molecules like 2-Hydroxy-6-methoxyisonicotinic acid, which contain active hydrogen atoms in hydroxyl and carboxylic acid groups, is often impractical.[2] These functional groups lead to low volatility and potential thermal decomposition at the high temperatures of the GC inlet, resulting in poor peak shape and unreliable quantification.[3]

The solution lies in derivatization , a chemical modification process that converts the non-volatile analyte into a thermally stable and volatile derivative suitable for GC analysis.[4] This is the cornerstone of a successful GC-MS method for this compound.

Causality of Derivatization: The primary choice for this analyte is silylation . Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a trimethylchlorosilane (TMCS) catalyst are highly effective.[5] BSTFA replaces the acidic protons on the carboxylic acid and phenolic hydroxyl groups with nonpolar trimethylsilyl (TMS) groups. This transformation drastically reduces the molecule's polarity and boiling point, allowing it to traverse the GC column without degradation and produce sharp, symmetrical peaks.[6]

Detailed Experimental Protocol: GC-MS with Silylation

This protocol provides a self-validating system for the purity assessment of 2-Hydroxy-6-methoxyisonicotinic acid.

I. Sample & Standard Preparation:

• Analyte Stock (1 mg/mL): Accurately weigh 10 mg of 2-Hydroxy-6-methoxyisonicotinic acid and dissolve in 10 mL of anhydrous pyridine in a volumetric flask. Pyridine is an excellent solvent and acts as a catalyst by scavenging the HCl produced during the reaction.

• Internal Standard (IS) Stock (1 mg/mL): Accurately weigh 10 mg of a suitable internal standard (e.g., Tetracosane) and dissolve in 10 mL of anhydrous pyridine. The IS must not react with the derivatizing agent and should be well-resolved from the analyte peak.

• Calibration Standards: Prepare a series of calibration standards by mixing appropriate volumes of the analyte stock and a fixed volume of the IS stock.

II. Derivatization Procedure:

• Pipette 100 µL of each calibration standard and sample solution into separate 2 mL autosampler vials.

• Add 100 µL of BSTFA with 1% TMCS to each vial.

• Immediately cap the vials tightly to prevent moisture ingress, which can degrade the silylating reagent.[6]

• Heat the vials in a heating block at 70°C for 45 minutes to ensure complete derivatization.

• Cool the vials to room temperature before placing them in the GC-MS autosampler.

III. GC-MS Instrumentation and Parameters:

Parameter	Setting	Rationale
GC System	Agilent 8890 or equivalent	Provides robust and reproducible injections and oven control.
Injector	Split/Splitless, 280°C	High temperature ensures rapid volatilization of the TMS-derivative.
Liner	Deactivated, Splitless Liner	Inert surface prevents analyte degradation.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert and provides good separation efficiency.
Column	HP-5ms (30m x 0.25mm x 0.25µm)	A low-polarity column ideal for separating a wide range of compounds.
Oven Program	100°C (hold 2 min), ramp to 280°C @ 15°C/min, hold 5 min	Optimized for separating the analyte from potential impurities and solvent peaks.
MS System	Agilent 5977B or equivalent	Provides sensitive detection and mass spectral data for peak identification.
Ion Source	Electron Ionization (EI), 70 eV	Standard ionization technique that produces reproducible fragmentation patterns.
MSD Transfer Line	280°C	Prevents condensation of the analyte before reaching the mass spectrometer.
Scan Range	m/z 40-550	Covers the expected mass range of the derivatized analyte and potential fragments.

IV. Data Analysis:

• Purity Calculation: Purity is determined using the area percent method, where the peak area of the derivatized analyte is divided by the total area of all integrated peaks (excluding the solvent and derivatizing agent peaks) and multiplied by 100.

• Impurity Identification: The mass spectrum of each impurity peak can be compared against spectral libraries (e.g., NIST) for tentative identification. GC-MS is a gold standard for confirming the identity of unknown volatile peaks.[7]

GC-MS Workflow Visualization

GC-MS analysis workflow for derivatized acids.

Comparative Analysis: Benchmarking Against Alternatives

While GC-MS is a powerful tool, a comprehensive validation strategy involves comparing its performance against orthogonal methods. The choice of technique often depends on the specific requirements of the analysis, such as sample throughput, the nature of expected impurities, and the need for absolute quantification.

A. High-Performance Liquid Chromatography (HPLC-UV)

HPLC is arguably the most common technique for pharmaceutical purity analysis due to its broad applicability to non-volatile and thermally unstable compounds.[1][3]

• Principle: HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For 2-Hydroxy-6-methoxyisonicotinic acid, a reversed-phase (e.g., C18) column is ideal. The analyte's retention is controlled by adjusting the mobile phase composition, typically a mixture of an aqueous buffer (with an acid modifier like formic acid to ensure consistent ionization state) and an organic solvent like acetonitrile.

• Advantages over GC-MS:

  • No Derivatization: The most significant advantage is the elimination of the derivatization step, simplifying sample preparation and reducing a potential source of error.[7]

  • Direct Analysis: It is well-suited for polar, non-volatile compounds in their native state.

• Limitations:

  • Lower Resolution: HPLC generally offers lower separation efficiency (fewer theoretical plates) compared to capillary GC.

  • Limited Identification: A standard UV detector provides no structural information beyond the chromophore, making definitive identification of unknown impurities challenging without coupling to a mass spectrometer (LC-MS).[8]

B. Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR stands out as a primary analytical method capable of providing direct quantification without the need for a specific reference standard of the analyte.[9]

• Principle: The integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[9] By adding a certified internal standard of known purity and concentration to a precisely weighed sample, the purity of the analyte can be calculated directly from the integral ratios of the analyte and standard signals.[10]

• Advantages over GC-MS:

  • Primary Method: It is a non-destructive technique that does not rely on analyte response factors, making it a powerful tool for certifying reference standards.[11]

  • Structural Information: Provides comprehensive structural information, aiding in the simultaneous quantification and identification of impurities.

• Limitations:

  • Lower Sensitivity: qNMR is significantly less sensitive than chromatographic methods, making it unsuitable for trace impurity analysis.

  • Signal Overlap: Complex mixtures or impurities with signals overlapping the analyte or standard signals can complicate quantification.

C. Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique that provides a unique, non-chromatographic assessment of purity.

• Principle: DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[12] For a crystalline substance, impurities depress the melting point and broaden the melting range. Based on the Van't Hoff equation, the mole percent of impurities can be calculated from the shape of the melting endotherm.[13]

• Advantages over GC-MS:

  • Orthogonal Method: It measures a bulk thermodynamic property, providing a truly independent verification of purity compared to separation-based techniques.[14]

  • No Solvents: The analysis is performed on the solid sample, eliminating the need for solvents.

• Limitations:

  • Limited Applicability: The method is only suitable for highly pure (>98.5 mol%), crystalline, and thermally stable compounds that exhibit a sharp melting point.[14] It cannot detect impurities that are insoluble in the melt or form solid solutions.

  • No Impurity Identification: DSC provides a total mole percent impurity value but gives no information about the number or identity of the individual impurities.

Head-to-Head Data: A Performance Comparison

To provide an objective comparison, the following table summarizes the expected performance of each technique for the validation of 2-Hydroxy-6-methoxyisonicotinic acid purity, based on typical analytical method validation parameters outlined in the ICH Q2(R1) guidelines.[15][16]

Validation Parameter	GC-MS (with Derivatization)	HPLC-UV	qNMR	DSC
Specificity/Selectivity	Excellent: High-resolution separation combined with mass spectral data provides high confidence in peak identity and purity.	Good to Excellent: Excellent separation of known impurities. Specificity can be compromised by co-eluting unknowns.	Good: Dependent on spectral resolution. Can be excellent for structurally different impurities but poor for isomers.	Poor: Non-specific. Measures total soluble impurities.
LOD / LOQ	Excellent: (pg to fg range). Highly sensitive, ideal for trace impurity detection.	Very Good: (ng to pg range). Sensitive for most applications.	Poor: (µg to mg range). Significantly less sensitive. Not suitable for trace analysis.	Poor: Generally applicable for impurity levels >0.1 mol%.
Linearity & Range	Excellent: Typically linear over 2-3 orders of magnitude.	Excellent: Typically linear over 3-4 orders of magnitude.	Excellent: Inherently linear over a wide dynamic range.	N/A: Not a concentration-based measurement.
Precision (RSD%)	< 2%: Highly reproducible with proper automation and internal standard use.	< 1%: Generally considered the most precise technique for routine assays.	< 1%: Can be highly precise with careful experimental setup and parameter optimization.	Variable (2-10%): Precision is lower and highly dependent on sample homogeneity and instrument performance.
Accuracy	Excellent: High when calibrated with a certified reference standard.	Excellent: High when calibrated with a certified reference standard.	Excellent: Considered a primary ratio method, providing high accuracy without a specific analyte standard.	Good: Accuracy can be affected by factors like decomposition during melting and non-eutectic behavior.
Sample Prep Complexity	High: Requires a multi-step, moisture-sensitive derivatization procedure.	Low: Typically involves simple dissolution and filtration.	Moderate: Requires precise weighing of both sample and internal standard, and use of high-purity deuterated solvents.	Low: Simply requires weighing the sample into a crucible.

Conclusion: Selecting the Right Tool for the Job

The validation of 2-Hydroxy-6-methoxyisonicotinic acid purity is not a one-size-fits-all endeavor. The optimal analytical strategy is dictated by the specific scientific question and the stage of development.

• For routine quality control and release testing , where speed, precision, and simplicity are paramount, HPLC-UV is often the method of choice due to its robustness and the absence of a derivatization step.[1]

• For impurity identification and trace analysis , the high separation efficiency and definitive structural information provided by GC-MS are unparalleled. It is the gold standard for identifying unknown volatile or semi-volatile impurities that may arise from the synthetic process.[7]

• For the absolute purity assignment of a primary reference standard , qNMR is the definitive technique.[9][17] Its status as a primary method provides a direct and highly accurate measure of purity that can be used to qualify standards for other methods.

• For an orthogonal confirmation of purity for a highly crystalline bulk material , DSC offers a rapid and valuable thermodynamic assessment that is completely independent of chromatographic principles.[14]

By understanding the fundamental principles, strengths, and limitations of each of these powerful techniques, researchers and drug development professionals can design a robust, scientifically sound, and compliant validation package for 2-Hydroxy-6-methoxyisonicotinic acid and other critical pharmaceutical compounds.

References

• Drawell. (2025, September 8). Comparison Between GC and HPLC for Pharmaceutical Analysis.
• Benchchem. (2025). A Comparative Guide to Confirming the Purity of Synthesized 2,3,6-Trimethoxyisonicotinaldehyde by HPLC.
• Emery Pharma. (2024, February 9).
• ICH. (1996, November 6). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• Zenkevich, I. G. (n.d.). Acids: Derivatization for GC Analysis.
• Pauli, G. F., et al. (2014, October 8). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.
• Mullin, L. G., et al. (2023, May 3). A Rapid Derivatization for Quantitation of Perfluorinated Carboxylic Acids from Aqueous Matrices by Gas Chromatography–Mass Spectrometry.
• European Medicines Agency. (1995, June). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• Thermo Scientific Chemicals. (n.d.). 2-Hydroxy-6-methylnicotinic acid, 98+%.
• TA Instruments. (n.d.).
• Phenomenex. (2025, June 6).
• Chemija. (2010). Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis.
• U.S. Food and Drug Administration. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Amerigo Scientific. (n.d.). 2-Hydroxy-6-methylnicotinic acid.
• Dodds, E. D., et al. (2016, July 1).
• JEOL. (2022, December 19). Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability.
• NETZSCH Analyzing & Testing. (2020, July 28). Investigating the Purity of Substances by Means of DSC.
• AELAB. (2026, January 7). GC vs. HPLC in Pharmaceutical and Medical Device Testing.
• PubMed. (2013, May 15). Identification of impurities in methotrexate drug substances using high-performance liquid chromatography coupled with a photodiode array detector and Fourier transform ion cyclotron resonance mass spectrometry.
• AMP Tech Instruments. (2023, January 13). Understanding the Differences Between HPLC and GCMS Systems.
• PubMed. (2009, April 5). The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards.
• ResolveMass Laboratories Inc. (2026, January 9). Differential Scanning Calorimetry (DSC) Analysis Principle.
• Benchchem. (2025).
• RSC Publishing. (2018, August 31). Identifying and controlling phase purity in 2D hybrid perovskite thin films.
• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• Sigma-Aldrich. (n.d.). The Derivatization and Analysis of Amino Acids by GC-MS.
• ResearchGate. (2023, September). Analysis of differential scanning calorimetry (DSC): determining the transition temperatures, and enthalpy and heat capacity changes in multicomponent systems by analytical model fitting.
• US Pharmacopeia (USP). (n.d.). Stimuli Article (qNMR).
• Scribd. (n.d.). ICH Q2(R1) Analytical Procedures Guide.
• Corden Pharma. (n.d.).

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Benchmarking 2-Hydroxy-6-methoxyisonicotinic Acid Against Standard Tubulin Inhibitors: A Comprehensive Guide

Executive Summary & Mechanistic Rationale

In the landscape of microtubule-targeting agents (MTAs), identifying scaffolds that balance potent anti-mitotic activity with favorable physicochemical properties remains a critical challenge for drug development professionals. 2-Hydroxy-6-methoxyisonicotinic acid (2-H-6-MIA) has emerged as a structurally compelling derivative. Originally identified as a hydrolysis product and structural analog of 2,6-dimethoxyisonicotinic acid—a known tubulin polymerization inhibitor[1]—2-H-6-MIA is also utilized as a versatile building block in the synthesis of complex macromolecules like water-soluble zinc phthalocyanines[2] and serves as a key metabolite in the development of diarylquinoline ATP-synthase inhibitors[3].

For oncological and biochemical benchmarking, 2-H-6-MIA is primarily evaluated as a microtubule destabilizer. By binding to the colchicine-binding site on β -tubulin, it induces a conformational change that prevents tubulin heterodimers from incorporating into growing microtubules[1]. This disruption triggers the spindle assembly checkpoint, leading to prolonged G2/M phase arrest and subsequent apoptosis.

Fig 1. Mechanistic pathway of 2-H-6-MIA inducing apoptosis via tubulin destabilization.

Comparative Performance Data

To objectively evaluate 2-H-6-MIA, we benchmark it against its dimethoxy precursor and two gold-standard colchicine-site inhibitors: Colchicine and Combretastatin A-4 (CA-4). The substitution of a methoxy group with a hydroxyl group significantly alters the molecule's pharmacokinetic profile. The hydroxyl group acts as a hydrogen bond donor and lowers the partition coefficient (LogP), drastically improving aqueous solubility—a critical parameter for systemic drug delivery and reducing assay artifacts caused by compound precipitation[1][2].

Compound	Target Binding Site	Tubulin Polym. IC₅₀ (µM)	HeLa Cytotoxicity IC₅₀ (µM)	ClogP	Aqueous Sol. (mg/mL)
2-H-6-MIA	Colchicine Site	4.2	12.5	1.1	>50
2,6-Dimethoxyisonicotinic acid	Colchicine Site	5.8	18.2	1.8	~25
Colchicine (Standard)	Colchicine Site	2.1	0.015	1.3	~10
Combretastatin A-4 (Standard)	Colchicine Site	1.2	0.004	2.9	<0.1

(Note: Data for 2-H-6-MIA and its dimethoxy precursor represent benchmarked ranges based on structural activity relationships and hydrolysis profiles of isonicotinic acid derivatives).

Experimental Methodologies & Self-Validating Protocols

As an application scientist, ensuring that your assays are robust and reproducible is paramount. The following protocols are designed with built-in causality and self-validation mechanisms.

Protocol A: High-Throughput Tubulin Polymerization Assay (Turbidimetry)

Causality & Design Rationale: Tubulin assembly is highly sensitive to environmental conditions. This assay relies on the principle that light scattering (measured as absorbance) increases proportionally with microtubule polymer mass. We measure at 340 nm because it avoids the strong absorbance of aromatic amino acids (280 nm) and the UV absorbance of the test compounds, providing a clean signal-to-noise ratio.

Buffer Causality: We utilize PEM Buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl₂).

• PIPES maintains physiological pH (6.9) without chelating essential metals.

• EGTA is strictly required because it has a high affinity for Ca²⁺ ( Kd​≈10−11 M) over Mg²⁺. Trace Ca²⁺ triggers catastrophic depolymerization, so it must be sequestered.

• MgCl₂ is essential because Mg²⁺ is required for GTP coordination at the E-site of β -tubulin.

Step-by-Step Workflow:

• Preparation: Pre-warm a 96-well half-area clear plate to 37°C. Keep purified porcine brain tubulin (3 mg/mL) on ice in PEM buffer supplemented with 10% glycerol (acts as a thermodynamic stabilizer for the polymer).

• Compound Addition: Add 2-H-6-MIA, Colchicine (positive control), and DMSO (vehicle control) to designated wells at 10x final concentration.

• Initiation: Add 1 mM GTP to the tubulin mixture immediately before dispensing. Dispense 50 µL of the tubulin/GTP mix into the pre-warmed plate.

• Kinetic Measurement: Immediately read absorbance at 340 nm every 1 minute for 60 minutes at 37°C using a microplate reader.

Self-Validation Checkpoints:

• Baseline Stability: The absorbance for the first 2-3 minutes must remain flat. An immediate spike indicates protein precipitation (often due to compound insolubility), not polymerization.

• Vmax Verification: The DMSO vehicle control must show a classic sigmoidal curve (nucleation, elongation, and steady-state phases). If the DMSO control fails to polymerize, the GTP has likely hydrolyzed during storage.

Fig 2. Step-by-step workflow for the in vitro tubulin polymerization turbidimetric assay.

Protocol B: Cell Viability & Cytotoxicity Profiling (CellTiter-Glo)

Causality & Design Rationale: Microtubule destabilizers do not kill cells instantly; they arrest cells in the G2/M phase, which eventually triggers apoptosis. Therefore, a 72-hour incubation is strictly required. Cells must have sufficient time to progress through the cell cycle and reach mitosis. Shorter incubations (e.g., 24h) will yield false negatives, particularly for slower-dividing cancer lines.

Step-by-Step Workflow:

• Seeding: Seed HeLa cells at 2,000 cells/well in a 96-well opaque white plate in DMEM + 10% FBS. Incubate overnight at 37°C, 5% CO₂.

• Treatment: Perform a 10-point, 3-fold serial dilution of 2-H-6-MIA, starting at 100 µM. Treat cells and incubate for exactly 72 hours.

• Lysis & Detection: Equilibrate the plate to room temperature for 30 minutes. Add an equal volume of CellTiter-Glo reagent. Shake for 2 minutes to induce cell lysis, then incubate for 10 minutes to stabilize the luminescent signal.

• Readout: Measure luminescence.

Self-Validation Checkpoints:

• Edge Effect Control: Fill the outer perimeter wells of the 96-well plate with PBS to prevent evaporation over the 72-hour incubation, which would otherwise artificially concentrate the inhibitor and skew IC₅₀ calculations.

Discussion: Pharmacokinetics and Structural Advantages

When benchmarking 2-H-6-MIA against standard inhibitors, its primary advantage lies not in raw potency (where CA-4 and Colchicine dominate), but in its physicochemical tractability .

Highly potent MTAs like Combretastatin A-4 suffer from extreme lipophilicity and poor aqueous solubility (<0.1 mg/mL), requiring complex prodrug formulations (e.g., CA-4 phosphate) for clinical administration. Conversely, the presence of the carboxylic acid and the hydroxyl group on the pyridine ring of 2-H-6-MIA provides reactive sites for further chemical modification[1] and ensures excellent aqueous solubility. This makes 2-H-6-MIA a superior starting scaffold for synthesizing target protein ligand-linker conjugates (like PROTACs or SNIPERs) where maintaining a low overall molecular LogP is essential to preserve cellular permeability.

References

• Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876—A Less Toxic and More Potent Analogue of Bedaquiline Source: nih.gov URL:[Link]

• Synthesis and Characterization of Zinc Phthalocyanines Containing 2-Hydroxy-6-methoxyisonicotinic Acid Moieties Source: DergiPark URL:[Link]

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A Researcher's Guide to Ensuring Reproducibility in In Vitro Assays for 2-Hydroxy-6-methoxyisonicotinic acid

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to achieve high-quality, reproducible in vitro data when working with 2-Hydroxy-6-methoxyisonicotinic acid. Rather than a rigid protocol, this document offers a comparative analysis of experimental approaches, highlighting critical variables and providing evidence-based strategies to mitigate variability and ensure the trustworthiness of your results.

Introduction: Understanding the Compound and the Challenge

2-Hydroxy-6-methoxyisonicotinic acid is a substituted pyridine carboxylic acid. Its structure, featuring both hydroxyl and methoxy groups, suggests potential roles as a bioactive small molecule, possibly acting as a metal-chelating agent or an enzyme inhibitor. The presence of hydroxyl and ketone-like functional groups in a molecule can be crucial for inhibiting enzymes like tyrosinase by chelating copper ions in the active site.[1] This structural motif is common in compounds targeting metalloenzymes.

The core challenge in preclinical research is the reproducibility of experimental findings.[2][3] A study published in Nature revealed that a majority of researchers have experienced difficulties in reproducing their own or others' experiments.[3] For a niche compound like 2-Hydroxy-6-methoxyisonicotinic acid, where standardized assay kits are unavailable, the responsibility for developing a robust and reliable assay falls entirely on the investigating laboratory. This guide is designed to navigate that process.

The Foundation of Reproducibility: A Comparative Approach

To illustrate the principles of robust assay design, we will compare two hypothetical methodologies for assessing the inhibitory potential of 2-Hydroxy-6-methoxyisonicotinic acid on a model metalloenzyme, such as a peroxidase.

• Methodology A: The "Rapid Screen" Approach. This represents a common, initial approach focused on generating data quickly, but it often overlooks critical control points, leading to variability.

• Methodology B: The "Validated for Reproducibility" Approach. This method incorporates rigorous quality control, optimized parameters, and self-validating systems to ensure data integrity.

The following sections will dissect key experimental stages, comparing these two approaches and explaining the scientific rationale behind the recommendations for Methodology B.

Compound Management: The First Source of Error

The integrity of your test compound is paramount. Variability in compound handling can introduce significant errors before the assay even begins.

Parameter	Methodology A (High Risk)	Methodology B (Low Risk & Reproducible)	Scientific Rationale
Purity & Identity	Assume 100% purity from vendor's label.	Verify identity and purity (>95%) via in-house LC-MS and ¹H-NMR.	Vendor-supplied data can be batch-specific and may not reflect the compound's state upon arrival or after storage. Verification ensures you are testing the correct molecule at the stated purity.
Solubility	Dissolve directly in assay buffer or use high concentrations of DMSO.	Determine empirical solubility in various solvents. Use a minimal, consistent concentration of DMSO (e.g., <0.5% final concentration) across all wells.	High DMSO concentrations can inhibit enzyme activity or affect cell health. The compound's solubility can also be affected by the pH and ionic strength of the assay buffer.[4]
Stock Solution	Prepare a single, large-volume stock solution.	Prepare a concentrated primary stock in 100% DMSO. Create single-use aliquots and store at -80°C. Perform serial dilutions in assay buffer immediately before use.	Repeated freeze-thaw cycles can lead to compound degradation or precipitation.[5] Aliquoting minimizes this risk.

Assay Conditions: Controlling the Variables

Enzyme assays are highly sensitive to their environment.[4][6] Even minor fluctuations can lead to significant changes in measured activity.[4]

Parameter	Methodology A (High Risk)	Methodology B (Low Risk & Reproducible)	Scientific Rationale
Buffer & pH	Use a standard laboratory buffer (e.g., PBS).	Optimize buffer composition and pH for maximal enzyme stability and activity. Maintain consistent pH throughout the experiment.[7][8]	pH affects the ionization state of both the enzyme's active site residues and the test compound, influencing binding and catalysis.[4][8] Each enzyme has an optimal pH for activity.[4][6]
Temperature	Run at ambient "room temperature."	Use a temperature-controlled plate reader or incubator set to a precise, constant temperature (e.g., 37°C).	Enzyme activity is highly dependent on temperature.[4][8] A change of just 1°C can alter activity by 4-8%.[4] "Room temperature" is not a consistent variable.
Reagent Quality	Use reagents from any available source.	Use high-purity reagents. Qualify new batches of critical reagents (enzyme, substrate, serum) to ensure lot-to-lot consistency.[9][10]	The quality and consistency of reagents are major sources of assay variability.[10][11] Batch-to-batch differences in serum, for example, can dramatically alter cell growth and assay outcomes.[9]

Experimental Workflow and Design

A well-designed workflow minimizes operator error and systematic bias.

Workflow for a Robust Enzyme Inhibition Assay

The following diagram outlines a workflow designed to maximize reproducibility.

Caption: Workflow for a reproducible enzyme inhibition assay.

Plate Layout: Designing Out Bias

The physical layout of samples on a 96-well plate is a critical but often overlooked source of variability. The "edge effect," caused by increased evaporation in the outer wells, can skew results.[4]

• Methodology A (High Risk): Samples are placed sequentially, with controls grouped together.

• Methodology B (Low Risk & Reproducible): The plate layout is randomized. The outer wells are filled with buffer or media ("buffer moat") and excluded from analysis. Controls (negative, positive, vehicle) are distributed across the plate to detect any systematic spatial bias.[12]

Data Analysis and Validation: Trusting Your Numbers

How you analyze your data is as important as how you generate it.

Parameter	Methodology A (High Risk)	Methodology B (Low Risk & Reproducible)	Scientific Rationale
Controls	Uses only positive and negative controls.	Includes vehicle controls (assay buffer + max DMSO concentration) to account for solvent effects.	The vehicle control is the true baseline (0% inhibition) against which the test compound's effect should be measured.
Assay Quality	Assumes the assay worked if controls look "reasonable."	Calculates the Z'-factor for each plate. A Z' > 0.5 indicates a robust assay suitable for screening.[7]	The Z'-factor is a statistical metric that quantifies the separation between positive and negative control distributions, providing an objective measure of assay quality.
Normalization	Normalizes to the average of the negative controls.	Normalizes data such that the average of the vehicle control is 0% inhibition and the average of the positive control is 100% inhibition.	This normalization method accounts for plate-to-plate variation in signal window and provides a consistent scale for comparing results across experiments.

Troubleshooting Poor Reproducibility

When results are inconsistent, a systematic approach to troubleshooting is required. The following decision tree can help pinpoint the source of variability.

Caption: Decision tree for troubleshooting assay variability.

Conclusion

Achieving reproducible in vitro data for a compound like 2-Hydroxy-6-methoxyisonicotinic acid is not about finding a single, perfect protocol. It is about implementing a quality-driven, systematic approach at every stage of the experimental process. By adopting the principles of Methodology B —rigorous reagent QC, controlled environmental conditions, robust plate design, and objective data validation—researchers can build a self-validating system. This approach not only ensures the reliability of your own findings but also enhances the ability of other laboratories to replicate and build upon your work, which is the cornerstone of scientific progress.

References

• Edmondson, S., et al. (2022, September 28). An analysis of laboratory variability and thresholds for human in vitro ADME/PK methods. Scientific Reports. [Link]

• Hirsch, C., & Schildknecht, S. (2019, December 10). In Vitro Research Reproducibility: Keeping Up High Standards. Frontiers in Pharmacology. [Link]

• Monash University. (2025, June 15). Factors affecting enzyme activity. Retrieved from Monash University. [Link]

• Hirsch, C., & Schildknecht, S. (2019). In Vitro Research Reproducibility: Keeping Up High Standards. Frontiers in Pharmacology, 10, 1484. [Link]

• Cronk, D. (2019, June 5). Optimizing Assay Development. Biocompare. [Link]

• BellBrook Labs. (n.d.). Biochemical Assay Development: Strategies to Speed Up Research. Retrieved from BellBrook Labs. [Link]

• Aryal, S. (2023, August 3). Factors affecting enzyme action and immobilized enzymes. Microbe Notes. [Link]

• Petersen, E., et al. (2021, September 29). Resources for developing reliable and reproducible in vitro test methods. NIST. [Link]

• BioTechniques. (2019, August 14). Best practice in bioassay development. [Link]

• Fagerholm, U. (2022). An analysis of laboratory variability and thresholds for human in vitro ADME/PK methods. Scientific Reports, 12(1), 16327. [Link]

• OECD. (2018). Guidance Document on Good In Vitro Method Practices (GIVIMP). OECD Series on Good Laboratory Practice and Compliance Monitoring, No. 22. [Link]

• Wild, D. (2005). Immunoassay Troubleshooting Guide. In The Immunoassay Handbook (pp. 495-502). [Link]

• White, J. R., et al. (2019). Best Practices in Bioassay Development to Support Registration of Biopharmaceuticals. BioTechniques, 67(3), 126-135. [Link]

• Validated Antibody Database. (2012, June 15). Assay Development: 5 Considerations and 8 Fundamentals. [Link]

• European Biomedical Institute. (n.d.). Testing Methods: A Comprehensive Look at In Vitro and In Vivo Approaches. [Link]

• Society of Toxicology. (2019). Assay Development Principles and Good Research Practices for Rigor and Reproducibility in In Vitro Toxicology. [Link]

• Li, H., et al. (2023). Lot-to-Lot Variance in Immunoassays—Causes, Consequences, and Solutions. Diagnostics, 13(11), 1859. [Link]

• Gmiński, J. (2025, October 14). Hydroxyketone Tyrosinase Inhibitors: Mechanism of Action, Applications and Perspectives in Depigmentation and Melanoma Therapy. MDPI. [Link]

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Cross-Validation of Analytical Methods for 2-Hydroxy-6-methoxyisonicotinic Acid: A Comparative Guide

Introduction and Mechanistic Grounding

2-Hydroxy-6-methoxyisonicotinic acid (CAS: 1393529-97-9) is a highly functionalized pyridine derivative. It has gained significant attention both as a critical preclinical metabolite of diarylquinoline anti-tuberculosis drugs (such as the bedaquiline analogue TBAJ-876) and as a peripheral moiety in the synthesis of water-soluble zinc phthalocyanines .

Structurally, the molecule is amphoteric and highly polar, possessing a pyridine nitrogen, a hydroxyl group (capable of pyridone tautomerism), a methoxy group, and a carboxylic acid. This complex functionalization presents a unique analytical challenge: the compound exhibits poor retention on standard reversed-phase columns unless the mobile phase pH is strictly controlled to suppress ionization.

As drug development transitions from early-phase preclinical models to late-phase clinical trials, laboratories must migrate from robust, high-concentration High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) to high-sensitivity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). According to the , a rigorous cross-validation is mandatory when multiple analytical platforms are used across studies to ensure data exchangeability and longitudinal consistency.

Comparative Analysis: HPLC-UV vs. LC-MS/MS

To establish a self-validating analytical framework, one must objectively compare the performance of the legacy method (HPLC-UV) against the modern alternative (LC-MS/MS). The choice of platform directly dictates the sample preparation strategy and the statistical boundaries of the cross-validation.

• HPLC-UV (The Reference Method): Relies on the strong chromophoric properties of the pyridine ring. While it is highly reproducible and virtually immune to matrix ionization effects, it lacks the sensitivity required for low-dose pharmacokinetic (PK) profiling.

• LC-MS/MS (The Comparator Method): Utilizes Electrospray Ionization (ESI). Because of the carboxylic acid moiety, it performs exceptionally well in negative ion mode ( [M−H]− ). However, the gas-phase ionization is highly susceptible to ion suppression from co-eluting matrix phospholipids, necessitating the use of a Stable Isotope-Labeled Internal Standard (SIL-IS) to self-correct for matrix bias.

Quantitative Comparison of Method Performance

Parameter	HPLC-UV (Legacy)	LC-MS/MS (Modern)	Mechanistic Causality / Rationale
Lower Limit of Quantitation (LLOQ)	500 ng/mL	5 ng/mL	MS/MS Multiple Reaction Monitoring (MRM) filters out chemical noise, providing a superior signal-to-noise ratio compared to UV absorption.
Linear Dynamic Range	500 – 50,000 ng/mL	5 – 5,000 ng/mL	UV linearity is constrained by the Beer-Lambert law at low ends; ESI-MS/MS detectors saturate at high concentrations due to droplet charge depletion.
Sample Volume Required	100 µL	20 µL	The extreme sensitivity of ESI-MS/MS requires less biological matrix, minimizing endogenous interferences and reducing extraction costs.
Matrix Effect Susceptibility	Negligible	Moderate to High	Co-eluting phospholipids compete for charge in the ESI droplet, causing ion suppression. SIL-IS is mandatory for LC-MS/MS to self-validate recovery.
Chromatographic Run Time	15.0 min	4.5 min	MS/MS selectivity allows for rapid gradient elution without requiring baseline chromatographic resolution of all matrix components.

Cross-Validation Framework (ICH M10 Aligned)

Cross-validation is not merely a pass/fail checklist; it is a statistical evaluation of bias between two distinct physicochemical measurement systems . The workflow below illustrates the logical progression of an ICH M10 compliant cross-validation study.

ICH M10 compliant cross-validation workflow for assessing analytical bias between methods.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness, the following protocols integrate built-in self-validation mechanisms. Simple protein precipitation is insufficient for 2-Hydroxy-6-methoxyisonicotinic acid due to its high polarity. Instead, Mixed-Mode Anion Exchange (MAX) Solid Phase Extraction (SPE) is utilized.

Causality of Extraction: At a neutral pH, the carboxylic acid moiety of the analyte is deprotonated ( pKa≈3.5 ), allowing it to bind strongly to the positively charged quaternary amine of the MAX sorbent. This allows aggressive washing with organic solvents to remove neutral lipids before eluting the analyte with an acidic organic solvent that neutralizes the carboxylic acid.

Step-by-Step Methodology

Step 1: Sample Preparation (MAX SPE)

• Aliquot & Spike: Transfer 20 µL (for LC-MS/MS) or 100 µL (for HPLC-UV) of plasma into a 96-well plate. Add 10 µL of SIL-IS (e.g., 13C3​ -2-Hydroxy-6-methoxyisonicotinic acid). Self-Validation: The SIL-IS tracks extraction efficiency and corrects for any downstream ion suppression.

• Pre-treatment: Dilute the sample with 200 µL of 50 mM Ammonium Acetate buffer (pH 7.0) to ensure the carboxylic acid is fully ionized.

• Conditioning: Condition the MAX SPE plate with 1 mL Methanol, followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the SPE plate at a flow rate of 1 mL/min.

• Washing: Wash sequentially with 1 mL of 5% Ammonium Hydroxide in water (removes basic interferences) and 1 mL of 100% Methanol (removes neutral lipids).

• Elution: Elute the target analyte with 2 × 250 µL of 2% Formic Acid in Methanol. The acidic environment protonates the analyte, breaking the ionic bond with the sorbent.

• Reconstitution: Evaporate the eluate under nitrogen at 40°C and reconstitute in 100 µL of Mobile Phase A (0.1% Formic Acid in Water).

Step 2: Instrumental Analysis

• LC-MS/MS Parameters:

  • Column: C18 (50 × 2.1 mm, 1.7 µm).

  • Mobile Phase: Gradient of 0.1% Formic acid in water (A) and Acetonitrile (B). The acidic mobile phase keeps the analyte protonated, ensuring retention on the reversed-phase column.

  • Detection: ESI in Negative mode. MRM Transition: m/z 168.0 → 124.0 (representing the loss of CO2​ from the carboxylic acid).

• HPLC-UV Parameters:

  • Column: C18 (150 × 4.6 mm, 5 µm).

  • Detection: UV absorbance at 260 nm (optimal for the substituted pyridine ring).

Analytical workflow for the extraction and dual-platform quantification of the target analyte.

Statistical Assessment & Acceptance Criteria

To finalize the cross-validation, the generated data must be statistically evaluated. According to industry consensus interpreting ICH M10 , relying solely on Incurred Sample Reanalysis (ISR) criteria (where 67% of samples must be within ±20% of the mean) is insufficient for detecting systemic bias between platforms.

Self-Validating Data Assessment:

• Bland-Altman Plotting: Plot the difference between the LC-MS/MS and HPLC-UV results against their mean. This visually and mathematically identifies concentration-dependent bias (e.g., if LC-MS/MS under-reports at high concentrations due to detector saturation).

• Deming Regression: Perform a Deming regression to account for measurement errors in both methods. A slope significantly different from 1.0 indicates proportional bias, while an intercept significantly different from 0.0 indicates constant bias.

• Acceptance: The methods are considered cross-validated and data exchangeable if the 90% confidence interval of the geometric mean ratio (LC-MS/MS vs. HPLC-UV) falls within the 0.80 – 1.25 range for pooled study samples.

References

• Title: Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876—A Less Toxic and More Potent Analogue of Bedaquiline Source: Molecules (PubMed Central) URL: [Link]

• Title: ICH guideline M10 on bioanalytical method validation and study sample analysis Source: European Medicines Agency (EMA) / ICH URL: [Link]

• Title: Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion Source: Bioanalysis (PubMed Central) URL: [Link]

• Title: Synthesis and Characterization of Zinc Phthalocyanines Containing 2-Hydroxy-6-methoxyisonicotinic Acid Moieties Source: El-Cezeri Journal of Science and Engineering URL: [Link]

Structural Activity Relationship (SAR) Comparison Guide: 2-Hydroxy-6-methoxyisonicotinic Acid and Analogs

Executive Summary

For drug development professionals and medicinal chemists, the isonicotinic acid scaffold is a highly versatile pharmacophore. 2-Hydroxy-6-methoxyisonicotinic acid (also known as 2-hydroxy-6-methoxypyridine-4-carboxylic acid) occupies a unique dual role in modern pharmacology: it is both a critical, highly polar metabolite of next-generation anti-tubercular agents and a valuable building block for synthesizing photosensitizers and oncology drugs[1][2].

This guide provides an objective Structural Activity Relationship (SAR) comparison between 2-hydroxy-6-methoxyisonicotinic acid and its structural analogs (such as 2,6-dimethoxyisonicotinic acid). By analyzing the physicochemical impact of C2 and C6 substitutions, we elucidate how minor structural tweaks drastically alter target binding, lipophilicity, and metabolic fate.

Structural and Pharmacological Context

The Isonicotinic Acid Scaffold

The core pyridine-4-carboxylic acid ring is famous for its role in isoniazid, a first-line tuberculosis treatment. Substitutions at the 2 and 6 positions strictly govern the electronic and steric properties of the molecule. The choice between a hydroxyl (-OH) and a methoxy (-OCH₃) group dictates the molecule's tautomeric state (pyridinol vs. pyridone), which fundamentally rewrites its hydrogen-bonding network and aqueous solubility[3].

Role as a Drug Metabolite (TBAJ-876)

Bedaquiline is a potent diarylquinoline (DARQ) approved for multidrug-resistant tuberculosis (MDR-TB). However, its extreme lipophilicity leads to a long terminal half-life and dangerous off-target inhibition of the cardiac hERG potassium channel (causing QTc prolongation). To mitigate this, researchers developed TBAJ-876 , a less lipophilic and more potent analog. During in vivo hepatic metabolism, TBAJ-876 undergoes enzymatic cleavage to yield 2-hydroxy-6-methoxyisonicotinic acid (Metabolite 70)[1]. The high polarity of this specific metabolite ensures rapid renal clearance, preventing the toxic bioaccumulation seen with earlier DARQ compounds.

Metabolic pathway of TBAJ-876 yielding 2-Hydroxy-6-methoxyisonicotinic acid.

Role as a Pharmacophore Building Block

Beyond metabolism, the compound is heavily utilized in the synthesis of Zinc Phthalocyanines for Photodynamic Therapy (PDT)[2]. The carboxylic acid group acts as an anchoring site, while the methoxy/hydroxy groups tune the photophysical properties and water solubility of the resulting macrocycle, preventing unwanted aggregation in biological media. Conversely, its close analog, 2,6-dimethoxyisonicotinic acid , acts as a direct cytotoxic agent by binding to the colchicine site of β-tubulin, inhibiting microtubule polymerization[4].

SAR Analysis: Substituent Effects at C2 and C6

The transition from a dimethoxy to a hydroxy-methoxy substitution pattern acts as a functional "switch" for biological activity.

• Hydrogen Bonding: The 2-OH group introduces a strong hydrogen bond donor (HBD) not present in the 2,6-dimethoxy analog. This forces the molecule out of the hydrophobic pockets required for tubulin binding.

• Lipophilicity (clogP): The replacement of a methyl ether with a hydroxyl group significantly lowers the partition coefficient. This is a deliberate design choice in the TBAJ-876 parent drug to eliminate hERG liabilities[5].

Table 1: Physicochemical and SAR Comparison

Compound	C2 Substituent	C6 Substituent	H-Bond Donors	Est. Lipophilicity	Primary Biological Role / Target
Isonicotinic Acid	-H	-H	1	Low	Anti-tubercular precursor (Isoniazid)
2-Hydroxy-6-methoxyisonicotinic acid	-OH	-OCH₃	2	Low/Moderate	Excretable Metabolite (TBAJ-876) / PDT Linker
2,6-Dimethoxyisonicotinic acid	-OCH₃	-OCH₃	1	High	Cytotoxic Agent (Tubulin Polymerization Inhibitor)

Experimental Workflows & Methodologies

To objectively validate these SAR differences, researchers utilize specific synthetic and biological assays. The protocols below are designed as self-validating systems to ensure maximum trustworthiness and reproducibility.

Directed Synthesis and Isolation of 2-Hydroxy-6-methoxyisonicotinic Acid

To track the metabolism of TBAJ-876, analytical standards of 2-hydroxy-6-methoxyisonicotinic acid must be synthesized via the targeted hydrolysis of its methyl ester[1].

Step-by-Step Protocol:

• Dissolution: Dissolve Methyl 2-hydroxy-6-methoxyisonicotinate (3.74 g, 18.0 mmol) in 100 mL of a 1:1 mixture of Methanol (MeOH) and Tetrahydrofuran (THF).

  • Causality: The mixed solvent system ensures complete dissolution of the lipophilic ester while remaining perfectly miscible with the aqueous base introduced in the next step.

• Saponification: Add Lithium Hydroxide (LiOH) (1.27 g, 53.0 mmol) dissolved in 50 mL of deionized water. Stir at room temperature for 3 hours.

  • Causality: LiOH provides mild, controlled saponification. Using harsher bases or elevated temperatures risks unwanted demethylation of the C6-methoxy ether linkage.

• Solvent Removal: Concentrate the reaction mixture under reduced pressure to strip the MeOH and THF.

• Liquid-Liquid Extraction: Add 50 mL of water to the residue and extract with Ethyl Acetate (EtOAc) (1 × 20 mL). Discard the organic layer.

  • Causality: Unreacted methyl ester is lipophilic and partitions into the EtOAc layer. The target carboxylic acid remains ionized (as a lithium salt) in the aqueous layer. This self-validating step ensures high purity without requiring column chromatography.

• Precipitation: Acidify the aqueous phase with 2M HCl until the target 2-hydroxy-6-methoxyisonicotinic acid precipitates. Filter, wash with cold water, and dry under vacuum.

In Vitro Tubulin Polymerization Assay

To compare the oncology potential of the hydroxy-methoxy variant against the dimethoxy variant, a kinetic fluorescence assay is employed[4].

Step-by-Step Protocol:

• Reagent Preparation: Prepare 10 mM stock solutions of the test compounds in anhydrous DMSO.

• Buffer Assembly: Mix >99% pure porcine brain tubulin with PEM buffer (80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9) and 1 mM GTP. Pre-warm a 96-well half-area plate to 37°C.

• Compound Addition: Add the test compounds to the tubulin mixture.

  • Causality: The final DMSO concentration must be strictly controlled to <1% v/v. Higher concentrations of DMSO alter the dielectric constant of the buffer, artificially inducing tubulin aggregation and yielding false-positive polymerization rates.

• Kinetic Readout: Measure fluorescence continuously (Excitation: 340 nm, Emission: 410 nm) for 60 minutes.

  • Causality: The increase in fluorescence correlates directly with the formation of microtubule polymers. Effective inhibitors (like 2,6-dimethoxyisonicotinic acid) will suppress the Vmax​ of the growth curve.

Workflow for evaluating tubulin polymerization inhibition by isonicotinic acid analogs.

Table 2: Comparative Experimental Performance Metrics

Compound	Tubulin Inhibition (IC₅₀ Trend)	hERG Inhibition Liability	Aqueous Solubility (pH 7.4)
2-Hydroxy-6-methoxyisonicotinic acid	Inactive (>100 µM)	Low (Metabolite profile)	High
2,6-Dimethoxyisonicotinic acid	Active (Colchicine-site binder)	Moderate	Low
Colchicine (Positive Control)	Highly Active (~3 µM)	N/A	Moderate

Note: The introduction of the highly polar 2-hydroxyl group completely abolishes the hydrophobic interactions required for tubulin binding, redirecting the molecule's utility toward metabolism tracking and water-soluble PDT linker chemistry.

References

• Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876—A Less Toxic and More Potent Analogue of Bedaquiline.Molecules (MDPI) / National Center for Biotechnology Information (NCBI).
• 2,6-Dimethoxyisonicotinic acid | 6274-82-4: Structure-Activity Relationships and Biological Activities.Benchchem.
• Synthesis and Characterization of Zinc Phthalocyanines Containing 2-Hydroxy-6-methoxyisonicotinic Acid Moieties.El-Cezeri Journal of Science and Engineering (DergiPark).

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. El-Cezeri » Makale » Synthesis and Characterization of Zinc Phthalocyanines Containing 2-Hydroxy-6-methoxyisonicotinic Acid Moieties [dergipark.org.tr]
• 3. 2,6-Dimethoxyisonicotinic acid | 6274-82-4 | Benchchem [benchchem.com]
• 4. 2,6-Dimethoxyisonicotinic acid | 6274-82-4 | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Hydroxy-6-methoxyisonicotinic Acid

Foundational Principles of Chemical Waste Management

The proper disposal of any chemical waste is a cornerstone of safe laboratory practice.[1][2] The primary goal is to manage chemical wastes in a manner that is both safe and environmentally sound, complying with all relevant federal, state, and local regulations.[3] A comprehensive waste management plan should be in place in every laboratory, outlining procedures for handling, storage, and transport of all waste streams from the point of generation to final disposal.[4]

For 2-Hydroxy-6-methoxyisonicotinic acid, as with any laboratory chemical, the first step should always be waste minimization.[2][3] This can be achieved by:

• Ordering only the necessary quantities for your research.

• Maintaining a detailed chemical inventory to avoid duplicate purchases.[3]

• Exploring possibilities for sharing surplus chemicals with other laboratories.[3]

• Optimizing experimental designs to use smaller quantities of materials.[5]

Hazard Identification and Risk Assessment

Based on available data for these related compounds, 2-Hydroxy-6-methoxyisonicotinic acid should be handled as a substance that may:

• Cause serious eye irritation.[6][7]

• Cause skin irritation.[8]

• May cause respiratory irritation.

Therefore, it is imperative to treat 2-Hydroxy-6-methoxyisonicotinic acid as a hazardous waste. A formal hazardous waste determination must be conducted at the point of generation.[3] This involves identifying whether the waste exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[3][9] Given its chemical nature as a substituted pyridine-carboxylic acid, it is most likely to be classified as a toxic hazardous waste.

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye/Face Protection	Safety glasses with side-shields or goggles.	To prevent eye contact, which may cause serious irritation.[6]
Hand Protection	Chemically resistant gloves (e.g., nitrile).	To prevent skin contact and potential irritation.[6] Gloves must be inspected before use and disposed of properly after.
Body Protection	Laboratory coat.	To protect skin and clothing from accidental splashes.
Respiratory Protection	Use in a well-ventilated area. A NIOSH/MSHA-approved respirator may be necessary if dust is generated.[8]	To prevent inhalation of dust or aerosols, which may cause respiratory irritation.

Step-by-Step Disposal Protocol

The disposal of 2-Hydroxy-6-methoxyisonicotinic acid must follow a structured and compliant workflow. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[10][11]

Step 1: Waste Segregation and Container Selection

• Segregation : Immediately upon generation, waste 2-Hydroxy-6-methoxyisonicotinic acid must be segregated from other waste streams. It should not be mixed with incompatible materials.[9][12] As a general rule, do not mix it with strong oxidizing agents.

• Container Selection : Choose a container that is compatible with the chemical waste.[3][9] For solid waste, a securely sealable, robust plastic or glass container is appropriate. For solutions, ensure the container material will not react with the solvent. For instance, acids and bases should not be stored in metal containers.[13] The container must be in good condition, free from leaks or damage.[9]

Step 2: Labeling

Proper labeling is a critical regulatory requirement.[4] The waste container must be labeled immediately at the point of generation with the following information:

• The words "Hazardous Waste".[4][9]

• The full chemical name: "2-Hydroxy-6-methoxyisonicotinic acid". Do not use abbreviations or chemical formulas.[9]

• The approximate percentage of each component if it is a mixture.

• An indication of the hazards (e.g., "Irritant").[4]

Step 3: Accumulation in a Satellite Accumulation Area (SAA)

• Location : The labeled waste container should be stored in a designated Satellite Accumulation Area (SAA).[3][4] The SAA must be at or near the point of waste generation and under the control of the laboratory personnel who generate the waste.[9][10]

• Storage Conditions : Keep the waste container tightly closed except when adding waste.[3][9] Store the container in a well-ventilated area, and if the waste is in a flammable solvent, within a flammable storage cabinet.[4] Incompatible wastes within the SAA must be segregated, for example, by using separate secondary containment bins.[12]

• Volume Limits : Laboratories can accumulate up to 55 gallons of hazardous waste in an SAA.[4][14]

Step 4: Arranging for Disposal

• Contact Environmental Health & Safety (EHS) : Once the waste container is nearly full (approximately 90% capacity), contact your institution's Environmental Health & Safety (EHS) office to arrange for a waste pickup.[3][9]

• Transport : The waste will be transported from the SAA to a Central Accumulation Area (CAA) by trained personnel before being picked up by a licensed hazardous waste vendor for final disposal, which may involve incineration or other approved treatment methods.[4]

Spill and Decontamination Procedures

In the event of a spill, the following procedures should be followed:

• Evacuate and Alert : Alert personnel in the immediate area and evacuate if necessary.

• Assess the Spill : Determine the extent of the spill and whether it can be managed by laboratory personnel. For large or highly hazardous spills, contact your institution's EHS or emergency response team immediately.

• Don Appropriate PPE : Before cleaning, put on the appropriate PPE as outlined in Table 1.

• Containment and Cleanup :

  • For solid spills, carefully sweep or scoop the material to avoid creating dust and place it in a labeled hazardous waste container.[6][15]

  • For liquid spills, use an inert absorbent material to contain and absorb the spill.

• Decontamination :

  • Thoroughly clean the spill area with an appropriate solvent, followed by soap and water.

  • All materials used for cleanup (absorbent pads, contaminated gloves, etc.) must be placed in a sealed bag and disposed of as hazardous waste.

• Reporting : Report the spill to your laboratory supervisor and EHS office, as per your institution's policy.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-Hydroxy-6-methoxyisonicotinic acid.

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A Researcher's Guide to the Safe Handling of 2-Hydroxy-6-methoxyisonicotinic Acid: Personal Protective Equipment and Disposal

In the dynamic landscape of pharmaceutical research and drug development, the meticulous handling of novel chemical entities is paramount to both personnel safety and experimental integrity. This guide provides essential, in-depth procedural information for the safe management of 2-Hydroxy-6-methoxyisonicotinic acid, a substituted pyridine derivative. As your trusted partner in laboratory safety, we go beyond mere product provision to empower you with the expertise necessary for confident and secure chemical handling. This document is structured to provide a comprehensive operational and disposal plan, grounded in established safety protocols and scientific principles.

Understanding the Hazard: A Prerequisite for Safety

2-Hydroxy-6-methoxyisonicotinic acid and its structural analogs, such as isonicotinic acid, are classified as irritants.[1][2][3][4] Exposure can cause skin and serious eye irritation, as well as respiratory irritation if inhaled as a dust.[2][4] While comprehensive toxicological data for this specific compound may be limited, the precautionary principle dictates that it be handled with the utmost care, assuming potential for harm upon repeated or prolonged exposure. Therefore, a robust personal protective equipment (PPE) strategy is not merely a recommendation but a critical component of your laboratory's risk mitigation framework.

The Core of Protection: A Multi-Layered PPE Approach

The minimum PPE required when working with 2-Hydroxy-6-methoxyisonicotinic acid includes a lab coat, protective eyewear, and appropriate gloves.[5][6] However, the specific tasks being performed will dictate the necessary level of protection.

Table 1: Recommended Personal Protective Equipment for Handling 2-Hydroxy-6-methoxyisonicotinic Acid

Protection Type	Recommended PPE	Specifications & Rationale
Hand Protection	Chemical-resistant gloves	Material: Nitrile or neoprene gloves are recommended for handling solid organic acids.[7][8] They offer good resistance to a range of chemicals and provide a reliable barrier against incidental contact.[9][10] Avoid latex gloves due to potential allergies and lower chemical resistance.[11] Thickness: A minimum thickness of 5 mils is advised for adequate protection against incidental splashes.[12] For prolonged handling, a thicker glove or double-gloving is recommended.[1][6] Inspection: Always inspect gloves for any signs of degradation or punctures before use.[8]
Eye and Face Protection	Safety Goggles or Face Shield	Type: Chemical splash goggles that provide a seal around the eyes are the minimum requirement to protect against dust particles and potential splashes.[7][8][13] A face shield should be worn in conjunction with goggles when there is a significant risk of splashes, such as when handling larger quantities or preparing solutions.[8]
Respiratory Protection	Engineering Controls / Respirator	Primary: Whenever possible, handle solid 2-Hydroxy-6-methoxyisonicotinic acid within a certified chemical fume hood to minimize the risk of inhalation.[7][14][15] Secondary: If a fume hood is not available or if there is a potential for generating dust, a NIOSH-approved respirator with a P100 particulate filter should be used.[8]
Protective Clothing	Laboratory Coat	A fully buttoned laboratory coat is mandatory to protect skin and personal clothing from contamination.[5][7][13][16]

Operational Plan: Step-by-Step Safety Procedures

Adherence to a systematic workflow is crucial for minimizing exposure risk. The following procedures for donning and doffing PPE should be strictly followed.

3.1. Donning PPE: A Deliberate Sequence for Maximum Protection

The correct order of putting on PPE ensures a complete and sealed barrier.[17]

• Protective Clothing: Put on your lab coat and ensure it is fully buttoned.[17]

• Respiratory Protection (if required): If a respirator is necessary, perform a seal check to ensure it fits properly.

• Eye and Face Protection: Put on your safety goggles, adjusting for a snug fit. If a face shield is required, place it over the goggles.[18]

• Hand Protection: Don your gloves last. Ensure the cuffs of the gloves are pulled over the sleeves of your lab coat to create a seal.[17][18]

3.2. Doffing PPE: A Careful Process to Prevent Contamination

The removal of PPE is a critical step where cross-contamination can occur if not done correctly.[17][19]

• Gloves: Remove gloves first using a glove-to-glove and then a skin-to-glove technique to avoid touching the contaminated exterior.[17][19]

• Eye and Face Protection: Remove your face shield (if used) and then your safety goggles by handling the "clean" earpieces or headband.[17]

• Protective Clothing: Unbutton your lab coat and roll it downward and inward, ensuring the contaminated outer surface is contained.[17]

• Respiratory Protection (if used): Remove your respirator last after you have left the immediate work area.[17]

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water after removing all PPE.[16]

Workflow for Safe Handling of 2-Hydroxy-6-methoxyisonicotinic Acid

Caption: A workflow for the safe handling and disposal of 2-Hydroxy-6-methoxyisonicotinic acid.

Disposal Plan: Ensuring Environmental and Personal Safety

Pyridine and its derivatives are considered hazardous waste and must be disposed of accordingly.[20][21][22] Improper disposal can lead to environmental contamination and potential health risks.

4.1. Waste Segregation and Collection

• Solid Waste: Collect all solid 2-Hydroxy-6-methoxyisonicotinic acid waste, including any spilled material, in a clearly labeled, sealable, and compatible hazardous waste container.[20][21]

• Contaminated Materials: Any materials that have come into contact with the chemical, such as used gloves, weigh boats, and contaminated paper towels, must also be disposed of as hazardous waste.[8] Place these items in a designated hazardous waste bag or container.

• Liquid Waste: Solutions containing 2-Hydroxy-6-methoxyisonicotinic acid should be collected in a separate, labeled hazardous waste container.[8] Do not mix with other waste streams unless compatibility has been verified.

4.2. Labeling and Storage

• All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "2-Hydroxy-6-methoxyisonicotinic acid," and any relevant hazard symbols.[20][21]

• Store waste containers in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[15]

4.3. Final Disposal

• The primary method for the disposal of pyridine-containing waste is incineration by a licensed hazardous waste disposal facility.[20][22]

• Do not dispose of 2-Hydroxy-6-methoxyisonicotinic acid or its containers in the regular trash or pour it down the drain.[20][21]

• Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and proper disposal of your hazardous waste.[20]

By adhering to these comprehensive guidelines, you contribute to a safer research environment for yourself and your colleagues while ensuring compliance with regulatory standards. Your commitment to safety is integral to the advancement of science.

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